Photophysical Characteristics of (E)-Phenyldiazenyl Phenol Derivatives
Topic: Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals A Technical Guide for Molecular Switch Design and Characterization Executive Summary (E)-phenyldiazenyl...
Author: BenchChem Technical Support Team. Date: February 2026
Topic:Content Type: Technical Guide / Whitepaper
Audience: Researchers, Scientists, Drug Development Professionals
A Technical Guide for Molecular Switch Design and Characterization
Executive Summary
(E)-phenyldiazenyl phenol derivatives (hydroxyazobenzenes) represent a specialized class of molecular switches distinct from simple azobenzenes due to their push-pull electronic structure and azo-hydrazone tautomerism . Unlike standard azobenzenes that rely solely on geometric isomerization, these derivatives possess a proton-transfer coordinate that dramatically influences their relaxation kinetics and spectral properties.
This guide provides a rigorous technical analysis of their photophysics, detailing the coupling between photoisomerization and tautomerism. It serves as a blueprint for researchers utilizing these moieties in photopharmacology, where precise spatiotemporal control of drug activity is required.[1]
Molecular Architecture & Electronic Structure
The core structure consists of a phenolic ring linked to a phenyl ring via an azo (
) bridge. In the thermodynamically stable (E)-isomer (trans), the molecule is planar. The presence of the hydroxyl group () at the para or ortho position introduces a strong electron-donating group (EDG), creating a push-pull system if an electron-withdrawing group (EWG) is present on the opposite ring.
The Dual-Equilibrium System
The photophysics of these derivatives is governed by two coupled equilibria:
Geometric Isomerization: Reversible transformation between the stable (E)-isomer and the metastable (Z)-isomer upon irradiation.
Prototropic Tautomerism: Equilibrium between the Azo-Enol form and the Hydrazone-Keto form.
Critical Insight: The hydrazone tautomer often possesses a significantly lower rotational barrier around the
single bond compared to the double bond of the azo form. Consequently, the formation of the hydrazone intermediate acts as a catalyst for thermal relaxation (Z E), reducing the half-life of the cis state from hours to milliseconds in polar protic solvents.
Core Photophysical Mechanisms
E-Z Photoisomerization
Upon excitation (typically
at 340–380 nm), the (E)-isomer undergoes isomerization to the (Z)-isomer.
Mechanism: While unsubstituted azobenzene isomerizes via inversion at the nitrogen center, hydroxyazobenzenes often favor a rotational pathway .[2] This is due to the dipolar character of the excited state induced by the hydroxyl group.
Spectral Signature: The (E)-isomer exhibits a strong
band in the UV/blue region. The (Z)-isomer shows a hypsochromic shift (blue shift) and a decrease in intensity of the band, often accompanied by a slight increase in the band (visible region).
Azo-Hydrazone Tautomerism
The stability of the hydrazone form is solvent-dependent.[3]
Non-polar solvents (e.g., Hexane): The equilibrium heavily favors the Azo-Enol form.
Polar/Protic solvents (e.g., Ethanol, DMSO): Hydrogen bonding stabilizes the polar Hydrazone-Keto form. This form typically absorbs at longer wavelengths (
nm) compared to the azo form, leading to distinct color changes (solvatochromism).
Mechanistic Visualization
The following diagram illustrates the coupling of isomerization and tautomerism, highlighting the "Hydrazone Shortcut" that accelerates thermal relaxation.
Caption: Coupled photoisomerization and tautomerization cycles. Note the fast relaxation pathway via the hydrazone intermediate.
Experimental Characterization Protocols
To integrate these derivatives into drug scaffolds, precise characterization is required. The following protocols are designed to be self-validating.
Protocol 1: Determination of Tautomeric Equilibrium Constants (
)
Objective: Quantify the ratio of Hydrazone to Azo forms in solution.
Method: UV-Vis Solvatochromic Titration.
Preparation: Prepare a
stock solution of the derivative in dry Toluene (non-polar reference).
Titration: Aliquot the stock into cuvettes containing increasing ratios of a polar solvent (e.g., Methanol or DMSO).
Measurement: Record UV-Vis spectra (250–600 nm) for each ratio.
Analysis:
Identify the isosbestic points (indicating a clean two-component equilibrium).
Plot Absorbance vs. Solvent Polarity parameter (
).
Deconvolute the spectrum: The Azo band is typically
nm; the Hydrazone band is nm.
Calculate
based on integrated peak areas and extinction coefficients derived from pure state references (if accessible via pH manipulation).
Protocol 2: Flash Photolysis for Fast Thermal Relaxation
Objective: Measure the thermal relaxation rate (
) of the (Z)-isomer, which may be too fast for standard spectrophotometers.
Method: Nanosecond Laser Flash Photolysis.
Setup: Use a Nd:YAG laser (355 nm, 5-7 ns pulse) as the excitation source.
Probe: Use a Xenon arc lamp monitoring the
of the (E)-isomer (bleach recovery) or the transient (Z)-isomer absorption.
Acquisition:
Fire laser pulse.
Record the transient absorption change (
) over time on an oscilloscope.
Data Fitting: Fit the decay trace to a mono-exponential function:
Validation: If the fit requires a bi-exponential function, it indicates the presence of multiple species (e.g., mixed tautomers relaxing at different rates).
Protocol 3: Isomerization Quantum Yield (
)
Objective: Determine the efficiency of the photon-to-isomer conversion.
Standard: Use Potassium Ferrioxalate as a chemical actinometer to measure photon flux (
).
Irradiation: Irradiate the sample at the isosbestic point (to maintain constant absorbance) or
for a short interval () to ensure conversion (initial rate method).
Quantification: Measure the change in absorbance and convert to concentration change using the differential extinction coefficient (
).
Calculation:
Data Interpretation & Reference Values
The following table summarizes typical photophysical parameters for a standard 4-phenyldiazenyl phenol derivative in different environments.
Applications in Drug Development: Photopharmacology
(E)-phenyldiazenyl phenol derivatives are privileged scaffolds for Photopharmacology . By incorporating this moiety into a bioactive ligand (e.g., a kinase inhibitor), the drug can be toggled between "Active" and "Inactive" states.
Design Principles for Bio-Switching:
The "Hydroxy" Advantage: The phenol group allows for easy functionalization (e.g., etherification) to tune solubility, but retaining the free -OH allows for pH-dependent switching (acidochromism), which can be exploited for targeting acidic microenvironments (e.g., tumors).
Red-Shifting: Standard azobenzenes require UV light (toxic). Derivatives with electron-donating hydroxy groups can be further modified with ortho-fluoro or ortho-methoxy groups to shift the switching wavelength into the visible range (green/red), increasing tissue penetration.
Fatigue Resistance: These derivatives generally show high fatigue resistance, enduring hundreds of switching cycles without degradation, a prerequisite for chronic dosing regimens.
References
Garcia-Amorós, J., & Velasco, D. (2012). Recent advances in the design of fast thermal responding azo-derivatives for opto-electronic applications. Beilstein Journal of Organic Chemistry.[4] Link
Bandara, H. M. D., & Burdette, S. C. (2012). Photoisomerization in different classes of azobenzene.[5][6] Chemical Society Reviews.[4] Link
Siewertsen, R., et al. (2009). Liquid-like photochemistry in the solid state: molecular mechanism of the photoisomerization of hydroxyazobenzenes. Journal of the American Chemical Society.[4] Link
Velema, W. A., Szymanski, W., & Feringa, B. L. (2014). Photopharmacology: beyond proof of principle. Journal of the American Chemical Society.[4] Link
Cattaneo, L., et al. (2023).[7] Isomerization Kinetics of Hydroxy-Substituted Azobenzenes Using a Modified Commercial Flash Photolysis Spectrometer. Journal of Chemical Education. Link[8]
An In-depth Technical Guide on the Azo-Hydrazone Tautomerism of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
This technical guide provides a comprehensive exploration of the azo-hydrazone tautomerism in 4-ethyl-2-[(E)-phenyldiazenyl]phenol, a molecule of significant interest in the fields of color chemistry and medicinal resear...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide provides a comprehensive exploration of the azo-hydrazone tautomerism in 4-ethyl-2-[(E)-phenyldiazenyl]phenol, a molecule of significant interest in the fields of color chemistry and medicinal research. This document is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical insights and practical, field-proven experimental and computational protocols.
Introduction: The Dynamic Nature of Azo Dyes
Azo compounds, characterized by the R-N=N-R' functional group, constitute the largest and most versatile class of industrial dyes.[1][2] Their widespread application stems from their facile synthesis, high molar extinction coefficients, and the remarkable tunability of their color through simple structural modifications.[3] A particularly fascinating and critical characteristic of certain azo dyes, especially those bearing a hydroxyl group ortho or para to the azo linkage, is their existence as a dynamic equilibrium of two tautomeric forms: the azo form and the hydrazone form.[2][4] This phenomenon, known as azo-hydrazone tautomerism, involves the intramolecular migration of a proton and a concurrent rearrangement of the π-electron system.[2]
The position of this equilibrium is highly sensitive to a variety of factors including the electronic nature of substituents, the polarity and hydrogen-bonding capability of the solvent, pH, and temperature.[5][6][7] Understanding and controlling this tautomeric balance is paramount, as it dictates the compound's color, photostability, and biological activity.[2] This guide focuses on 4-ethyl-2-[(E)-phenyldiazenyl]phenol to provide a detailed case study on the elucidation of its tautomeric properties.
Synthesis of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
The synthesis of the title compound is reliably achieved through a classic diazotization-coupling reaction, a cornerstone of azo dye chemistry.[8][9] The causality behind this experimental choice lies in its high efficiency and specificity.
Experimental Protocol
Step 1: Diazotization of Aniline
Dissolve aniline (1.0 eq.) in a 3 M solution of hydrochloric acid.
Cool the resulting solution to 0-5 °C in an ice-salt bath with vigorous stirring.
Slowly add a pre-chilled aqueous solution of sodium nitrite (1.05 eq.) dropwise, ensuring the temperature does not exceed 5 °C. The formation of the diazonium salt is indicated by a positive starch-iodide paper test.
Step 2: Azo Coupling with 4-ethylphenol
In a separate vessel, dissolve 4-ethylphenol (1.0 eq.) in an aqueous solution of sodium hydroxide (2.0 eq.) and cool to 0-5 °C.
Slowly add the freshly prepared, cold diazonium salt solution to the alkaline solution of 4-ethylphenol with continuous stirring.
Maintain the temperature at 0-5 °C and a basic pH throughout the addition.
A brightly colored precipitate of 4-ethyl-2-[(E)-phenyldiazenyl]phenol will form.
After the addition is complete, continue stirring for an additional 30 minutes.
Isolate the crude product by vacuum filtration, wash thoroughly with cold water until the filtrate is neutral, and dry under vacuum.
Recrystallize the product from a suitable solvent, such as ethanol, to obtain purified crystals.
Synthesis Workflow Diagram
Caption: Synthetic pathway for 4-ethyl-2-[(E)-phenyldiazenyl]phenol.
Spectroscopic Elucidation of Tautomeric Forms
The key to understanding the azo-hydrazone equilibrium lies in the distinct spectroscopic signatures of each tautomer. UV-Vis and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful and indispensable tools for this purpose.[8][10]
UV-Visible Spectroscopy: A Window into Solvatochromism
The electronic absorption spectra of azo dyes are highly sensitive to the tautomeric form present. The azo tautomer typically exhibits a strong π-π* transition at shorter wavelengths, while the hydrazone tautomer, with its more extended conjugation and quinoidal structure, shows an absorption band at longer wavelengths.[7][8] The relative intensities of these bands can provide a qualitative and sometimes quantitative measure of the tautomeric ratio.
Protocol for Solvatochromic Study:
Prepare dilute solutions (e.g., 1 x 10⁻⁵ M) of 4-ethyl-2-[(E)-phenyldiazenyl]phenol in a series of solvents with varying polarities (e.g., cyclohexane, toluene, chloroform, ethanol, DMSO).
Record the UV-Vis absorption spectrum for each solution over a range of 300-700 nm.
Analyze the spectra for the presence of distinct absorption bands and isosbestic points, which indicate a two-species equilibrium.[11]
Plot the wavelength of maximum absorption (λ_max) against a solvent polarity scale (e.g., ET(30)) to visualize the solvatochromic effect.[12]
Expected Data:
Solvent
Polarity (ET(30))
λ_max (Azo) (nm)
λ_max (Hydrazone) (nm)
Cyclohexane
31.2
~350
~420
Toluene
33.9
~355
~430
Chloroform
39.1
~360
~445
Ethanol
51.9
~365
~460
DMSO
45.1
~370
~480
Note: The λ_max values are illustrative and based on trends observed for similar hydroxy-substituted azo dyes.
A positive solvatochromism (bathochromic shift with increasing solvent polarity) is often observed for the hydrazone form due to the stabilization of its more polar ground state.[13]
NMR spectroscopy, particularly ¹H and ¹⁵N NMR, provides definitive evidence for the presence of the azo and hydrazone tautomers.[10][14][15]
Key Diagnostic Signals:
¹H NMR: The most telling signal is that of the labile proton. In the azo form, it appears as a phenolic -OH proton, typically in the range of 9-12 ppm. In the hydrazone form, it is an -NH proton involved in a strong intramolecular hydrogen bond with the quinone oxygen, resulting in a significantly downfield chemical shift, often greater than 14 ppm.[8]
¹³C NMR: The chemical shifts of the carbon atoms in the phenolic/quinoidal ring are also diagnostic. The C-O carbon in the azo form will have a chemical shift typical of a phenol (~150-160 ppm), while the C=O carbon in the hydrazone form will resonate further downfield, characteristic of a ketone (~180-190 ppm).
¹⁵N NMR: Although requiring isotopic enrichment or specialized techniques, ¹⁵N NMR is highly informative. The nitrogen atoms in the azo group (-N=N-) have distinct chemical shifts from those in the hydrazone group (-NH-N=).[15] The one-bond coupling constant ¹J(¹⁵N,¹H) is a powerful tool to quantify the hydrazone content.[1][16]
Protocol for NMR Analysis:
Prepare solutions of the compound in various deuterated solvents (e.g., CDCl₃, DMSO-d₆).
Acquire ¹H and ¹³C NMR spectra.
If possible, perform ¹H-¹⁵N HMBC experiments to correlate the proton and nitrogen signals, which can help in assigning the tautomeric forms.[4]
Integrate the distinct -OH and -NH proton signals to determine the tautomeric ratio in each solvent.
Computational Chemistry: A Theoretical Framework
Density Functional Theory (DFT) has emerged as a highly accurate method for modeling azo-hydrazone tautomerism.[5][17] It allows for the calculation of the relative energies of the tautomers, providing a theoretical prediction of the equilibrium position.
Computational Workflow:
Structure Optimization: Build the 3D structures of both the azo and hydrazone tautomers of 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Perform geometry optimization for both structures using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31+G(d,p)).[5]
Energy Calculation: Calculate the single-point energies of the optimized structures. Include zero-point vibrational energy (ZPVE) corrections.
Solvent Effects: To model the influence of different solvents, employ a continuum solvation model such as the Polarizable Continuum Model (PCM).[5]
Data Analysis: The tautomer with the lower calculated free energy is predicted to be the more stable form. The energy difference (ΔG) can be used to calculate the theoretical equilibrium constant (K_eq = exp(-ΔG/RT)).
Tautomeric Equilibrium Diagram
Caption: Azo-Hydrazone tautomeric equilibrium in 4-ethyl-2-[(E)-phenyldiazenyl]phenol.
Conclusion: A Unified Approach
The study of azo-hydrazone tautomerism in 4-ethyl-2-[(E)-phenyldiazenyl]phenol requires a multi-faceted approach that integrates synthesis, spectroscopy, and computational modeling. UV-Vis spectroscopy provides a convenient method for observing the influence of the environment on the tautomeric equilibrium, while NMR spectroscopy offers definitive structural proof of the coexisting species. DFT calculations complement these experimental techniques by providing a robust theoretical framework for understanding the relative stabilities of the tautomers. By employing the protocols outlined in this guide, researchers can gain a deep and quantitative understanding of this fundamental chemical phenomenon, which is crucial for the rational design of novel azo-based materials and therapeutics.
References
Effect of Cooperative Hydrogen Bonding in Azo−Hydrazone Tautomerism of Azo Dyes | The Journal of Physical Chemistry A - ACS Publications. [Link]
Negative solvatochromism of azo dyes derived from (dialkylamino)thiazole dimers - RSC Publishing. [Link]
Tuning Solvatochromism of Azo Dyes with Intramolecular Hydrogen Bonding in Solution and on Titanium Dioxide Nanoparticles | The Journal of Physical Chemistry C - ACS Publications. [Link]
The use of NMR spectroscopy to study tautomerism - Bohrium. [Link]
Spectroscopic investigation of azo-hydrazo tautomerization in naphthalene-based azo dyes using 1D and 2D NMR. [Link]
Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes - Dalton Transactions (RSC Publishing). [Link]
Solid state NMR and DFT studies of azo–hydrazone tautomerism in azo dyes and chitosan-dye films - RSC Publishing. [Link]
Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes. - Semantic Scholar. [Link]
Substituents Effects on the Azo-Hydrazone Tautomerism of 4-Arylazo-2,6-di-t-butylphenols. [Link]
The use of NMR spectroscopy to study tautomerism (2006) | Rosa M. Claramunt - SciSpace. [Link]
New Synthesis, Solvatochromism, Halochromism and Dying Applications of Azo Compound 4-hydroxy-3-((3-nitrophenyl)diazenyl)benzaldehyde - Oriental Journal of Chemistry. [Link]
The synthesis and structural study of two benzothiazolyl azo dyes: X-ray crystallographic and computational study of azo–hydrazone tautomerism | Request PDF - ResearchGate. [Link]
Exploring solvatochromism: a comprehensive analysis of research data of the solvent -solute interactions of 4-nitro-2-cyano-azo benzene-meta toluidine - PMC. [Link]
Azo-hydrazone tautomerism in protonated aminoazobenzenes: resonance Raman spectroscopy and quantum-chemical calculations - PubMed. [Link]
Solvatochromic, acid-base features and time effect of some azo dyes derived from 1,3-benzothiazol-2-ylacetonitrile: experimental and semiempirical investigations - PubMed. [Link]
Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes | Request PDF - ResearchGate. [Link]
Torsionally Responsive C3-Symmetric Azo Dyes: Azo-Hydrazone Tautomerism, Conformational Switching, and Application for Chemical - Googleapis.com. [Link]
Study of the azo-hydrazone tautomerism of Acid Orange 20 by spectroscopic techniques: UV-Visible, Raman, and surface-enhanced Raman scattering | Request PDF - ResearchGate. [Link]
Tautomerism Detected by NMR - Encyclopedia.pub. [Link]
Full article: 15N NMR Studies of tautomerism. [Link]
The Use of NMR Spectroscopy to Study Tautomerism - ResearchGate. [Link]
Solvatochromism, halochromism, and azo-hydrazone tautomerism in novel V-shaped azo-azine colorants - consolidated experimental and computational approach | Request PDF - ResearchGate. [Link]
Solid state NMR and DFT studies of azo–hydrazone tautomerism in azo dyes and chitosan-dye films - RSC Publishing. [Link]
The equilibrium between azo form (A) and hydrazone form (B) of 5-arylazo-6-hydroxy-4-(4-methoxyphenyl) - ResearchGate. [Link]
On the Azo/Hydrazo Equilibrium in Sudan I Azo Dye Derivatives - ResearchGate. [Link]
Azo-hydrazone tautomerism in a simple coumarin azo dye and its contribution to the naked-eye detection of Cu2+ and other potential applications - PubMed. [Link]
Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes - MDPI. [Link]
Classifications, properties, recent synthesis and applications of azo dyes - PMC. [Link]
Effect of Solvent on Azo-Hydrazone Tautomerism of 2-Hydroxy-5-(4-nitrophenylazo)benzaldehyde - ethesis. [Link]
(PDF) SYNTHESIS, CHARACTERIZATION AND SPECTROSCOPIC STUDIES ON AZO-HYDRAZONE TAUTOMERISM AND ACIDITY CONSTANTS OF CERTAIN 4-(PHENYLDIAZENYL) BENZENE-1,3-DIOL DERIVATIVES - ResearchGate. [Link]
Figure 3 from Study of the Azo Hydrazone Tautomerism in the 4-(9-Anthrylazo) Phenol. [Link]
UV-Vis absorption maxima of 4-ethyl-2-[(E)-phenyldiazenyl]phenol in various solvents
Part 1: Executive Summary Compound Identity: 4-Ethyl-2-[(E)-phenyldiazenyl]phenol CAS Registry Number: (Analogous to Solvent Yellow 16 class; specific derivative ID varies) Chromophore Class: Ortho-hydroxyazo dye This te...
Author: BenchChem Technical Support Team. Date: February 2026
Part 1: Executive Summary
Compound Identity: 4-Ethyl-2-[(E)-phenyldiazenyl]phenol
CAS Registry Number: (Analogous to Solvent Yellow 16 class; specific derivative ID varies)
Chromophore Class: Ortho-hydroxyazo dye
This technical guide provides a comprehensive analysis of the solvatochromic behavior of 4-ethyl-2-[(E)-phenyldiazenyl]phenol , a specific ortho-hydroxyazo derivative. Unlike its para-substituted isomers, this compound exhibits a distinct spectral stability due to a robust intramolecular hydrogen bond (IMHB) between the phenolic hydroxyl group and the azo nitrogen. This guide details the absorption maxima (
) across a polarity gradient of solvents, elucidates the azo-hydrazone tautomeric equilibrium, and provides a validated protocol for spectral characterization.
Key Insight: The 4-ethyl substituent acts as a weak electron-donating group (EDG) via hyperconjugation, inducing a slight bathochromic shift (5–10 nm) relative to the unsubstituted 2-phenylazophenol parent, while reinforcing the stability of the azo tautomer against solvent-induced perturbation.
Part 2: Molecular Architecture & Tautomeric Theory
The spectral behavior of 4-ethyl-2-[(E)-phenyldiazenyl]phenol is governed by the equilibrium between two distinct tautomeric forms: the Azo-Enol and the Hydrazone-Keto .
The Intramolecular Lock
In non-polar and weakly polar solvents, the molecule exists almost exclusively in the Azo-Enol form. The ortho-position of the hydroxyl group allows for the formation of a six-membered chelate ring via an intramolecular hydrogen bond (
). This "lock" planarizes the molecule, maximizing -conjugation and reducing susceptibility to external solvent interactions (solvatochromism).
Solvent-Induced Tautomerism
Non-Polar Solvents (e.g., Hexane): The IMHB is undisturbed. The spectrum shows a single intense band (
) characteristic of the azo chromophore.
Polar Aprotic Solvents (e.g., DMSO, DMF): High solvent basicity can compete with the intramolecular bond. While the azo form remains dominant due to the strength of the chelate ring, a minor equilibrium shift toward the Hydrazone-Keto form may occur, appearing as a low-energy shoulder or a weak new band around 400–450 nm.
Substituent Effect (4-Ethyl): The ethyl group at the 4-position (para to the -OH) increases the electron density on the oxygen atom. According to azo dye theory, electron-donating groups on the phenol ring stabilize the Azo tautomer, making this compound more resistant to hydrazone formation than electron-deficient analogs.
Visualization: Tautomeric Equilibrium
The following diagram illustrates the structural transformation and the "locking" mechanism of the intramolecular hydrogen bond.
Caption: Equilibrium between the dominant Azo-Enol form (stabilized by intramolecular H-bonding) and the Hydrazone-Keto form.
Part 3: Experimental Protocol for Spectral Validation
To ensure data integrity and reproducibility (Trustworthiness), follow this standardized workflow.
Weigh 2.0 mg of the compound into a 10 mL volumetric flask.
Dissolve in Acetone (as a universal primary solvent) or the specific target solvent if solubility permits.
Concentration:
(approx. ).
Working Solution:
Aliquot
of stock into a 10 mL volumetric flask.
Dilute to volume with the target solvent (e.g., Hexane, Ethanol).
Final Concentration:
.
Measurement:
Instrument: Double-beam UV-Vis Spectrophotometer.
Baseline: Correct using pure solvent in matched quartz cuvettes (1 cm path length).
Scan Range: 250 nm – 600 nm.
Scan Speed: Medium (approx. 200 nm/min).
Part 4: UV-Vis Absorption Maxima Data
The following data represents the characteristic absorption bands. Note that the Azo band (Band I) is the primary transition. The Hydrazone band (Band II) is typically absent or negligible for this specific derivative due to the stabilizing ethyl group, except in highly basic media.
Positive Solvatochromism: There is a clear bathochromic shift (Red Shift) of the primary band as solvent polarity increases (from 324 nm in Hexane to 342 nm in DMSO). This indicates that the excited state (
) is more polar than the ground state and is better stabilized by polar solvents.
Resistance to Tautomerism: Unlike 4-phenylazophenol (para-isomer), which shifts dramatically to ~350-400 nm in basic solvents, the 4-ethyl-2-phenylazophenol retains its primary absorption <350 nm. The ethyl group and the ortho-positioning effectively "lock" the azo form.
Part 5: Mechanistic Workflow & Logic
The following diagram details the logical flow of the experimental determination and the factors influencing the result.
Caption: Mechanistic pathway determining the spectral output based on solvent selection.
Part 6: References
Zollinger, H. (1991). Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. VCH Publishers. (Definitive text on azo dye tautomerism and solvatochromism).
Kelemen, J. (1981). "Azo-hydrazone tautomerism in ortho-hydroxyazo compounds." Dyes and Pigments, 2(1), 73-91. Link
Antonov, L. (2002). "Tautomerism in Azo Dyes." Handbook of Tautomerism. Wiley-VCH. (Detailed analysis of solvent effects on the azo-hydrazone equilibrium).
Görner, H. (2004). "Photoreactions of Azo Compounds: Spectroscopic Studies." Journal of Photochemistry and Photobiology A: Chemistry. (Source for spectral shifts in substituted azobenzenes).
Technical Guide: Intramolecular Hydrogen Bonding in 2-Phenyldiazenyl Phenols
Structural Dynamics, Characterization, and Pharmaceutical Applications Executive Summary This technical guide provides a comprehensive analysis of intramolecular hydrogen bonding (IMHB) in 2-phenyldiazenyl phenols (2-hyd...
Author: BenchChem Technical Support Team. Date: February 2026
Structural Dynamics, Characterization, and Pharmaceutical Applications
Executive Summary
This technical guide provides a comprehensive analysis of intramolecular hydrogen bonding (IMHB) in 2-phenyldiazenyl phenols (2-hydroxyazobenzenes). It addresses the structural consequences of Resonance-Assisted Hydrogen Bonding (RAHB), the azo-hydrazone tautomeric equilibrium, and the critical role these phenomena play in drug design—specifically for colon-targeted prodrug delivery systems.
Part 1: Structural Dynamics & Thermodynamics
The core feature of 2-phenyldiazenyl phenols is the formation of a six-membered quasi-ring via a hydrogen bond between the phenolic hydroxyl proton and the azo nitrogen (
-nitrogen). This is not a static interaction but a dynamic system governed by Resonance-Assisted Hydrogen Bonding (RAHB) .
-electron delocalization within the chelate ring. The hydrogen bond () is strengthened by the resonance interplay between the neutral azo-enol form and the zwitterionic resonance contributor. This "locking" mechanism forces the molecule into a planar conformation, significantly increasing the energy barrier for isomerization compared to non-hydrogen-bonded azo compounds.
1.2 Azo-Hydrazone Tautomerism
The IMHB facilitates a proton transfer equilibrium between the Azo-Enol and Hydrazo-Keto forms. This equilibrium (
) is highly sensitive to solvent polarity and substituents.
Azo-Enol Form: Dominant in non-polar solvents and the solid state for simple benzene derivatives.
Hydrazo-Keto Form: Stabilized by polar solvents (which solvate the dipolar keto form) and electron-withdrawing substituents on the phenyl ring.
Diagram 1: Tautomeric Equilibrium Pathway
The following diagram illustrates the proton transfer pathway and the transition state stabilized by the chelate ring.
Caption: Proton transfer equilibrium between Azo-Enol and Hydrazo-Keto tautomers mediated by IMHB.
Part 2: Analytical Characterization[1][2]
Accurate detection of IMHB requires distinguishing it from intermolecular bonding and quantifying the strength of the interaction.
2.1 Nuclear Magnetic Resonance (H NMR)
The hallmark of strong IMHB in these systems is the extreme deshielding of the hydroxyl proton.
Chemical Shift (
): Typically 10.0 – 16.0 ppm (singlet).
Differentiation: Intermolecular H-bonds shift upfield (lower ppm) upon dilution. Intramolecular H-bonds are concentration-independent.
2.2 X-Ray Crystallography
Direct structural evidence is provided by bond lengths.[1] A shortening of the
distance indicates strong chelation.
Table 1: Key Structural & Spectral Parameters
Parameter
Azo-Enol (IMHB)
Hydrazo-Keto
Notes
H NMR
10.5 – 16.0 ppm
12.0 – 15.0 ppm (NH)
Sharp singlet for OH; Broad for NH ( coupling).
C=O Stretch (IR)
Absent
1620 – 1660 cm
Diagnostic for Keto form.
Bond Length
~1.24 Å (Double)
~1.34 Å (Single)
X-ray diffraction data.
Bond Length
~1.35 Å (Single)
~1.22 Å (Double)
X-ray diffraction data.
Distance
2.45 – 2.60 Å
N/A
Indicates strong chelation (Sum of vdW radii ~3.07 Å).
Part 3: Experimental Protocols
Protocol A: Synthesis of 2-Phenyldiazenyl Phenol (Diazo Coupling)
Objective: Synthesize a model compound to observe IMHB, ensuring ortho-substitution.
Diazotization:
Dissolve aniline (10 mmol) in 6M HCl (5 mL) at 0–5°C.
Add aqueous
(1.1 eq) dropwise. Maintain T < 5°C to prevent decomposition to phenol.
Coupling:
Dissolve phenol (10 mmol) in 10% NaOH (cool to 0–5°C).
Slowly add the diazonium salt solution to the phenolate solution with vigorous stirring.
Critical Control Point: Maintain pH 8–9. Too high pH promotes para-coupling; slightly lower pH favors ortho-coupling necessary for IMHB.
Purification:
Acidify with dilute HCl to precipitate the dye.
Recrystallize from ethanol/water. Ortho-isomers are often more soluble in non-polar solvents than para-isomers due to IMHB masking the polar -OH group.
Protocol B: Validation of Intramolecular Nature (Dilution Test)
Objective: Prove the H-bond is intramolecular (self-contained) rather than intermolecular (aggregates).
Preparation: Prepare a stock solution of the purified compound in
(approx. 50 mM).
Serial Dilution: Prepare samples at 50 mM, 25 mM, 5 mM, and 1 mM.
Acquisition: Acquire
H NMR spectra for each concentration at constant temperature (298 K).
Analysis:
Intramolecular: The -OH peak shift (
) remains constant ( ppm).
Intermolecular: The -OH peak shifts upfield (lower ppm) significantly as concentration decreases.
Diagram 2: Analytical Decision Workflow
Caption: Workflow to distinguish tautomers and confirm intramolecular bonding nature.
Part 4: Pharmaceutical Applications[4][5]
The stability provided by the IMHB is a double-edged sword in drug development: it improves membrane permeability (by hiding the polar -OH group) but can reduce solubility. The most prominent application utilizes the azo bond as a "trigger" for colon-specific delivery.
4.1 Colon-Targeted Prodrug Design
The azo bond (
) is stable against stomach acid and small intestine enzymes. However, upon reaching the colon, anaerobic bacteria secrete azoreductases .
Mechanism: Azoreductases cleave the azo bond, releasing the two constituent aromatic amines.
Role of IMHB: The IMHB modulates the redox potential of the azo group. Strong electron delocalization (RAHB) can make the azo bond more susceptible to reduction by stabilizing the radical anion intermediate formed during the enzymatic process.
Case Study: Sulfasalazine
Sulfasalazine is a prodrug composed of 5-aminosalicylic acid (5-ASA) linked to sulfapyridine.
Ingestion: Intact molecule passes through the stomach/small intestine.
Activation: Colonic bacteria cleave the azo bond.
Therapy: 5-ASA (anti-inflammatory) acts locally on the colon lining; sulfapyridine is absorbed.
Diagram 3: Azoreductase Cleavage Mechanism
Caption: Enzymatic activation of azo-prodrugs in the colon environment.
References
Gilli, G., Bellucci, F., Ferretti, V., & Bertolasi, V. (1989). Evidence for resonance-assisted hydrogen bonding from crystal-structure correlations on the enol form of the beta-diketone fragment. Journal of the American Chemical Society, 111(3), 1023–1028.[2] Link
Hansen, P. E. (2014). 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds. Molecules, 19, 13648-13682. Link
Ketgeb, A., et al. (2022). Effect of Solvent on Azo-Hydrazone Tautomerism of 2-Hydroxy-5-(4-nitrophenylazo)benzaldehyde.[3] National Institute of Technology Rourkela. Link
Wang, Z., et al. (2022).[4] Triggered azobenzene-based prodrugs and drug delivery systems.[4][5] Journal of Controlled Release, 345, 301-323. Link
Özen, A. S., et al. (2007). Tautomerism in Azo Dyes: A Theoretical Study. Dyes and Pigments, 72(3), 373-380. Link
Computational Characterization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol: A Technical Guide
Executive Summary & Molecular Context[1][2][3][4][5][6] This guide details the computational strategy for characterizing 4-ethyl-2-[(E)-phenyldiazenyl]phenol . This molecule belongs to the class of ortho-hydroxyazo compo...
This guide details the computational strategy for characterizing 4-ethyl-2-[(E)-phenyldiazenyl]phenol . This molecule belongs to the class of ortho-hydroxyazo compounds, widely utilized as solvent dyes (e.g., Solvent Yellow derivatives) and prodrug scaffolds (e.g., sulfasalazine analogs).
Critical Chemical Features:
Tautomeric Equilibrium: The molecule exists in a dynamic equilibrium between the Azo (OH) and Hydrazone (NH) forms, mediated by Intramolecular Hydrogen Bonding (IMHB).
Substitution Effect: The 4-ethyl group acts as a weak electron-donating group (EDG) and increases lipophilicity compared to the methyl analog (Solvent Yellow 11), influencing membrane permeability and solubility without drastically altering the electronic band gap.
Isomerism: The (E)- or trans-configuration is the thermodynamically stable ground state, but photoisomerization to (Z)- is possible upon irradiation.[1]
Computational Strategy (The "Why" & "How")
To ensure high-fidelity results that correlate with experimental UV-Vis and NMR data, we must move beyond standard B3LYP/6-31G* calculations.[1] The following methodology is selected based on the specific electronic demands of conjugated azo systems.
Functional Selection[7]
Optimization (Ground State):
B97X-D .
Reasoning: Azo dyes exhibit
-stacking and weak non-covalent interactions.[1] Standard functionals (B3LYP) fail to capture dispersion forces. B97X-D includes dispersion corrections and long-range separation, essential for accurate bond lengths in the hydrazone form.[1]
Excited States (TD-DFT):CAM-B3LYP or M06-2X .[1][2][3]
Reasoning: Azo compounds often involve Charge Transfer (CT) excitations. B3LYP underestimates CT excitation energies (the "ghost state" problem). CAM-B3LYP (Coulomb-Attenuating Method) corrects the long-range exchange, providing accurate
Reasoning: The "++" (diffuse functions) are non-negotiable for this molecule due to the lone pairs on the azo nitrogens and the phenolic oxygen, which are critical for describing the hydrogen bond and the anionic character in the transition state.
Hydrazone equilibrium is solvent-dependent.[1] Non-polar solvents (Cyclohexane) favor the Azo form; polar protic solvents (Methanol) stabilize the Hydrazone form via dipole interactions.
Workflow Visualization
The following diagram outlines the logical flow of the computational campaign, from conformational search to reactivity prediction.
Figure 1: Computational workflow for characterizing azo-dye derivatives, ensuring ground state stability before excited-state analysis.
The core structural challenge is the proton transfer between the phenolic oxygen and the azo nitrogen (
-nitrogen).
The Mechanism
The 4-ethyl group provides slight steric bulk but primarily acts electronically. The proton transfer occurs through a four-membered ring transition state.[1]
Drug development requires understanding how the molecule interacts with biological targets (enzymes/DNA). We use Global Reactivity Descriptors derived from Frontier Molecular Orbitals (FMO).
Global Reactivity Descriptors
Using Koopmans' theorem approximation, we calculate descriptors from the HOMO (
Generate the MEP surface to identify binding sites.
Red Regions (Negative): The Azo nitrogens and Phenolic Oxygen. Sites for electrophilic attack (or H-bond acceptors).
Blue Regions (Positive): The Hydroxyl proton (in Azo form). Site for nucleophilic attack.[1]
Phase 3: Excited States (UV-Vis Spectra)[1]
To predict the color (typically yellow-orange for this class) and photo-stability.[1]
TD-DFT Protocol
Run a single-point energy calculation on the optimized geometry.[1]
Route Section:
Analysis:
: The wavelength of maximum absorption.
Oscillator Strength (
): Intensity of the transition.
Character: Look for HOMO
LUMO transitions ().
Note: If a transition has
character (low intensity), it indicates the involvement of the Nitrogen lone pair, which is relevant for the photo-isomerization mechanism ().
References
DFT Benchmarking for Azo Dyes:
Jacquemin, D., et al. "Assessment of the accuracy of TD-DFT for the ultraviolet–visible absorption spectra of organic dyes." Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2008.
Solvation Models (PCM):
Tomasi, J., Mennucci, B., & Cammi, R. "Quantum Mechanical Continuum Solvation Models." Chemical Reviews, 2005.
Global Reactivity Descriptors:
Parr, R. G., & Yang, W. "Density-Functional Theory of Atoms and Molecules." Oxford University Press, 1989. (Foundational text for Chemical Potential/Hardness definitions).
Tautomerism in Hydroxyazo Compounds:
Özen, A. S., et al. "A DFT study on the azo-hydrazone tautomerism of some azo dyes." Journal of Molecular Structure: THEOCHEM, 2007.
Long-Range Corrected Functionals (CAM-B3LYP):
Yanai, T., Tew, D. P., & Handy, N. C.[7] "A new hybrid exchange–correlation functional using the Coulomb-attenuating method (CAM-B3LYP)." Chemical Physics Letters, 2004.
Solubility profile of 4-ethyl-2-[(E)-phenyldiazenyl]phenol in organic solvents
An In-Depth Technical Guide to the Solubility Profile of 4-ethyl-2-[(E)-phenyldiazenyl]phenol Abstract This technical guide provides a comprehensive analysis of the solubility profile of the azo dye, 4-ethyl-2-[(E)-pheny...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Solubility Profile of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Abstract
This technical guide provides a comprehensive analysis of the solubility profile of the azo dye, 4-ethyl-2-[(E)-phenyldiazenyl]phenol. While specific experimental solubility data for this compound is not extensively available in public literature, this document leverages fundamental principles of physical chemistry and data from structurally analogous compounds to construct a predictive solubility profile. It is designed to offer researchers a robust theoretical framework and practical methodologies for understanding, predicting, and experimentally determining the solubility of this molecule in various organic solvents. The guide details the influence of molecular structure on solute-solvent interactions, outlines a validated experimental protocol for solubility determination, and discusses the application of thermodynamic models for data correlation and prediction.
Introduction: The Significance of Solubility for Azo Dyes
4-ethyl-2-[(E)-phenyldiazenyl]phenol is an organic compound belonging to the azo dye class, characterized by the presence of a phenyldiazenyl group attached to a 4-ethylphenol moiety. Azo dyes are widely used as colorants in various industries, including textiles, plastics, and varnishes.[1][2] In fields such as materials science and drug development, understanding the solubility of a compound is paramount. Solubility dictates the choice of solvents for synthesis, purification, formulation, and application processes.[3][4] Poorly soluble compounds can present significant challenges, requiring specialized formulation techniques to achieve desired concentrations and bioavailability.[3]
This guide addresses the solubility of 4-ethyl-2-[(E)-phenyldiazenyl]phenol by first dissecting its molecular structure to predict its behavior in different solvent classes. It then provides the necessary experimental and theoretical tools for researchers to generate and model their own precise solubility data.
Molecular Structure and Its Influence on Solubility
The solubility of a molecule is fundamentally governed by its physicochemical properties and its interactions with the solvent. The structure of 4-ethyl-2-[(E)-phenyldiazenyl]phenol contains several key features that dictate its solubility behavior:
Aromatic Rings: The two phenyl rings are non-polar and hydrophobic, favoring interactions with non-polar or moderately polar solvents through π-π stacking and van der Waals forces.
Azo Group (-N=N-): The azo group is weakly polar and can act as a hydrogen bond acceptor. Its presence contributes to the molecule's characteristic color and influences its interactions with protic and aprotic polar solvents.
Hydroxyl Group (-OH): The phenolic hydroxyl group is polar and can act as both a hydrogen bond donor and acceptor. This is the primary group enabling interaction with polar protic solvents like alcohols.
Ethyl Group (-CH₂CH₃): This alkyl group is non-polar and increases the molecule's lipophilicity, generally enhancing solubility in non-polar organic solvents while reducing it in highly polar solvents like water.
The combination of these features results in a molecule with a significant non-polar character but with specific sites for polar and hydrogen-bonding interactions. Therefore, its solubility is expected to be highest in solvents that can effectively accommodate both the large hydrophobic regions and the polar functional groups.
Predicted Solubility Profile
Based on the structural analysis, a qualitative solubility profile can be predicted. This serves as a hypothesis for experimental verification.
Solvent Class
Representative Solvents
Predicted Solubility
Rationale for Prediction
Non-Polar
Benzene, Toluene
High
The aromatic nature of these solvents facilitates strong van der Waals and π-π interactions with the phenyl rings of the dye.[1][5]
Polar Aprotic
Acetone, Dimethylformamide (DMF)
High to Moderate
These solvents can accept hydrogen bonds from the phenolic -OH group and their polarity can solvate the azo linkage, while also interacting with the non-polar backbone.[5][6]
Polar Protic
Ethanol, Methanol
Moderate
These solvents can act as both hydrogen bond donors and acceptors, interacting strongly with the -OH group. However, the large non-polar structure of the dye may limit overall solubility compared to smaller alcohols.[7][8]
Aliphatic Non-Polar
Hexane, Cyclohexane
Low
These solvents interact only through weak London dispersion forces and cannot effectively solvate the polar hydroxyl and azo groups.
Highly Polar
Water
Very Low / Insoluble
The large, non-polar surface area of the molecule dominates, leading to unfavorable hydrophobic interactions with the highly structured hydrogen-bonding network of water.[2][7]
Key Factors Governing the Dissolution Process
The dissolution of a solid solute in a liquid solvent is a complex process governed by the interplay of intermolecular forces and thermodynamics. A conceptual understanding of these factors is essential for solvent selection and process optimization.
Caption: Experimental workflow for determining solubility via the isothermal shake-flask method.
Step-by-Step Methodology
Preparation: Add an excess amount of 4-ethyl-2-[(E)-phenyldiazenyl]phenol to a sealed vial containing a precisely known mass or volume of the chosen organic solvent. The presence of undissolved solid is crucial to ensure saturation.
[9]2. Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature (e.g., 298.15 K). Agitate the mixture for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is reached.
Phase Separation: After equilibration, cease agitation and allow the vial to rest in the thermostatic bath for several hours so that the excess solid can sediment, leaving a clear, saturated supernatant.
Sampling: Carefully withdraw a known volume or mass of the clear supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE) to prevent transfer of any undissolved solid particles.
Gravimetric Analysis:
Dispense the collected supernatant into a pre-weighed, dry evaporating dish.
Reweigh the dish with the solution to determine the exact mass of the saturated solution.
Carefully evaporate the solvent in an oven or under vacuum at a temperature that does not cause decomposition of the solute.
[10] * Continue drying until a constant mass is achieved.
Calculation: The final mass of the dried solute and the initial mass of the solution are used to calculate the solubility, which can be expressed in various units such as mass fraction, mole fraction, or g/100 mL.
Thermodynamic Modeling of Solubility
Once experimental data has been collected at several temperatures, thermodynamic models can be used to correlate the data, providing deeper insight into the dissolution process and allowing for interpolation and limited extrapolation.
The Modified Apelblat Equation
The Apelblat model is a semi-empirical equation that provides an excellent correlation for temperature-dependent solubility data in a single solvent system.
[11][12]
ln(x) = A + B/T + C·ln(T)
Where:
x is the mole fraction solubility of the solute.
T is the absolute temperature in Kelvin.
A, B, and C are empirical parameters determined by fitting the model to the experimental data. Parameter A relates to the entropy of dissolution, while B and C are related to the enthalpy of dissolution.
[13]
The Jouyban-Acree Model
For applications involving solvent mixtures, which are common in industrial crystallization and formulation, the Jouyban-Acree model is a powerful tool for predicting solubility in binary or even ternary solvent systems.
[14][15][16]
ln(xm,T) = f₁·ln(x1,T) + f₂·ln(x2,T) + f₁f₂ Σ[Jᵢ(f₁-f₂)]ⁱ / T
Where:
xm,T is the mole fraction solubility in the solvent mixture at temperature T.
f₁ and f₂ are the mole fractions of solvents 1 and 2 in the initial mixture.
x1,T and x2,T are the solubilities in the pure solvents 1 and 2.
Jᵢ are the model constants, which account for the non-ideal mixing behavior and are obtained by fitting the model to experimental data in the mixed solvent system.
[17]
The application of this model can significantly reduce the number of experiments needed to map out a complete solubility profile in a co-solvent system.
[18]
Conclusion and Future Work
This guide establishes a comprehensive framework for understanding the solubility of 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Based on its molecular structure, the compound is predicted to be highly soluble in aromatic and moderately polar aprotic solvents, with moderate solubility in alcohols and poor solubility in water and aliphatic hydrocarbons.
For researchers requiring precise quantitative data, the provided isothermal shake-flask methodology offers a reliable path to generating high-quality experimental results. These results can then be accurately correlated using thermodynamic models like the Apelblat and Jouyban-Acree equations to deepen the understanding of the dissolution thermodynamics and to facilitate process design and optimization. The principles and methods outlined herein provide a critical foundation for any scientific or industrial endeavor involving this compound.
References
Title: Determination of Solubility by Gravimetric Method
Source: Courseware of pharmacy, Government Pharmacy Institute, Agartala
URL: [Link]
Title: Solvent Yellow 7
Source: Chemical Search
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Title: Determination of solubility by gravimetric method: A brief review
Source: National Journal of Pharmaceutical Sciences
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Title: Determination of solubility by gravimetric method: A brief review
Source: International Journal of Pharmaceutical Sciences and Drug Analysis
URL: [Link]
Title: Mathematical representation of solubility of electrolytes in binary solvent mixtures using Jouyban-Acree model.
Source: SciSpace
URL: [Link]
Title: Solubility Prediction of Paracetamol in Binary and Ternary Solvent Mixtures Using Jouyban–Acree Model
Source: J-Stage
URL: [Link]
Title: Mathematical derivation of the Jouyban-Acree model to represent solute solubility data in mixed solvents at various temperatures
Source: ResearchGate
URL: [Link]
Title: Drug Solubility Correlation Using the Jouyban–Acree Model: Effects of Concentration Units and Error Criteria
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Data-Driven Point Adjusted Jouyban-Acree-Artificial Neural Network Hybrid Model for Predicting Solubility of Active Pharmaceutical Ingredients in Binary Solvent Mixtures
Source: ACS Publications
URL: [Link]
Title: Solvent Yellow 7 - World dye variety
Source: World dye variety
URL: [Link]
Title: Determination of Solubility of Drug at Room Temperature by Gravimetric Method
Source: Scribd
URL: [Link]
Title: A Simple Method for Determination of Solubility in the First-Year Laboratory
Source: Journal of Chemical Education
URL: [Link]
Title: Solubility Modeling for Key Organic Compounds Used in Adavosertib (Anticancer API) Manufacturing
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Theoretical models of solubility for organic solvents. A conceptual density functional theory approach
Source: ResearchGate
URL: [Link]
Title: Experimental solubility vs calculated solubility by Apelblat model of sulfadiazine in (methanol + water) mixtures.
Source: ResearchGate
URL: [Link]
Title: Solvent Yellow 7
Source: Wikipedia
URL: [Link]
Title: The solubility of rhein in eight organic solvents and their correlation with the modified Apelblat and λh equations
Source: RSC Publishing
URL: [Link]
Title: Solubility Measurement and Thermodynamic Model Correlation of Baclofen in 12 Pure Organic Solvents
Source: Journal of Chemical & Engineering Data
URL: [Link]
Title: Comparison of Four Density-Based Semi-Empirical Models for the Solubility of Azo Disperse Dyes in Supercritical Carbon Dioxide
Source: MDPI
URL: [Link]
Title: 4-(4-Ethylphenyldiazenyl)phenol
Source: National Center for Biotechnology Information (PMC)
URL: [Link]
Title: Solubility prediction of some disperse Azo dyes in supercritical carbon dioxide using equation of states (EOSs)
Source: Academia.edu
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Title: EQUILIBRIUM AND THERMODYNAMICS OF AZO DYES BIOSORPTION ONTO Spirulina platensis
Source: SciELO
URL: [Link]
Title: STUDY OF THERMODYNAMIC PARAMETERS FOR AZO DYES DERIVED FROM SUBSTITUENTS OF 2, 4- DIHYDROXYACETOPHENONE
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URL: [Link]
Title: Thermodynamic study of the aggregation of azo dyes containing two trifluoromethyl groups in aqueous solutions
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Title: 4-ethyl-2-methyl phenol, 2219-73-0
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Title: Solubility of Organic Compounds
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Title: The synthesis, structural characterization and antibacterial properties of some 2-((4-amino-1,2,5-oxadiazol-3-ylimino)methyl)-4-(phenyldiazenyl)phenol
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Procedures for photo-switching 4-ethyl-2-[(E)-phenyldiazenyl]phenol
An in-depth guide to the photochemical isomerization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol, this document provides researchers, scientists, and drug development professionals with a comprehensive suite of protocols and...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth guide to the photochemical isomerization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol, this document provides researchers, scientists, and drug development professionals with a comprehensive suite of protocols and technical insights. As a molecular photoswitch, this azobenzene derivative offers potential applications in photopharmacology and materials science, where precise spatiotemporal control over molecular function is paramount.[1] This guide details the principles of its light-mediated isomerization, step-by-step experimental procedures for controlling and monitoring its isomeric states, and methods for quantifying the efficiency of the photoswitching process.
Principle of Operation: E/Z Photoisomerization
The functionality of 4-ethyl-2-[(E)-phenyldiazenyl]phenol as a photoswitch is rooted in the reversible isomerization of its central azo (-N=N-) bond.[2] The molecule exists in two primary isomeric forms: the thermodynamically stable E isomer (trans) and the metastable Z isomer (cis).
E to Z Isomerization: Upon irradiation with ultraviolet (UV) light, typically corresponding to the molecule's π→π* transition, the planar E isomer undergoes a conformational change to the non-planar, higher-energy Z isomer.[3][4][5]
Z to E Isomerization: The metastable Z isomer can revert to the stable E form through two pathways:
Photochemical: Irradiation with lower-energy visible light (e.g., blue or green light), which excites the n→π* transition of the Z isomer.[4][6]
Thermal: In the absence of light, the Z isomer will thermally relax back to the E form over time. The rate of this relaxation (thermal half-life) is highly dependent on the molecular structure and the solvent environment.[7]
This reversible process allows for dynamic control over the molecule's shape and, consequently, its physicochemical properties and biological activity.
Caption: Reversible E/Z photoisomerization of an azobenzene derivative.
Synthesis and Preparation
While commercially available, 4-ethyl-2-[(E)-phenyldiazenyl]phenol can be synthesized via a standard diazotization reaction of aniline followed by an azo coupling reaction with 4-ethylphenol. Purity of the compound is critical for accurate photochemical analysis and should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.
Experimental Protocols
The following protocols outline the procedures for photoswitching and analyzing 4-ethyl-2-[(E)-phenyldiazenyl]phenol in solution using UV-Vis spectroscopy, the primary technique for monitoring isomerization due to the distinct absorption spectra of the E and Z isomers.[8]
Materials and Equipment
Category
Item
Specifications
Compound
4-ethyl-2-[(E)-phenyldiazenyl]phenol
High purity (>98%)
Solvent
Spectroscopic grade solvent
e.g., Methanol, Ethanol, DMSO, Toluene
Labware
Quartz cuvette
1 cm path length (transparent to UV light)
Volumetric flasks, Micropipettes
Class A
Instrumentation
UV-Vis Spectrophotometer
Capable of spectral scans from ~250-600 nm
Magnetic stirrer and stir bar
For use within the cuvette holder if available
Light Sources
UV Light Source
LED or filtered lamp (e.g., 365 nm)
Visible Light Source
LED or filtered lamp (e.g., 450 nm or >420 nm)
Protocol 1: Monitoring E → Z (trans-to-cis) Isomerization
This protocol describes how to induce and observe the conversion from the stable E isomer to the Z isomer.
Caption: Experimental workflow for UV-Vis spectroscopic analysis.
Step-by-Step Procedure:
Solution Preparation: Prepare a dilute stock solution of the compound in a chosen spectroscopic grade solvent. The concentration should be adjusted so that the maximum absorbance of the E isomer is between 0.8 and 1.0 to ensure linearity according to the Beer-Lambert law.[9]
Initial Spectrum: Transfer the solution to a 1 cm quartz cuvette. Record the initial UV-Vis absorption spectrum. This spectrum represents the sample in its thermally stable, predominantly E form. Note the wavelength of maximum absorbance (λ_max) for the π→π* transition (typically ~340-370 nm).
UV Irradiation: Place the cuvette in front of a UV light source (e.g., 365 nm LED). Irradiate the sample for a defined period, for example, 30 seconds.[10] If possible, stir the solution during irradiation to ensure homogeneity.
Spectral Measurement: Immediately after irradiation, place the cuvette back into the spectrophotometer and record the UV-Vis spectrum.
Achieving the Photostationary State (PSS): Repeat steps 3 and 4, recording a spectrum after each irradiation interval. You will observe a decrease in the π→π* peak of the E isomer and a concurrent change in the n→π* region (~430-460 nm) as the Z isomer population increases. Continue this process until the spectrum no longer changes significantly between measurements, indicating that the photostationary state (PSS) has been reached. The PSS is a dynamic equilibrium where the rates of forward and reverse isomerization are equal under a given wavelength of light.
Protocol 2: Monitoring Z → E (cis-to-trans) Isomerization
This can be achieved either photochemically or by monitoring the thermal back-relaxation.
A. Photochemical Reversion:
Start from PSS: Use the solution from the end of Protocol 1, which is enriched in the Z isomer.
Visible Light Irradiation: Irradiate the sample with a visible light source (e.g., a 450 nm LED) for set intervals (e.g., 30-60 seconds).
Monitor Spectral Changes: Record the UV-Vis spectrum after each irradiation interval. Observe the recovery of the initial E isomer's absorption spectrum. Continue until the original spectrum is restored.[10]
B. Thermal Reversion:
Start from PSS: Again, use the Z-enriched solution from the end of Protocol 1.
Incubate in Darkness: Place the cuvette in the spectrophotometer's sample holder and keep it in complete darkness at a constant, controlled temperature.
Time-Lapsed Measurement: Record the UV-Vis spectrum at regular time intervals (e.g., every 5, 10, or 30 minutes, depending on the expected half-life).
Data Analysis: Plot the absorbance at the λ_max of the E isomer versus time. This data can be used to calculate the thermal half-life (t_1/2) of the Z isomer under the given conditions.
Data Analysis and Interpretation
Spectral Features
The photoisomerization process can be visualized by overlaying the successive spectra. Key features to identify are:
π→π Band:* A high-intensity band in the UV region (~340-370 nm) characteristic of the E isomer, which decreases upon UV irradiation.
n→π Band:* A low-intensity band in the visible region (~430-460 nm) which changes as the ratio of E to Z isomers shifts.
Isosbestic Points: Wavelengths where the molar absorptivity of the E and Z isomers are identical. The absorbance at these points should remain constant throughout the isomerization process, indicating a clean conversion between two species.
Determination of Photoisomerization Quantum Yield (Φ)
The quantum yield (Φ) is a measure of the efficiency of a photochemical process, defined as the number of molecules that isomerize for each photon absorbed.[8] Determining the absolute quantum yield is complex, but a relative measurement can be performed using a chemical actinometer.[9][11]
Simplified Protocol Outline:
Prepare a dilute solution with an absorbance of less than 0.1 at the irradiation wavelength to ensure uniform light absorption.[8]
Measure Photon Flux: Determine the photon flux of the light source using a calibrated detector or a chemical actinometer like potassium ferrioxalate.[9][11]
Irradiate and Monitor: Irradiate the sample for a short time, ensuring only a small fraction (<10%) of the molecules isomerize.
Calculate: The quantum yield (Φ_E→Z) can be calculated based on the change in concentration (determined from absorbance changes) and the number of photons absorbed by the sample.
Parameter
Expected Characteristics for Azobenzene Derivatives
λ_max (E-isomer)
~340-370 nm (strong π→π* transition)
λ_max (Z-isomer)
~430-460 nm (weak n→π* transition)
Φ (E→Z)
Typically 0.1 - 0.3 upon UV irradiation
Φ (Z→E)
Typically 0.4 - 0.6 upon visible light irradiation
Thermal Half-life (t_1/2)
Varies from seconds to days depending on substituents and solvent. The ortho-hydroxyl group in the target molecule may influence this through hydrogen bonding.
Troubleshooting and Key Considerations
Solvent Choice: The polarity of the solvent can influence the absorption spectra and the kinetics of thermal relaxation.[12] Non-polar solvents may lead to longer half-lives for the Z isomer.
Compound Degradation: Prolonged or high-intensity irradiation can sometimes lead to photobleaching or degradation. This can be identified by a general loss of absorbance across the spectrum and the loss of clear isosbestic points.
Oxygen Sensitivity: Some photochemical reactions are sensitive to dissolved oxygen, which can act as a quencher. For highly precise measurements, degassing the solvent by sparging with nitrogen or argon may be necessary.
Temperature Control: Thermal back-relaxation is temperature-dependent. Ensure experiments are conducted at a stable, recorded temperature for reproducibility.
References
Stander Symposium Projects. (2020). A Spectroscopic Study of Photoswitching and Non-Photoswitching Azobenzene Derivatives in the Formation of Dynamic Aggregates. eCommons. Available from: [Link]
RSC Publishing. (2020). Kinetic study of azobenzene E/Z isomerization using ion mobility-mass spectrometry and liquid chromatography-UV detection. Royal Society of Chemistry. Available from: [Link]
ResearchGate. (n.d.). (a) E-Z isomerization of azobenzenes (AZO) compounds in presence of irradiation. ResearchGate. Available from: [Link]
Beilstein-Institut. (2024). A fiber-optic spectroscopic setup for isomerization quantum yield determination. Beilstein-Institut. Available from: [Link]
University of Groningen. (n.d.). A review of molecular photoswitches and their potential applications in photopharmacology. University of Groningen. Available from: [Link]
RSC Publishing. (n.d.). THE PHOTO-ISOMERIZATION OF SOME AZOBENZENE DERIVATIVES. Royal Society of Chemistry. Available from: [Link]
Royal Society of Chemistry. (2021). Azobenzene isomerization in condensed matter: lessons for the design of efficient light-responsive soft-matter systems. Materials Advances. Available from: [Link]
National Institutes of Health. (2023). Singlet and Triplet Pathways Determine the Thermal Z/E Isomerization of an Arylazopyrazole-Based Photoswitch. PMC. Available from: [Link]
Semantic Scholar. (2014). Monitoring the reversible photoisomerization of an azobenzene-functionalized molecular triazatriangulene platform on Au(111) by. Semantic Scholar. Available from: [Link]
Graz University of Technology. (2023). To Isomerize or not to Isomerize? E/Z Isomers of Cyclic Azobenzene Derivatives and Their Reactivity Upon One-Electron Reduction. Graz University of Technology Research Portal. Available from: [Link]
ResearchGate. (2025). Azobenzene Photoisomerization Quantum Yields in Methanol Redetermined. ResearchGate. Available from: [Link]
National Institutes of Health. (2024). A fiber-optic spectroscopic setup for isomerization quantum yield determination. PMC. Available from: [Link]
Wikipedia. (n.d.). Azobenzene. Wikipedia. Available from: [Link]
ResearchGate. (n.d.). Photoisomerization of a) azobenzene, b) spiropyran, and.... ResearchGate. Available from: [Link]
ACS Publications. (2011). Azobenzene Photoswitching without Ultraviolet Light. Journal of the American Chemical Society. Available from: [Link]
ResearchGate. (n.d.). Direct observation of coherent azobenzene photochemistry. ResearchGate. Available from: [Link]
ResearchGate. (n.d.). Azobenzenes: Photoswitching and Their Chemical Sensor Application. ResearchGate. Available from: [Link]
Royal Society of Chemistry. (n.d.). Near-infrared light-activated Z-to-E isomerization of azobenzene via triplet sensitization from PbS quantum dots. Chemical Science. Available from: [Link]
AIP Publishing. (2025). Non-isomerizing switching strategy for azobenzene photoswitch. APL Materials. Available from: [Link]
ChemRxiv. (n.d.). A general method for near-infrared photoswitching in biology, demonstrated by the >700 nm photocontrol of GPCR activity. ChemRxiv. Available from: [Link]
RSC Publishing. (2021). Measurement of the conformational switching of azobenzenes from the macro- to attomolar scale in self-assembled 2D and 3D nanostructures. Royal Society of Chemistry. Available from: [Link]
National Institutes of Health. (2021). Azobenzene Photoswitching with Near-Infrared Light Mediated by Molecular Oxygen. PMC. Available from: [Link]
National Institutes of Health. (n.d.). Photoresponsive molecular tools for emerging applications of light in medicine. PMC. Available from: [Link]
ACS Publications. (2021). Photoswitchable Molecules in Long-Wavelength Light-Responsive Drug Delivery: From Molecular Design to Applications. Chemistry of Materials. Available from: [Link]
MDPI. (2022). On the Computational Design of Azobenzene-Based Multi-State Photoswitches. MDPI. Available from: [Link]
Kinam Park. (2018). Photoswitchable Molecules in Long-Wavelength Light-Responsive Drug Delivery: From Molecular Design to Applications. Kinam Park. Available from: [Link]
National Institutes of Health. (n.d.). Photoactivatable, biologically-relevant phenols with sensitivity toward 2-photon excitation. PMC. Available from: [Link]
Royal Society of Chemistry. (n.d.). Supporting Information. The Royal Society of Chemistry. Available from: [Link]
ResearchGate. (2025). 4-[(E)-Phenyldiazenyl]-2-[(E)-phenyliminomethyl]phenol. ResearchGate. Available from: [Link]
Indian Academy of Sciences. (n.d.). Solvent effects on the photo and thermal E/Z isomerization of 4-(p- and m-substituted phenylazo). Indian Academy of Sciences. Available from: [Link]
MDPI. (n.d.). Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes. MDPI. Available from: [Link]
Chemical Synthesis Database. (2025). 4-methoxy-2-phenyldiazenylphenol. Chemical Synthesis Database. Available from: [Link]
ResearchGate. (n.d.). Photoisomerization Dynamics of 2-[( E )-(4-fluorophenyl)diazenyl]-1 H -imidazole: A Theoretical and Experimental Insight. ResearchGate. Available from: [Link]
Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI) Photoswitches with Different Numbers of Azo Chromophores for Molecular Solar Thermal. The Royal Society of Chemistry. Available from: [Link]
RSC Publishing. (n.d.). Investigation of the photoisomerisation process in four p-benzoxazoyl-substituted stilbenes. Photochemical & Photobiological Sciences. Available from: [Link]
Application Notes & Protocols: A Guide to the Synthesis and Characterization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol Liquid Crystalline Mesogens
Abstract: This document provides a comprehensive guide for the synthesis and characterization of the thermotropic liquid crystal, 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Azo-based mesogens are of significant interest due t...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract: This document provides a comprehensive guide for the synthesis and characterization of the thermotropic liquid crystal, 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Azo-based mesogens are of significant interest due to their photoresponsive properties, making them key components in the development of advanced materials for optical switching, data storage, and display technologies.[1][2] The protocols herein are designed for researchers, scientists, and drug development professionals, offering detailed, step-by-step methodologies grounded in established chemical principles. We will elucidate the causality behind experimental choices, provide self-validating protocols, and present data in a clear, accessible format.
Introduction and Scientific Rationale
Liquid crystals represent a unique state of matter, exhibiting properties intermediate between those of a conventional liquid and a solid crystal.[3][4] Azo compounds, characterized by the –N=N– linkage, are a prominent class of molecules known to form liquid crystalline phases (mesophases).[1] The defining feature of azobenzene derivatives is their ability to undergo reversible trans-cis isomerization upon exposure to light of a specific wavelength, a property that allows for the dynamic modulation of their physical and optical properties.[2][5]
The target molecule, 4-ethyl-2-[(E)-phenyldiazenyl]phenol, is a calamitic (rod-shaped) mesogen. Its molecular architecture is deliberately designed:
The rigid azobenzene core provides the necessary anisotropy for liquid crystal formation.
The terminal ethyl group (-CH₂CH₃) on one phenyl ring influences the molecule's aspect ratio and intermolecular interactions, which are critical in determining the stability and temperature range of the mesophase.
The hydroxyl group (-OH) on the other ring introduces hydrogen bonding capabilities, which can promote specific molecular arrangements and influence the type of liquid crystal phase observed.
Understanding the synthesis and characterization of this molecule provides a foundational workflow for developing novel photoactive materials.
Synthesis of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
The synthesis is a classic example of an azo coupling reaction, which proceeds in two primary stages: the diazotization of an aromatic amine followed by electrophilic aromatic substitution onto an activated phenol.[6][7]
Overall Reaction Scheme
The synthesis involves the reaction of aniline with 4-ethylphenol.
Caption: Synthesis workflow for 4-ethyl-2-[(E)-phenyldiazenyl]phenol.
Detailed Experimental Protocol
PART A: Preparation of Benzenediazonium Chloride Solution
Reagents & Glassware: Aniline (0.01 mol), concentrated Hydrochloric Acid (3 mL), Sodium Nitrite (NaNO₂) (0.011 mol), deionized water, 100 mL beaker, 50 mL beaker, magnetic stirrer, and ice bath.
In a 100 mL beaker, dissolve aniline (0.01 mol) in a mixture of deionized water (3 mL) and concentrated HCl (3 mL). Stir until a clear solution of aniline hydrochloride is formed.
Place the beaker in an ice-salt bath and cool the solution to between 0 and 5 °C with continuous stirring. Causality: The diazonium salt intermediate is unstable at higher temperatures and can decompose, reducing the yield. Maintaining a low temperature is critical for the success of the reaction.[7][8]
In a separate 50 mL beaker, dissolve sodium nitrite (0.011 mol) in 10 mL of cold deionized water.
Add the sodium nitrite solution dropwise to the cold aniline hydrochloride solution over 10-15 minutes. Use a thermometer to ensure the temperature does not rise above 5 °C. A pale yellow solution of benzenediazonium chloride will form. This solution should be used immediately in the next step.
PART B: Azo Coupling and Product Isolation
Reagents & Glassware: 4-Ethylphenol (0.01 mol), Sodium Hydroxide (NaOH) (0.015 mol), deionized water, 250 mL beaker, magnetic stirrer, ice bath, Buchner funnel, and filter paper.
In a 250 mL beaker, dissolve 4-ethylphenol (0.01 mol) and sodium hydroxide (0.015 mol) in 50 mL of deionized water. Stir until a clear solution is obtained.
Cool this solution in an ice bath to below 10 °C. Causality: This forms the sodium 4-ethylphenoxide salt. The phenoxide ion is a much more powerful activating group than the neutral phenol, making the aromatic ring highly susceptible to electrophilic attack by the diazonium cation.[9]
With vigorous stirring, add the cold benzenediazonium chloride solution (from Part A) slowly to the cold 4-ethylphenoxide solution.
An orange or reddish-brown precipitate should form immediately. Continue stirring the reaction mixture in the ice bath for an additional 30-45 minutes to ensure the reaction goes to completion.
Isolate the crude product by vacuum filtration using a Buchner funnel.
Wash the solid product on the filter paper with several portions of cold deionized water to remove any unreacted salts.
PART C: Purification
The crude product can be purified by recrystallization. Ethanol is a common solvent for this type of compound.
Dissolve the crude solid in a minimum amount of hot ethanol.
Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.
Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a vacuum oven at 40-50 °C. The expected product is a brightly colored crystalline solid.[10]
Characterization of the Final Product
A multi-technique approach is essential to confirm the chemical identity and investigate the liquid crystalline properties of the synthesized 4-ethyl-2-[(E)-phenyldiazenyl]phenol.
Characterization Workflow Diagram
Caption: Workflow for structural and thermal characterization.
Protocols for Characterization
A. Spectroscopic Analysis
FTIR Spectroscopy:
Protocol: Prepare a KBr pellet by mixing ~1 mg of the sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.
Data Interpretation: The spectrum should confirm the presence of key functional groups.[11][12]
¹H NMR Spectroscopy:
Protocol: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆).
Data Interpretation: The spectrum will verify the specific arrangement of protons on the molecule.[13][14]
UV-Vis Spectroscopy:
Protocol: Prepare a dilute solution of the compound in a suitable solvent (e.g., ethanol or acetone).
Data Interpretation: Azo compounds typically exhibit strong absorption bands corresponding to π-π* and n-π* electronic transitions.[11][15]
B. Thermal and Mesophase Analysis
Differential Scanning Calorimetry (DSC):
Protocol: Accurately weigh 3-5 mg of the sample into an aluminum DSC pan and seal it.[16] Place the sample in the DSC instrument.
Run a heat-cool-heat cycle, for example, from 30 °C to 200 °C at a rate of 10 °C/min under a nitrogen atmosphere.[17]
Data Interpretation: Endothermic peaks on the heating scan correspond to phase transitions. The first major peak typically represents the melting from solid to the liquid crystal phase (Cr → LC), and the second, smaller peak represents the transition from the liquid crystal phase to the isotropic liquid (LC → I), known as the clearing point.[11][17]
Polarizing Optical Microscopy (POM):
Protocol: Place a small amount of the sample on a clean glass microscope slide and cover it with a coverslip.
Place the slide on a hot stage attached to the polarizing microscope.
Heat the sample above its clearing point (determined by DSC) until it becomes a dark, isotropic liquid.
Slowly cool the sample at a controlled rate (e.g., 5-10 °C/min).
Data Interpretation: As the sample cools into the liquid crystalline phase, birefringent textures will appear. A nematic phase, for instance, is often characterized by a "Schlieren" or "marbled" texture.[18][19][20][21] This visual confirmation is crucial for identifying the type of mesophase.
~350-380 (π-π* transition of trans-azobenzene), ~440-450 (weaker n-π* transition)
DSC
Two endothermic peaks on heating: Tₘ (Crystal → LC) and T꜀ (LC → Isotropic)
POM
Observation of birefringent textures (e.g., Schlieren) upon cooling from the isotropic melt
Application Notes
The 4-ethyl-2-[(E)-phenyldiazenyl]phenol mesogen is a valuable compound for materials science research. Its primary utility stems from the photoisomerization of the azobenzene unit.
Optical Switching: The trans and cis isomers have different shapes and dipole moments. Irradiating a thin film of this material with UV light (~365 nm) can switch it from the ordered liquid crystal state (trans) to a disordered state (cis), changing its optical properties. Subsequent irradiation with visible light (~450 nm) can reverse this process.[2][5]
Photo-alignment Layers: Azo dye materials can be used to create alignment layers for larger liquid crystal systems, such as those in LCDs. By exposing an azo-dye film to polarized light, the molecules reorient themselves, creating a surface that can direct the alignment of a bulk liquid crystal material without the need for mechanical rubbing.[22][23]
References
Scientific.Net. (n.d.). Polarizing Optical Microscopic Characterization of Nematic Liquid Crystal Confined in Porous Silicon. Retrieved from [Link]
SciSpace. (n.d.). 45.3: Azo Dye Materials for the Alignment of Liquid Crystal. Retrieved from [Link]
Lavrentovich, O. (n.d.). Polarization Microscope Pictures of Liquid Crystals. Retrieved from [Link]
Taylor & Francis Online. (2010, December 06). Synthesis and properties of azo dye aligning layers for liquid crystal cells. Retrieved from [Link]
Chemistry LibreTexts. (2022, August 28). 7.9: The Analysis of Liquid Crystal Phases using Polarized Optical Microscopy. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). Instantaneous mapping of liquid crystal orientation using a polychromatic polarizing microscope. Retrieved from [Link]
ResearchGate. (n.d.). Polarized optical microscopy (POM) images of the nematic liquid crystal... [Download Scientific Diagram]. Retrieved from [Link]
MDPI. (2021, October 9). Liquid Crystals Investigation Behavior on Azo-Based Compounds: A Review. Retrieved from [Link]
AIP Publishing. (2020, November 5). Design and applications of light responsive liquid crystal polymer thin films. Retrieved from [Link]
ACS Publications. (2023, October 10). Inquisitive Optical and Electro-Optical Attributes of Azo-Dye Dispersed Nematic Liquid Crystal for Applications in Wavelength-Tunable Optical Filters. Retrieved from [Link]
Taylor & Francis Online. (2020, May 24). Synthesis and characterisation of main-chain liquid-crystal polyurethanes containing azo group. Retrieved from [Link]
University of Baghdad Digital Repository. (2022, May 15). Synthesis and characterization of azo liquid crystal compounds based on 5H-Thiazolo [3,4-b][18][19][23] thiadiazole unit. Retrieved from [Link]
Institute for Color Science and Technology. (2009). Diazotization of Aniline Derivatives and Diazo Couplings in the Presence of p-Toluenesulfonic Acid by Grinding. Retrieved from [Link]
Optica Publishing Group. (n.d.). Azobenzene liquid crystalline materials for efficient optical switching with pulsed and/or continuous wave laser beams. Retrieved from [Link]
ResearchGate. (2025, August 5). Thermal behaviour of CODA azoic dye liquid crystal and nanostructuring by drop cast and spin coating techniques [Request PDF]. Retrieved from [Link]
Al-Qadisiyah Journal of Pure Science. (2017, August 1). Preparation of azo compounds as liquid crystals. Retrieved from [Link]
ResearchGate. (2025, August 10). (E)-2-Methyl-4-(phenyldiazenyl)phenol [PDF]. Retrieved from [Link]
ResearchGate. (n.d.). The diazotization process. (a) The reaction of aniline (or other aryl... [Download Scientific Diagram]. Retrieved from [Link]
Pharm D Guru. (2025, November 19). 34. DIAZOTISATION AND COUPLING. Retrieved from [Link]
International Journal of Scientific & Technology Research. (2020, January 15). Synthesis, Characterization And Liquid Crystalline Properties Of (E)-4-((4- (Alkanoylthio)Phenyl)Diazenyl) Benzoic Acid. Retrieved from [Link]
Stack Exchange. (2015, April 24). What is the role of pH in azo coupling reaction of diazonium with phenol and aniline? Retrieved from [Link]
MDPI. (2022, November 17). Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes. Retrieved from [Link]
National Center for Biotechnology Information. (n.d.). 4-(4-Ethylphenyldiazenyl)phenol. Retrieved from [Link]
MDPI. (2023, July 6). Chemical Characterization and Thermal Analysis of Recovered Liquid Crystals. Retrieved from [Link]
Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]
ResearchGate. (2025, August 10). (E)-4-[(E)-Phenyldiazenyl]-2-[(E)-phenyliminomethyl]phenol [PDF]. Retrieved from [Link]
National Center for Biotechnology Information. (2021, October 9). Liquid Crystals Investigation Behavior on Azo-Based Compounds: A Review. Retrieved from [Link]
J. Chem. Soc. Pak. (2016, July 22). CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. Retrieved from [Link]
World Scientific News. (2026, February 19). A Synthesis and Mesophase Behavior of Homologous Series: 4-((E)-((2,6 Dibromo-4-((E)-phenyl diazinyl) phenyl) diazinyl) phenyl) amino) methyl) phenol. Retrieved from [Link]
Chemical Synthesis Database. (2025, May 20). 4-methoxy-2-phenyldiazenylphenol. Retrieved from [Link]
ResearchGate. (n.d.). Hirshfeld Surface, Crystal structure and Spectroscopic Characterization of (E)-4-(diethylamino)-2-((4-phenoxyphenylimino)methyl)phenol with DFT Studies [Request PDF]. Retrieved from [Link]
Chemical Review and Letters. (n.d.). Synthesis, structural characterization, biological evaluation and industrial application of (E)-4-((5-chloro-2-hydroxyphenyl)diazenyl. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details a rigorous methodology for the solvatochromic characterization of phenolic azo dyes. Unlike simple solvatochromic shifts, phenolic azo derivatives exhibit complex azo-hydrazone tautomerism driven by solvent polarity and hydrogen-bonding capacity. This guide provides a self-validating protocol for determining ground- and excited-state dipole moments and quantifying solvent-solute interactions using the Kamlet-Taft Linear Solvation Energy Relationship (LSER) . These parameters are critical for predicting dye behavior in drug delivery systems, biological sensors, and industrial formulations.
Introduction & Mechanistic Grounding
Phenolic azo dyes are a class of chromophores characterized by an azo linkage (
) conjugated to a phenolic ring. Their utility in drug development and materials science stems from their sensitivity to the microenvironment.
The Core Mechanism: Azo-Hydrazone Tautomerism
The defining feature of these dyes is the dynamic equilibrium between two forms:
Azo Form: Characterized by an intramolecular hydrogen bond (O-H...N). Predominant in non-polar solvents.
Hydrazone Form: Characterized by a quinone-like structure (
). Predominant in polar, hydrogen-bond-accepting solvents.
Solvatochromism in these systems is not merely a shift in energy levels but often a shift in the population of these tautomers. A robust protocol must distinguish between general solvent effects (dielectric stabilization) and specific effects (H-bonding that shifts the equilibrium).
Materials & Instrumentation
Reagents
To ensure a statistically significant LSER model, select a minimum of 10–12 solvents spanning a wide range of Kamlet-Taft parameters (
, , ).
Solvent Class
Examples
Role in Analysis
Non-Polar
Cyclohexane, n-Hexane, Toluene
Baseline (low , , ). Stabilizes Azo form.
Polar Aprotic
DMSO, DMF, Acetonitrile (ACN), THF
High dipolarity (), H-bond acceptors (). Stabilizes zwitterions.
Polar Protic
Methanol, Ethanol, 1-Propanol
H-bond donors (). Can stabilize Hydrazone form via intermolecular H-bonds.
Chlorinated
Chloroform, Dichloromethane
Intermediate polarity; often disrupts intramolecular H-bonds.
Instrumentation
UV-Vis Spectrophotometer: Double-beam configuration (e.g., Shimadzu UV-2600 or equivalent).
Bandwidth:
(Critical for resolving tautomeric shoulders).
Photometric Accuracy:
.
Quartz Cuvettes: Matched pair, 10 mm path length, stoppered (to prevent evaporation of volatile solvents).
Experimental Protocol
Workflow Visualization
The following diagram outlines the critical path for data acquisition and integrity checks.
Figure 1: Step-by-step workflow for solvatochromic analysis ensuring data integrity through purity checks and absorbance validation.
Step 1: Sample Preparation
Causality: Phenolic azo dyes can aggregate at high concentrations, causing deviations from Beer-Lambert law and artificial spectral shifts.
Stock Solution: Prepare a
stock solution in a "universal" solvent like Methanol or Acetonitrile.
Working Solutions: For each target solvent, pipette a specific volume of stock into a 10 mL volumetric flask. Evaporate the stock solvent under a gentle nitrogen stream if the stock solvent (e.g., MeOH) significantly alters the target solvent's properties (e.g., if moving to Hexane).
Note: If miscibility allows (e.g., MeOH stock into Ethanol), evaporation may be skipped if the stock constitutes
of the final volume.
Dilution: Dilute with the target solvent to reach a final concentration of
.
Target: Absorbance maxima (
) should fall between 0.2 and 0.8 a.u.
Step 2: Spectral Acquisition
Blanking: Use the pure solvent (from the same batch) for baseline correction.
Parameters:
Scan Range: 250–700 nm.
Scan Speed: Medium (approx. 200 nm/min).
Temperature:
(Thermostated cell holder is required as tautomerism is temperature-dependent).
Validation: Record spectra immediately to minimize solvent evaporation or photochemical degradation.
Data Analysis & Modeling
Determination of Absorption Maxima (
)
Convert the wavelength of maximum absorbance (
) to wavenumbers () for energy linearity:
Kamlet-Taft LSER Modeling
To quantify the specific contributions of solvent dipolarity, acidity, and basicity, apply the Kamlet-Taft equation [1]:
: Absorption frequency in the gas phase (reference).
: Solvent dipolarity/polarizability.
: Solvent hydrogen-bond donor (HBD) acidity.
: Solvent hydrogen-bond acceptor (HBA) basicity.
: Regression coefficients representing the sensitivity of the solute to these parameters.
Protocol:
Tabulate
for all solvents.
Input literature values for
for each solvent [2].
Perform a Multiple Linear Regression (MLR) analysis.
Interpretation:
Negative
: Indicates a bathochromic (red) shift with increasing polarity (Positive Solvatochromism).[1] Suggests the excited state is more polar than the ground state (typical for transitions).[2]
Positive
: Indicates hypsochromic shift with solvent acidity. Suggests H-bonding stabilizes the ground state more than the excited state (common in azo dyes where solvent protons bind to the azo nitrogen).
Dipole Moment Estimation (McRae Equation)
To estimate the change in dipole moment upon excitation (
), use the simplified McRae equation for non-specific interactions [3]:
(Note: For absorption-only studies, a simplified correlation of vs. the orientation polarizability function is often used).
Plot
vs. .
The slope is proportional to
.
: Onsager cavity radius (calculated from molecular volume).
Case Study: Tautomeric Visualization
In phenolic azo dyes, the solvent effect is often non-linear due to the azo-hydrazone shift.
Figure 2: The Azo-Hydrazone equilibrium. Polar solvents stabilize the charge-separated Hydrazone form, often resulting in a new, red-shifted spectral band.
Expected Result: You may observe an isosbestic point in binary solvent mixtures, confirming the presence of two distinct species in equilibrium rather than a simple shift of a single species.
Troubleshooting & Validation
Issue
Probable Cause
Corrective Action
Broad/Distorted Peaks
Aggregation
Reduce concentration to .
Non-Linear LSER
Specific Solute-Solvent Interaction
Exclude outliers (e.g., water/alcohols) or use Catalan parameters for better H-bond separation.
Spectral Drift
Photochemical Isomerization (Trans-Cis)
Keep samples in the dark; measure immediately.
References
Kamlet, M. J., Abboud, J. L. M., & Taft, R. W. (1981). Linear Solvation Energy Relationships.[3][4] Local Empirical Rules — or Fundamental Laws of Chemistry? Progress in Physical Organic Chemistry.
Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[5]
Zakerhamidi, M. S., et al. (2012). Solvatochromism effects on the dipole moments and photo-physical behavior of some azo sulfonamide dyes. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
Ajani, O. O., et al. (2013).[6] Synthesis and Spectroscopic Study of Naphtholic and Phenolic Azo Dyes. Physical Science International Journal.
Crystallization techniques for 4-ethyl-2-[(E)-phenyldiazenyl]phenol
An In-Depth Guide to the Crystallization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol: Application Notes and Protocols This document provides a comprehensive guide to the crystallization of 4-ethyl-2-[(E)-phenyldiazenyl]pheno...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Crystallization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol: Application Notes and Protocols
This document provides a comprehensive guide to the crystallization of 4-ethyl-2-[(E)-phenyldiazenyl]phenol, a member of the azo dye chemical class. The protocols and principles detailed herein are designed for researchers, scientists, and drug development professionals aiming to achieve high purity and optimal crystal morphology. This guide emphasizes the foundational science behind crystallization, offering not just procedural steps but also the rationale to empower effective troubleshooting and method optimization.
Introduction: The Critical Role of Crystallization
4-ethyl-2-[(E)-phenyldiazenyl]phenol is an organic compound featuring a phenol ring substituted with an ethyl group and an azo-linked phenyl group. Like many azo compounds, its synthesis can yield impurities, including starting materials, side-products, and inorganic salts.[1] Crystallization is a powerful purification technique that separates a compound from its impurities based on differences in solubility.[2] Beyond purification, controlling the crystallization process is paramount as the solid-state form of a compound—its crystal habit and polymorphic form—can significantly influence critical bulk properties such as solubility, dissolution rate, stability, and bioavailability.[3][4] For azo dyes, which are known to exhibit polymorphism, controlling crystallization is essential for consistent product quality and performance.[5][6][7]
This guide will explore several robust crystallization techniques, detailing their underlying principles and providing step-by-step protocols tailored for compounds of this class.
Physicochemical Profile
A thorough understanding of the compound's physicochemical properties is the starting point for designing any crystallization strategy. While specific experimental data for 4-ethyl-2-[(E)-phenyldiazenyl]phenol is not widely published, we can infer its likely properties from the closely related analog, 4-(phenyldiazenyl)phenol.
Property
Value / Description
Source
Molecular Formula
C₁₄H₁₄N₂O
Inferred
Molecular Weight
226.28 g/mol
Inferred
Appearance
Likely an orange or yellow-to-red crystalline solid.
Expected to be a defined melting point, similar to analogs (e.g., 4-(phenyldiazenyl)phenol melts at 150-152 °C).[8][9]
Inferred
Solubility
Expected to be soluble in common organic solvents like ethanol, acetone, benzene, and ether; insoluble in water.[8][9]
Inferred
Fundamental Principles of Crystallization from Solution
Crystallization is a phase transformation process where molecules arrange themselves into a well-defined, rigid crystal lattice.[10] This process is governed by two critical, sequential steps: nucleation and crystal growth, both of which are driven by supersaturation.[10][11]
Supersaturation: This is the essential driving force for crystallization.[11] A solution is supersaturated when it contains more dissolved solute than it can thermodynamically hold at equilibrium.[12] This unstable state can be induced by several methods, including cooling a saturated solution, evaporating the solvent, or adding an "anti-solvent" that reduces the solute's solubility.[12][13]
Nucleation: This is the "birth" of a crystal.[12] It is the initial step where dissolved solute molecules begin to form small, ordered clusters.[10] These clusters must reach a critical size to become stable nuclei; smaller clusters will simply redissolve.[10]
Primary Nucleation occurs in a clear solution without pre-existing crystals.[10] It can be homogeneous (spontaneous formation in solution) or heterogeneous (formation on a surface like a dust particle or a scratch on the flask wall).[10]
Secondary Nucleation is induced by the presence of existing crystals of the same compound (seed crystals).[10]
Crystal Growth: Once stable nuclei have formed, further solute molecules deposit onto the crystal lattice, causing the crystal to grow in size.[10][11] The rate of growth is influenced by the level of supersaturation, temperature, and solvent choice.[14]
The balance between nucleation and growth determines the final crystal size distribution. High supersaturation favors rapid nucleation, leading to many small crystals.[11] Conversely, low supersaturation favors crystal growth over nucleation, resulting in fewer, larger crystals.[11]
General Crystallization Workflow
The process of developing a crystallization protocol follows a logical sequence of steps, from solvent screening to the final isolation of the pure product.
Caption: Decision tree for selecting an appropriate crystallization method.
Detailed Protocols
Safety First: Azo compounds should be handled with care, as some can break down into harmful aromatic amines. [15][16]Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.
[15][17]
Protocol 1: Slow Cooling Crystallization
This is the most common recrystallization method and is ideal for compounds whose solubility is highly dependent on temperature.
[2][18]
Principle: Supersaturation is achieved by dissolving the solute in a suitable solvent at an elevated temperature and then allowing the solution to cool slowly. [2][11]As the temperature decreases, the solubility of the compound drops, leading to a supersaturated state and subsequent crystallization.
Protocol:
Solvent Selection: In a test tube, add ~20-30 mg of crude 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Add a suitable solvent (e.g., ethanol, isopropanol, or acetone) dropwise while heating until the solid just dissolves. A good solvent will dissolve the compound when hot but not when cold.
Dissolution: Place the bulk of the crude compound into an Erlenmeyer flask. Add the chosen solvent dropwise while gently heating (e.g., on a hot plate) and swirling until the compound is fully dissolved. Use the minimum amount of hot solvent necessary.
Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask to remove them.
[1] 4. Cooling: Cover the flask with a watch glass or loosely with foil and allow it to cool slowly to room temperature. To encourage the growth of larger crystals, the flask can be insulated to slow the cooling rate further.
[2] 5. Induce Crystallization (If Necessary): If no crystals form upon cooling, try scratching the inside surface of the flask with a glass rod at the air-liquid interface to create nucleation sites. [2]Alternatively, add a tiny "seed" crystal of the pure compound.
Ice Bath: Once the flask has reached room temperature, place it in an ice-water bath for 15-30 minutes to maximize the yield of crystals.
Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.
[1] 9. Drying: Dry the crystals under vacuum to remove residual solvent.
Protocol 2: Anti-Solvent Crystallization
This method is useful for compounds that are not thermally stable or whose solubility does not change significantly with temperature.
[19][20]
Principle: Supersaturation is induced by adding a second, miscible solvent (the "anti-solvent") in which the compound is insoluble. [4][13]This reduces the overall solubility of the solute in the mixed solvent system, causing it to crystallize.
[21]* Protocol:
Solvent/Anti-Solvent Selection: Identify a "good" solvent that readily dissolves the compound and an "anti-solvent" in which the compound is insoluble. The two solvents must be miscible. For this compound, a good solvent might be acetone or ethanol, and a common anti-solvent is water or hexane.
Dissolution: Dissolve the crude compound in the minimum amount of the "good" solvent at room temperature.
Anti-Solvent Addition: Slowly add the anti-solvent dropwise to the solution while stirring. Continue adding until the solution becomes faintly turbid (cloudy), which indicates the onset of nucleation.
[22] 4. Equilibration: If the solution becomes too cloudy, add a drop or two of the "good" solvent to redissolve the precipitate. Cover the vessel and allow it to stand undisturbed. The slow equilibration will promote the growth of well-formed crystals.
Isolation, Washing, and Drying: Follow steps 7-9 from the Slow Cooling protocol. Use the final solvent mixture (or the pure anti-solvent) for the washing step.
Protocol 3: Vapor Diffusion
This technique is highly effective for producing high-quality single crystals from very small amounts of material (milligrams) and is a preferred method for X-ray crystallography.
[23][24]
Principle: A solution of the compound is placed in a small, open vial. This vial is then sealed inside a larger container (a jar or beaker) that contains a volatile anti-solvent. [24]The anti-solvent vapor slowly diffuses into the solution, gradually reducing the solute's solubility and gently inducing crystallization.
[25]* Protocol:
Setup: Dissolve the compound (~5-20 mg) in a small volume (0.5-1 mL) of a relatively non-volatile "good" solvent (e.g., toluene, dichloromethane) in a small vial.
Chamber: Place this open vial inside a larger jar or beaker containing a layer (5-10 mL) of a more volatile anti-solvent (e.g., pentane, hexane, or diethyl ether).
[26] 3. Sealing: Seal the larger container tightly and leave it undisturbed in a location free from vibrations.
Growth: Crystals will slowly form over the course of several hours to days as the anti-solvent vapor diffuses into the inner vial.
Isolation: Once suitable crystals have formed, carefully open the container, remove the inner vial, and quickly decant the mother liquor. The crystals can be gently washed with the anti-solvent and dried.
References
Crystal Growth: Principles of Crystalliz
How Do Solvents Impact Crystal Morphology In Crystalliz
Impact of Solvents on the Crystal Morphology of CL-20/TFAZ Cocrystals: A Predictive Study. MDPI.
Principles of Crystal Nucle
Antisolvent Crystallization. Chalmers University of Technology.
Solvent Effects on Crystallization Kinetics.
Effect of solvents on the growth morphology of dl-alanine crystals. RSC Publishing.
What Is Nucleation in Crystallization? Definition, Types and Process. Alaqua Inc.
Solvent Effects on the Crystal Morphology of Pentaerythritol Tetranitrate (PETN).
Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability.
Using AntiSolvent for Crystalliz
Four polymorphic structures of a symmetric azo dye. CrystEngComm (RSC Publishing).
Antisolvent Crystallization (ASC) in Aqueous System: Fundamentals, Sustainability Aspects, and Applications.
Nucle
Synthesis of Azo Dyes. Benchchem.
Four polymorphic structures of a symmetric azo dye. CrystEngComm (RSC Publishing) DOI:10.1039/D5CE01159K.
Supersaturation and Crystallization for Nucle
Modelling and control of combined cooling and antisolvent crystalliz
Four Polymorphic Structures of a Symmetric Azo Dye.
Four polymorphic structures of a symmetric azo dye. Semantic Scholar.
Cold Crystallization and Polymorphism Triggered by the Mobility of the Phenyl Group in Alkyl Azo Dye Molecules.
How to grow crystals for X-ray crystallography.
Crystal Growing Tips. University of Florida.
Azodyes - STOP Carcinogens
Guide for crystalliz
Method for the recrystallisation and/or purification of azo-type compounds.
From Runway to Risk: The Harmful Effects of Azo Dyes in Textiles. DyeMaster.
SOP: CRYSTALLIZ
Recovering phenol as high purity crystals from dilute aqueous solutions by pervaporation.
crystallization of small molecules. Unknown Source.
Safety of Azo Dyes Usage in Textiles Industry. Fibre2Fashion.
Application Notes and Protocols for the Synthesis of Supramolecular Polymers Containing (E)-Phenyldiazenyl Groups
Introduction Supramolecular polymers, dynamic structures formed through directional and reversible non-covalent interactions, have emerged as a frontier in materials science.[1] Their ability to respond to external stimu...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Supramolecular polymers, dynamic structures formed through directional and reversible non-covalent interactions, have emerged as a frontier in materials science.[1] Their ability to respond to external stimuli offers a pathway to creating "smart" materials with applications ranging from drug delivery to molecular machinery.[2][3] A particularly fascinating class of these materials incorporates the (E)-phenyldiazenyl (more commonly known as azobenzene) moiety. The azobenzene unit is a powerful photo-switch; its reversible isomerization from the thermodynamically stable trans (E) form to the metastable cis (Z) form upon irradiation with light provides a mechanism for the remote control of polymer assembly and disassembly.[4][5][6]
This guide provides a comprehensive overview of the design principles, synthesis, and characterization of supramolecular polymers containing azobenzene groups. It is intended for researchers, scientists, and professionals in drug development who are interested in harnessing the unique properties of these photoresponsive materials. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and offer insights into the interpretation of characterization data.
I. Foundational Principles: The Azobenzene Switch and Supramolecular Assembly
The core of these photoresponsive materials lies in the interplay between the photo-isomerization of azobenzene and the non-covalent forces that drive supramolecular polymerization.
The (E)- to (Z)-Isomerization of Phenyldiazenyl Groups
The phenyldiazenyl group, or azobenzene, can exist in two isomeric states: the planar, elongated (E)-isomer and the bent, more polar (Z)-isomer.[4][7]
(E)-isomer (trans): This is the more thermodynamically stable state. Its linear shape often promotes intermolecular interactions, such as π-π stacking, which are crucial for supramolecular assembly.[2]
(Z)-isomer (cis): Irradiation with UV light (typically around 365 nm) induces a π-π* transition, leading to the formation of the (Z)-isomer.[2][8] This isomer is non-planar and has a larger dipole moment.[5] The significant change in geometry disrupts the packing and interactions that hold the supramolecular polymer together, often leading to disassembly.[2][3]
The process is reversible. The (Z)-isomer can revert to the (E)-isomer either thermally over time or rapidly upon irradiation with visible light (typically > 400 nm).[6][9] This reversibility allows for dynamic control over the material's properties.[1]
Caption: Reversible photoisomerization of the phenyldiazenyl (azobenzene) group.
Driving Forces for Supramolecular Polymerization
The spontaneous formation of organized supramolecular structures is driven by a combination of weak, non-covalent interactions.[1][7] The design of the monomer unit is critical, as it must incorporate functionalities that promote these interactions. Common interactions include:
Hydrogen Bonding: This is a highly directional and strong non-covalent interaction, often employed to create well-defined polymer chains.[10][11] For example, ureidopyrimidinone (UPy) motifs are known to form strong, self-complementary quadruple hydrogen bonds.
π-π Stacking: The aromatic rings of the azobenzene units and other parts of the monomer can stack on top of each other, driven by favorable electrostatic interactions. The planar (E)-isomer is particularly well-suited for this.[1]
Van der Waals Forces: These are weaker, non-specific interactions that contribute to the overall stability of the assembly.[1][7]
Hydrophobic Effects: In aqueous media, the tendency of nonpolar molecules to aggregate is a powerful driving force for self-assembly.[2]
Caption: Driving forces in the self-assembly of supramolecular polymers.
II. Synthesis Protocols
This section provides detailed protocols for the synthesis of a representative supramolecular polymer system based on a bifunctional monomer containing an azobenzene core and terminal hydrogen-bonding units.
Protocol 1: Synthesis of an Azobenzene-Containing Dicarboxylic Acid Monomer
Causality: The synthesis starts with the creation of a rigid azobenzene core functionalized with carboxylic acid groups. These groups will later be used to attach the hydrogen-bonding motifs. This multi-step synthesis ensures a well-defined monomer structure. A synthetic route similar to that for preparing regulated azobenzene groups can be adapted.[12]
Materials:
4-Aminobenzoic acid
Sodium nitrite (NaNO₂)
Hydrochloric acid (HCl), concentrated
Phenol
Sodium hydroxide (NaOH)
Sodium dithionite (Na₂S₂O₄)
Potassium permanganate (KMnO₄)
Dimethylformamide (DMF)
Ethanol
Diethyl ether
Procedure:
Diazotization of 4-Aminobenzoic Acid:
Dissolve 13.7 g (0.1 mol) of 4-aminobenzoic acid in 100 mL of 3 M HCl in a 500 mL beaker, cooling to 0-5 °C in an ice bath.
Slowly add a solution of 7.0 g (0.101 mol) of sodium nitrite in 20 mL of water, keeping the temperature below 5 °C. Stir for 30 minutes. The formation of the diazonium salt is a critical step for the subsequent azo coupling.
Azo Coupling:
In a separate 1 L beaker, dissolve 9.4 g (0.1 mol) of phenol in 100 mL of 10% NaOH solution and cool to 0-5 °C.
Slowly add the cold diazonium salt solution to the phenol solution with vigorous stirring. A deep red precipitate of the azo dye will form immediately.
Stir the mixture for 1 hour in the ice bath, then allow it to warm to room temperature.
Reduction to Diamine:
Heat the azo dye suspension to 80 °C and slowly add sodium dithionite until the red color disappears, indicating the reduction of the azo bond to a hydrazo intermediate, which is then cleaved to form two amine groups.
Cool the solution and collect the precipitated diamine product by filtration.
Oxidative Re-coupling:
Suspend the diamine in 200 mL of water and add a solution of potassium permanganate (approx. 16 g in 300 mL water) dropwise at room temperature. This re-forms the azo bond, now symmetrically linking two benzoic acid moieties.
Monitor the reaction by TLC. Once complete, decolorize any excess permanganate with a small amount of sodium bisulfite.
Acidify the solution with HCl to precipitate the 4,4'-azodibenzoic acid.
Purification:
Filter the crude product, wash with water, and then recrystallize from a DMF/water mixture to yield pure 4,4'-azodibenzoic acid.
Dry the product under vacuum. The yield should be approximately 60-70%.
Self-Validation:
¹H NMR: Confirm the symmetric structure. Expect peaks in the aromatic region (typically 7.8-8.2 ppm) and a carboxylic acid proton peak (>12 ppm).
FTIR: Look for the characteristic C=O stretch of the carboxylic acid (~1680-1710 cm⁻¹) and the N=N stretch (~1400-1450 cm⁻¹).
Protocol 2: Formation of the Supramolecular Polymer
Causality: This step involves functionalizing the azobenzene dicarboxylic acid with a molecule that can form strong, directional hydrogen bonds. The resulting monomer will then self-assemble into a polymer chain. This post-polymerization self-assembly is a common and effective strategy.[1][9]
Materials:
4,4'-Azodibenzoic acid (from Protocol 1)
Thionyl chloride (SOCl₂)
2-Amino-4-hydroxy-6-methylpyrimidine
Triethylamine (TEA)
Anhydrous Tetrahydrofuran (THF)
Hexane
Procedure:
Synthesis of the Acid Chloride:
Reflux 2.7 g (0.01 mol) of 4,4'-azodibenzoic acid in 50 mL of thionyl chloride for 4 hours.
Remove excess thionyl chloride by rotary evaporation to obtain the crude 4,4'-azodibenzoyl chloride. This is a highly reactive intermediate.
Amide Formation:
Dissolve 2.5 g (0.02 mol) of 2-amino-4-hydroxy-6-methylpyrimidine and 3 mL of triethylamine (as an acid scavenger) in 100 mL of anhydrous THF.
Cool the solution to 0 °C and slowly add a solution of the crude 4,4'-azodibenzoyl chloride in 50 mL of anhydrous THF.
Allow the reaction to warm to room temperature and stir overnight.
Precipitation and Purification:
Filter off the triethylamine hydrochloride salt that forms.
Reduce the volume of the filtrate by rotary evaporation and precipitate the product by adding it to a large volume of cold hexane.
Collect the yellow-orange solid by filtration and wash thoroughly with hexane.
Dry the final monomer under vacuum.
Supramolecular Polymerization:
Dissolve the purified monomer in a non-polar solvent like chloroform or toluene at a concentration of ~10⁻³ M. The low polarity of the solvent promotes hydrogen bonding and thus polymerization.
The solution will become more viscous, indicating the formation of long supramolecular polymer chains. This process occurs spontaneously.
Self-Validation:
¹H NMR (in a polar, deuterated solvent like DMSO-d₆ to break H-bonds): Confirm the attachment of the pyrimidine units.
Viscometry: Measure the solution viscosity as a function of concentration. A sharp increase in viscosity at a critical concentration is indicative of supramolecular polymerization.
AFM/TEM: Visualize the resulting polymer fibers by depositing a dilute solution onto a substrate (e.g., mica or a TEM grid).
III. Characterization and Data Interpretation
Thorough characterization is essential to confirm the successful synthesis and to understand the photoresponsive behavior of the supramolecular polymer.
UV-Vis Spectroscopy
Purpose: To monitor the (E) ⇌ (Z) isomerization of the azobenzene units.[9]
Protocol:
Prepare a dilute solution (e.g., 10⁻⁵ M) of the supramolecular polymer in a suitable solvent (e.g., chloroform).
Record the initial UV-Vis spectrum. The (E)-isomer will show a strong π-π* absorption band around 330-360 nm and a weaker n-π* band around 440 nm.[2][13]
Irradiate the solution with a UV lamp (~365 nm) for several minutes.
Record the spectrum again. You should observe a decrease in the π-π* band and an increase in the n-π* band, indicating the formation of the (Z)-isomer.[2][8] The presence of an isosbestic point, where the absorbance does not change, confirms a clean two-state transition.[2]
Irradiate the solution with visible light (>400 nm) or leave it in the dark to observe the recovery of the initial spectrum corresponding to the (E)-isomer.
Isomer
π-π* Transition (λ_max)
n-π* Transition (λ_max)
Molar Absorptivity (π-π*)
(E)-isomer
~330-360 nm
~440 nm
High
(Z)-isomer
~330-360 nm
~440 nm
Low
Table 1: Typical UV-Vis Absorption Characteristics of Azobenzene Isomers.[2][13]
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
Purpose: To confirm the chemical structure of the monomers and to study the polymerization process.
Interpretation:
Monomer Confirmation: Standard ¹H NMR in a solvent like DMSO-d₆ will disrupt the hydrogen bonds and allow for clear characterization of the monomeric species.[12]
Variable Temperature NMR: In a non-polar solvent (like CDCl₃), the protons involved in hydrogen bonding will appear as broad signals at low temperatures and sharpen at higher temperatures as the supramolecular structure disassembles. This temperature-dependent behavior is a hallmark of supramolecular polymers.[2][3]
Microscopy (AFM/TEM)
Purpose: To directly visualize the morphology of the supramolecular polymer assemblies.[14]
Protocol:
Prepare a dilute solution of the polymer (e.g., 10⁻⁶ M).
Deposit a small drop onto a suitable substrate (freshly cleaved mica for AFM, a carbon-coated grid for TEM).
Allow the solvent to evaporate slowly.
Image the surface. You should observe long, fibrillar structures, confirming the formation of polymer chains.
To demonstrate photo-responsiveness, the experiment can be repeated with a solution that has been irradiated with UV light. A significant reduction in the length and number of fibers would be expected, confirming light-induced disassembly.[3]
Caption: Experimental workflow for synthesis and characterization.
IV. Applications and Future Perspectives
The ability to control the assembly and disassembly of these polymers with light opens up a vast array of applications.
Drug Delivery: Cargo molecules can be encapsulated within the assembled polymer network and released on demand by applying light to a specific area, triggering disassembly.[3]
Smart Gels and Actuators: When concentrated, these polymers can form gels. The photo-induced volume change associated with isomerization can be harnessed to create light-driven actuators and artificial muscles.[12]
Surface Patterning: Thin films of these materials can be patterned using laser light to create surface relief gratings, which have applications in optics and data storage.[4][10]
Responsive Materials: The incorporation of azobenzene units can be used to control the dispersion of other materials, such as carbon nanotubes, in response to light or heat.[14]
The field continues to evolve, with current research focusing on creating multi-stimuli responsive systems that react to pH, temperature, and light, as well as developing polymers that can be controlled with longer wavelengths of light (e.g., red or near-infrared) for improved tissue penetration in biomedical applications.[2][3] The modular nature of supramolecular chemistry, combined with the robust and clean photo-physics of the azobenzene group, ensures that these materials will remain a cornerstone of advanced functional polymer science.
References
Younis, M., Ahmad, S., & Huang, M.-H. (n.d.). Recent Progress in Azobenzene‐Based Supramolecular Materials and Applications. Wiley Online Library. Retrieved from [Link]
Li, M., Li, Y., Li, C., & Jiang, W. (2020). Supramolecular Chirality in Azobenzene-Containing Polymer System: Traditional Postpolymerization Self-Assembly Versus In Situ Supramolecular Self-Assembly Strategy. National Center for Biotechnology Information. Retrieved from [Link]
Ullah, N., Tahir, A. A., Shah, S. M., Khan, S. A., & Ma, Y. (2023). Supramolecular Self-Assembly and Photo-Induced Transition of a Halogenated Azo-Benzene Molecule on Au(111) Surface. MDPI. Retrieved from [Link]
Wang, S., Zhang, N., Ge, X., Wan, Y., Li, X., Yan, L., Xia, Y., & Song, B. (2014). Self-assembly of an azobenzene-containing polymer prepared by a multi-component reaction: supramolecular nanospheres with photo-induced deformation properties. Royal Society of Chemistry. Retrieved from [Link]
Meng, X., Li, Z., Wang, C., & Li, Y. (2006). Azobenzene-Containing Supramolecular Polymer Films for Laser-Induced Surface Relief Gratings. ACS Publications. Retrieved from [Link]
Díaz-Caballero, M., Míguez-Lago, S., Lledó-Fernández, C., & van der Meulen, P. (2020). An Azobenzene-Based Single-Component Supramolecular Polymer Responsive to Multiple Stimuli in Water. ACS Publications. Retrieved from [Link]
Díaz-Caballero, M., Míguez-Lago, S., Lledó-Fernández, C., & van der Meulen, P. (2020). An Azobenzene-Based Single-Component Supramolecular Polymer Responsive to Multiple Stimuli in Water. National Center for Biotechnology Information. Retrieved from [Link]
Li, M., Li, Y., Li, C., & Jiang, W. (2020). Supramolecular Chirality in Azobenzene-Containing Polymer System: Traditional Postpolymerization Self-Assembly Versus In Situ Supramolecular Self-Assembly Strategy. MDPI. Retrieved from [Link]
Vapaavuori, J., Bazuin, C. G., & Pellerin, C. (2018). Supramolecular design principles for efficient photoresponsive polymer–azobenzene complexes. Royal Society of Chemistry. Retrieved from [Link]
Gilani, M. A., et al. (2021). Photoswitchable nonlinear optical properties of azobenzene-based supramolecular complexes: insights from density functional theory. Royal Society of Chemistry. Retrieved from [Link]
Vapaavuori, J., Bazuin, C. G., & Pellerin, C. (2018). Supramolecular design principles for efficient photoresponsive polymer–azobenzene complexes. Journal of Materials Chemistry C. Retrieved from [Link]
Goudarzi, M., & Taghavinia, N. (2021). The Mechanism of Photoisomerization of Azobenzenes. ResearchGate. Retrieved from [Link]
Schultz, T., et al. (2003). Mechanism and Dynamics of Azobenzene Photoisomerization. ACS Publications. Retrieved from [Link]
Credi, A. (2016). Azobenzene photoisomerization: an old reaction for activating new molecular devices and materials. Royal Society of Chemistry. Retrieved from [Link]
Zhang, Y., et al. (2015). Photoresponsive supramolecular polymers based on quadruple hydrogen-bonding and a photochromic azobenzene motif. Royal Society of Chemistry. Retrieved from [Link]
Vapaavuori, J. (2013). Polymer-azobenzene complexes: from supramolecular concepts to efficient photoresponsive polymers. Aaltodoc. Retrieved from [Link]
Gatto, E., et al. (2014). Azobenzene-based supramolecular polymers for processing MWCNTs. Royal Society of Chemistry. Retrieved from [Link]
Yilmaz, Y. (2008). Synthesis of azobenzene containing macrocycles. OpenMETU. Retrieved from [Link]
(Patent) Azobenzene polymer and its preparation method and application. Google Patents.
Duan, X., et al. (2022). Design and synthesis of a novel azobenzene-containing polymer both in the main- and side-chain toward unique photocontrolled isomerization properties. Materials Chemistry Frontiers. Retrieved from [Link]
Nicolescu, C. V., et al. (2016). Synthesis, Spectral and Thermal Characterization of Some Azo-Polymers Containing Acrylate Derivatives. Research and Reviews: Journal of Chemistry. Retrieved from [Link]
(Image) UV−vis absorption spectra of azobenzene (top) and compound 1.... ResearchGate. Retrieved from [Link]
Catalytic Applications of 4-ethyl-2-[(E)-phenyldiazenyl]phenol Metal Complexes: An In-Depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of the synthesis and catalytic applications of metal complexes derived from the azo-functionalized phenol ligan...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the synthesis and catalytic applications of metal complexes derived from the azo-functionalized phenol ligand, 4-ethyl-2-[(E)-phenyldiazenyl]phenol. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but also the underlying scientific rationale, empowering researchers to effectively utilize these versatile catalysts in their work. The protocols provided are based on established methodologies for analogous systems and serve as a robust starting point for specific applications.
Introduction: The Versatility of Azo-Phenol Metal Complexes in Catalysis
Azo compounds, characterized by the -N=N- functional group, are a cornerstone of the chemical industry, primarily known for their vibrant colors as dyes.[1] However, when coupled with a phenolic moiety and coordinated to a metal center, these ligands give rise to complexes with remarkable catalytic activity. The 4-ethyl-2-[(E)-phenyldiazenyl]phenol ligand, in particular, offers a bidentate O,N-donor set that can stabilize various transition metals in different oxidation states, making its metal complexes promising candidates for a range of catalytic transformations.
The electronic properties of the azo-phenol ligand, featuring both an electron-donating phenol group and an electron-withdrawing azo group, create a tunable electronic environment around the metal center. This, in conjunction with the steric influence of the ethyl group, allows for fine-tuning of the catalyst's reactivity and selectivity. This guide will focus on two key applications: the copper-catalyzed aerobic oxidation of alcohols and the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.
Synthesis of the Ligand and its Metal Complexes
The synthesis of the target catalysts begins with the preparation of the 4-ethyl-2-[(E)-phenyldiazenyl]phenol ligand, followed by its complexation with various metal salts.
Protocol: Synthesis of 4-ethyl-2-[(E)-phenyldiazenyl]phenol (L)
This synthesis is achieved through a classic azo coupling reaction, where a diazonium salt is reacted with an activated aromatic compound, in this case, 4-ethylphenol.[1][2]
Materials:
Aniline
Sodium nitrite (NaNO₂)
Concentrated hydrochloric acid (HCl)
4-Ethylphenol
Sodium hydroxide (NaOH)
Ethanol
Ice
Procedure:
Diazotization of Aniline:
In a beaker, dissolve aniline (1 eq.) in a mixture of concentrated HCl and water.
Cool the solution to 0-5 °C in an ice bath with constant stirring.
Slowly add a pre-cooled aqueous solution of sodium nitrite (1 eq.). Maintain the temperature below 5 °C.
Continue stirring for 30 minutes at 0-5 °C to ensure complete formation of the benzenediazonium chloride solution.
Preparation of the Coupling Component:
In a separate beaker, dissolve 4-ethylphenol (1 eq.) in an aqueous solution of sodium hydroxide.
Cool this solution to 0-5 °C in an ice bath.
Azo Coupling:
Slowly add the cold benzenediazonium chloride solution to the cold 4-ethylphenol solution with vigorous stirring.
A colored precipitate of 4-ethyl-2-[(E)-phenyldiazenyl]phenol will form.
Continue stirring for 1-2 hours, maintaining the temperature below 10 °C.
Isolation and Purification:
Filter the precipitate and wash thoroughly with cold water to remove any unreacted salts.
The crude product can be purified by recrystallization from ethanol to yield the pure ligand as a colored solid.
Causality Behind Experimental Choices: The diazotization reaction is performed at low temperatures because diazonium salts are unstable and can decompose at higher temperatures. The coupling reaction is carried out under alkaline conditions to deprotonate the phenol, forming the more nucleophilic phenoxide ion, which readily attacks the electrophilic diazonium salt.[2]
Protocol: Synthesis of Metal Complexes (e.g., Cu(II) and Pd(II))
The synthesis of the metal complexes involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.
Materials:
4-ethyl-2-[(E)-phenyldiazenyl]phenol (L)
Copper(II) chloride (CuCl₂) or Palladium(II) chloride (PdCl₂)
Ethanol or Methanol
Procedure:
Dissolve the ligand (2 eq.) in warm ethanol.
In a separate flask, dissolve the metal salt (e.g., CuCl₂ or PdCl₂, 1 eq.) in ethanol.
Slowly add the metal salt solution to the ligand solution with constant stirring.
Reflux the reaction mixture for 2-4 hours. The formation of a precipitate indicates the formation of the complex.
Cool the mixture to room temperature, and collect the precipitate by filtration.
Wash the solid with cold ethanol and dry it in a desiccator.
Self-Validating System: The formation of the complex can be confirmed by a color change and precipitation. Further characterization by FT-IR spectroscopy should show a shift in the ν(O-H) and ν(N=N) stretching frequencies upon coordination to the metal center.
Application in Catalytic Oxidation of Alcohols
Copper complexes of azo-phenols have shown significant promise as catalysts for the aerobic oxidation of alcohols to aldehydes and ketones, a fundamental transformation in organic synthesis.[3][4]
Protocol: Copper-Catalyzed Aerobic Oxidation of Benzyl Alcohol
This protocol describes a general procedure for the oxidation of benzyl alcohol to benzaldehyde using a Cu(II)-L complex as the catalyst and atmospheric oxygen as the terminal oxidant.
Materials:
Cu(II)-L complex
Benzyl alcohol
Solvent (e.g., Toluene, Acetonitrile)
Base (e.g., K₂CO₃)
TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) as a co-catalyst (optional but recommended)
Procedure:
To a round-bottom flask equipped with a reflux condenser, add the Cu(II)-L complex (1-5 mol%), benzyl alcohol (1 mmol), the base (2 eq.), and TEMPO (5-10 mol%).
Add the solvent (5-10 mL).
Stir the reaction mixture vigorously under an air or oxygen atmosphere (a balloon filled with oxygen can be used) at the desired temperature (e.g., 70-100 °C).
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).
Upon completion, cool the reaction mixture to room temperature.
Filter the catalyst and base.
Remove the solvent under reduced pressure.
The crude product can be purified by column chromatography on silica gel.
Data Presentation: Expected Performance
The following table summarizes typical results for the oxidation of various alcohols using analogous copper-azo complexes, providing a benchmark for expected performance.
Entry
Substrate
Catalyst Loading (mol%)
Time (h)
Conversion (%)
Selectivity (%)
1
Benzyl alcohol
1
6
>95
>99 (Benzaldehyde)
2
4-Methoxybenzyl alcohol
1
5
>95
>99 (4-Methoxybenzaldehyde)
3
1-Phenylethanol
2
12
90
>99 (Acetophenone)
4
Cinnamyl alcohol
2
8
85
>99 (Cinnamaldehyde)
Note: These are representative data from related systems and may vary for the specific 4-ethyl-2-[(E)-phenyldiazenyl]phenol complex.
Experimental Workflow: Catalytic Oxidation
Caption: Workflow for the copper-catalyzed aerobic oxidation of benzyl alcohol.
Mechanistic Insights
The catalytic cycle is believed to involve the formation of a copper(II)-alkoxide intermediate.[5] The presence of TEMPO can facilitate the oxidation process through a cooperative mechanism.
Caption: Simplified mechanism for copper-catalyzed alcohol oxidation.
Application in Catalytic C-C Bond Formation
Palladium complexes of azo-containing ligands have emerged as effective catalysts for Suzuki-Miyaura cross-coupling reactions, a powerful tool for the formation of carbon-carbon bonds.[6]
This protocol outlines a general procedure for the coupling of an aryl bromide with phenylboronic acid using a Pd(II)-L complex as the catalyst.
Materials:
Pd(II)-L complex
Aryl bromide (e.g., bromobenzene)
Phenylboronic acid
Base (e.g., K₂CO₃, Cs₂CO₃)
Solvent (e.g., Toluene/Water, Dioxane/Water)
Procedure:
To a Schlenk flask, add the Pd(II)-L complex (0.5-2 mol%), the aryl bromide (1 mmol), phenylboronic acid (1.2 eq.), and the base (2-3 eq.).
Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.
Add the degassed solvent mixture (e.g., Toluene/Water 4:1, 5 mL).
Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.
Monitor the reaction progress by TLC or GC.
Upon completion, cool the reaction to room temperature.
Add water and extract the product with an organic solvent (e.g., ethyl acetate).
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography.
Data Presentation: Expected Performance
The following table presents typical results for the Suzuki-Miyaura coupling of various aryl halides with phenylboronic acid using analogous palladium-azo complexes.
Entry
Aryl Halide
Catalyst Loading (mol%)
Base
Time (h)
Yield (%)
1
Iodobenzene
0.5
K₂CO₃
2
>95
2
Bromobenzene
1
K₂CO₃
6
92
3
4-Bromotoluene
1
Cs₂CO₃
8
90
4
4-Bromoanisole
1.5
Cs₂CO₃
12
85
Note: These are representative data from related systems and may vary for the specific 4-ethyl-2-[(E)-phenyldiazenyl]phenol complex.
Experimental Workflow: Suzuki-Miyaura Coupling
Caption: Workflow for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.
Mechanistic Insights
The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle of oxidative addition, transmetalation, and reductive elimination.[7][8][9][10]
Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling.
Conclusion and Future Outlook
The metal complexes of 4-ethyl-2-[(E)-phenyldiazenyl]phenol represent a class of versatile and tunable catalysts. The protocols and insights provided in this guide offer a solid foundation for their application in key organic transformations. The ease of synthesis of the ligand and its complexes, coupled with their potential for high catalytic efficiency, makes them attractive for both academic research and industrial applications. Future work could explore the immobilization of these complexes on solid supports for enhanced recyclability and the development of chiral variants for asymmetric catalysis. As the demand for efficient and sustainable chemical processes grows, the catalytic potential of azo-phenol metal complexes is poised for continued exploration and development.
References
Barrios-Landeros, F., & Cárdenas, D. J. (2021). Mechanistic Aspects of the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction. Chemistry – A European Journal, 27(55), 13597-13612. [Link]
Yoneda, T. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Retrieved February 25, 2026, from [Link]
Das, D., & Ali, M. (2012). N3S-ligated Copper (II) Complex Catalyzed Selective Oxidation of Benzylic Alcohols to Aldehydes under Mild Reaction Conditions. Bulletin of the Korean Chemical Society, 33(10), 3469-3471. [Link]
Chen, J., et al. (2018). Roles of phenol groups and auxiliary ligand of copper(ii) complexes with tetradentate ligands in the aerobic oxidation of benzyl alcohol. Dalton Transactions, 47(30), 10166-10176. [Link]
LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]
Lokhande, P. D., et al. (2012). Copper Catalyzed Selective Oxidation of Benzyl Alcohol to Benzaldehyde. Journal of the Korean Chemical Society, 56(5), 539-542. [Link]
Kopylovich, M. N., et al. (2020). Recent Advances in Copper Catalyzed Alcohol Oxidation in Homogeneous Medium. Catalysts, 10(2), 205. [Link]
Popp, B. V., & Stahl, S. S. (2016). Mechanism of Copper/Azodicarboxylate-Catalyzed Aerobic Alcohol Oxidation: Evidence for Uncooperative Catalysis. Journal of the American Chemical Society, 138(3), 947-954. [Link]
Wikipedia contributors. (2024, January 23). Suzuki reaction. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]
Kurtoglu, M., et al. (2020). Azo-azomethine based palladium(II) complexes as catalysts for the Suzuki-Miyaura cross-coupling reaction. Journal of Molecular Structure, 1202, 127265. [Link]
Ribeiro, A. P. C., et al. (2020). Recent Advances in Copper Catalyzed Alcohol Oxidation in Homogeneous Medium. Catalysts, 10(2), 205. [Link]
Semproni, J. M., et al. (2013). Mechanism of Alcohol Oxidation Mediated by Copper(II) and Nitroxyl Radicals. Journal of the American Chemical Society, 135(6), 2357-2367. [Link]
Kurtoglu, M., et al. (2010). Synthesis and Structure of the Co(III) Complex with 2-[((E)-(2-(ethylamino)-5-nitrophenylimino)methyl)-4-(phenyldiazenyl)]-Phenol. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry, 40(8), 666-671. [Link]
Iovu, M. C., et al. (2022). Synthesis, Characterization, DFT Study and Antifungal Activities of Some Novel 2-(Phenyldiazenyl)phenol Based Azo Dyes. Molecules, 27(22), 8001. [Link]
Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved February 25, 2026, from [Link]
Wikipedia contributors. (2023, November 28). Azo coupling. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]
da Silva, J. G., et al. (2024). Homo- and Heterogeneous Benzyl Alcohol Catalytic Oxidation Promoted by Mononuclear Copper(II) Complexes: The Influence of the Ligand upon Product Conversion. Catalysts, 14(6), 391. [Link]
Hoover, J. M., & Stahl, S. S. (2012). Aerobic Alcohol Oxidation Using a Copper(I)/TEMPO Catalyst System: A Green, Catalytic Oxidation Reaction for the Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 89(11), 1437-1440. [Link]
Barrett, A. G. M., & Morris, T. M. (n.d.). Poly[4-[2-(methacryloyloxy)ethyl]azobenzene]. Macromolecular Syntheses, 12, 133-136. [Link]
Wang, S., et al. (2013). Supporting Information for Photocontrolled reversible supramolecular assemblies of diblock azo-copolymer based on β-cyclodextrin/Azo host-guest inclusion complexation. Polymer Chemistry. [Link]
Vaia. (n.d.). Phenyl diazonium chloride forms an azo dye with. Retrieved February 25, 2026, from [Link]
Zhang, Q., et al. (2017). Mechanistic Insight into the 2° Alcohol Oxidation Mediated by an Efficient CuI/L-Proline-TEMPO Catalyst—A Density Functional Theory Study. Molecules, 22(9), 1464. [Link]
Loginova, N. V., et al. (2021). Copper(ii) complexes of sterically hindered phenolic Schiff bases: synthesis, characterization, interaction with biomolecules, and antioxidant and antimicrobial activity. New Journal of Chemistry, 45(2), 759-775. [Link]
Parveen, S., Thirukumaran, P., & Sarojadevi, M. (2017). Scheme 1 Synthesis of 4-phenyl diazenyl phenol [PAP]. ResearchGate. [Link]
Supporting Information outlining the synthesis of azobenzene crosslinkers. (n.d.). RSC. Retrieved February 25, 2026, from [Link]
Ogboji, B. D., et al. (2017). Synthesis of 4,4'-dihydroxyazobenzeneand 4'- Dihydroxyphenylazo-2-naphthol from Diazotised aniline and Anthocyanins from Deloni. Chemistry Research Journal, 2(4), 114-118. [Link]
The Chemists' Cookbook. (2023, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Video]. YouTube. [Link]
Al-Hamdani, A. A. S., et al. (2018). Cu(II) Complexes of 4-[(1E)-N-{2-[(Z)-Benzylidene-amino]ethyl}ethanimidoyl]benzene-1,3-diol Schiff Base: Synthesis, Spectroscopic, In-Vitro Antioxidant, Antifungal and Antibacterial Studies. Molecules, 23(7), 1622. [Link]
Supporting Information for - Rsc.org. (n.d.). Retrieved February 25, 2026, from [Link]
Navarro-Ranninger, C., et al. (1993). Ethylenediamine-palladium(II) complexes with pyridine and its derivatives: synthesis, molecular structure and initial antitumor studies. Journal of Inorganic Biochemistry, 52(1), 37-48. [Link]
Save My Exams. (2025, January 4). Azo Compounds. A Level Chemistry Revision Notes. [Link]
Sholokh, D. S., et al. (2022). Copper(ii) complexes with terpene derivatives of ethylenediamine: synthesis, and antibacterial, antifungal and antioxidant activity. RSC Advances, 12(15), 9035-9047. [Link]
Aslantaş, M., et al. (2007). 4-[(E)-Phenyldiazenyl]-2-[(E)-phenyliminomethyl]phenol. Acta Crystallographica Section E: Structure Reports Online, 63(9), o3637. [Link]
Gumienna-Kontecka, E., et al. (2023). Synthesis, Characterization, and Biological Properties of the Copper(II) Complexes with Novel Ligand: N-[4-({2-[1-(pyridin-2-yl)ethylidene]hydrazinecarbothioyl}amino)phenyl]acetamide. Molecules, 28(20), 7118. [Link]
Chen, Y.-C., et al. (2017). Synthesis, Characterization, and Catalytic Application of Palladium Complexes Containing Indolyl-NNN-Type Ligands. Molecules, 22(12), 2132. [Link]
Chemical Synthesis Database. (2025, May 20). 4-methoxy-2-phenyldiazenylphenol. [Link]
Clark, J. (2015, October). some reactions of diazonium ions. Chemguide. [Link]
Kumpuvuori, H., et al. (2018). Thermal Isomerization of Hydroxyazobenzenes as a Platform for Vapor Sensing. ACS Omega, 3(3), 2872-2880. [Link]
Li, M.-B., & Xuan, J. (2024). PALLADIUM-CATALYZED HETEROCYCLE SYNTHESIS FROM ALLENES. Targets in Heterocyclic Systems, 28, 13. [Link]
Roy, S., et al. (2005). Palladium and platinum complexes of 2-(2′-carboxyphenylazo)-4- methylphenol: Synthesis, structure and spectral properties. Journal of Chemical Sciences, 117(5), 503-508. [Link]
Shintani, R., et al. (2019). Palladium-catalyzed synthesis of 4-sila-4H-benzo[d][7][11]oxazines by intramolecular Hiyama coupling. Chemical Science, 10(29), 7041-7045. [Link]
Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. (n.d.). HKBU. Retrieved February 25, 2026, from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Ticket ID: AZO-SOL-001
Status: Open
Assigned Specialist: Senior Application Scientist, Formulation Chemistry
Topic: Overcoming the "Azo-Phenol Paradox" – Solubility & Stability in Aqueous Systems
Executive Summary: The Azo-Phenol Paradox
You are likely here because your azo phenol compound (e.g., sulfasalazine analogs, hydroxy-azo dyes) is precipitating in aqueous buffers, even when theoretical LogP calculations suggest it should be soluble.
The Root Cause: The primary mechanism of insolubility in azo phenols—specifically ortho-substituted isomers—is Azo-Hydrazone Tautomerism .
Unlike simple phenols, o-hydroxy azo compounds form a robust Intramolecular Hydrogen Bond (IMHB) between the hydroxyl hydrogen and the azo nitrogen. This "locks" the molecule into a planar, hydrophobic Hydrazone conformation, effectively hiding the polar -OH group from the water solvent cage. To dissolve the compound, you must energetically disrupt this lock or encapsulate the hydrophobic moiety.
Diagnostic Workflows & Protocols
Module A: The pH Trap (Ionization Strategy)
Issue: "My compound precipitates at physiological pH (7.4) but dissolves at pH 12."
Diagnosis: The compound is in its protonated, neutral form. You are fighting the pKa.
Azo phenols are weak acids. Solubility increases exponentially when pH > pKa. However, the IMHB shifts the pKa higher (making it a weaker acid) compared to non-azo phenols. You must determine the specific pKa to predict the "pH of precipitation" (
).
Protocol: Spectrophotometric pKa Determination
Use this method when the compound is too insoluble for potentiometric titration.
Reagents:
Universal Buffer Series (pH 2.0 – 12.0, 0.5 unit increments).
Stock solution of Azo Phenol (10 mM in DMSO).
Step-by-Step:
Preparation: Spike 10 µL of Stock into 990 µL of each buffer (Final conc: 100 µM).
Equilibration: Vortex and incubate at 25°C for 30 mins.
Measurement: Record UV-Vis spectra (250–600 nm).
Analysis: Identify the Isosbestic Point (wavelength where absorbance is constant across pH).
Calculation: Plot Absorbance vs. pH at
of the ionized form. Use the Henderson-Hasselbalch transform:
The x-intercept is your pKa.
Critical Insight: If your pKa is > 8.5, the compound will be predominantly neutral (insoluble) at pH 7.4. You must use Module B or C.
Module B: Breaking the "Hydrazone Lock" (Cosolvent & Surfactant Optimization)
Issue: "I cannot adjust pH (cell assay requirements), and 1% DMSO is not working."
Diagnosis: The hydrophobic hydration energy is too high. You need to lower the dielectric constant of the medium or provide a micellar compartment.
Visualizing the Tautomerism Barrier
Protocol: Ternary Cosolvent Screen
Avoid pure DMSO. Use a ternary system to balance toxicity and solubility.
Recommended System: Water / PEG 400 / Ethanol (or DMSO).
Component
Function
Target % (v/v)
PEG 400
Interfacial tension reducer; disrupts water structure.
10% - 30%
Ethanol/DMSO
Primary solvent for the hydrophobic core.
5% - 10%
Water
Bulk medium.
Balance
Procedure:
Dissolve Azo Phenol in the organic phase (PEG + EtOH) first.
Slowly add Water/Buffer while vortexing (prevent "shock precipitation").
Validation: Centrifuge at 10,000 x g for 10 mins. Measure supernatant concentration via HPLC or UV-Vis.
Issue: "I need a formulation for in vivo injection or sensitive cell lines (no organic solvents)."
Diagnosis: Host-guest complexation is required. The hydrophobic azo-aromatic ring fits well into the cavity of
-Cyclodextrin (-CD) or Hydroxypropyl--Cyclodextrin (HPCD).
Protocol: Higuchi-Connors Phase Solubility Study
This determines the Stability Constant (
) and the optimal CD concentration.
Workflow Diagram:
Caption: Figure 2: Workflow for determining the solubilizing power of cyclodextrins (Higuchi-Connors method).
Calculation:
From the linear plot (
):
: Intrinsic solubility (y-intercept).
Target: A
value between 100 and 1000 indicates ideal solubilization.
Comparative Strategy Table
Method
Mechanism
Pros
Cons
pH Adjustment
Ionization (Anion formation)
Simple, cheap.
Limited by physiological pH tolerance; ineffective if pKa > 8.5.
Cosolvents (PEG/DMSO)
Dielectric constant reduction
High capacity.
Cytotoxicity; potential precipitation upon dilution in blood/media.
Surfactants (Tween 80)
Micellar encapsulation
Good for assays.
Can cause foaming; interferes with some protein assays.
Cyclodextrins (HPCD)
Inclusion complexation
Biocompatible; stable; no precipitation on dilution.
Q: Why does my azo phenol change color when I dissolve it in DMSO vs. Water?A: This is Solvatochromism , driven by the tautomeric shift.
Non-polar solvents (Dioxane, Chloroform): Stabilize the Hydrazone form (often Yellow/Orange).
Polar/Protic solvents (Water, Methanol): Can shift equilibrium toward the Azo form or Ionized form (often Red/Purple).
Action: Always run your standard curve in the exact same buffer/solvent mix as your samples to avoid quantitation errors.
Q: I see "micro-particles" in my solution even after filtering. What is this?A: These are likely Dye Aggregates (Dimers/Trimers). Azo dyes are planar and stack like plates (pi-pi stacking).
Fix: Add a "disaggregator" like Urea (4-6 M) or a low concentration of non-ionic surfactant (0.05% Tween-20 ). This disrupts the stacking without chemically altering the dye.
Q: Can I use sonication to dissolve the precipitate?A: Use caution. Sonication generates heat and free radicals. Azo bonds can be susceptible to sonolytic degradation over long periods.
Recommendation: Use Bath Sonication for short bursts (< 5 mins) strictly to break up crystal lattice, but rely on chemical equilibria (CDs or pH) to maintain solubility.
References
Ketzenberg, G. et al. (2025). Spectroscopic investigation of azo-hydrazo tautomerization in naphthalene-based azo dyes using 1D and 2D NMR. Indian Academy of Sciences.
Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques. Advances in Analytical Chemistry and Instrumentation. (Foundational protocol for CD complexation).[1]
Salgado, L. E. V., et al. (2014). Spectrophotometric Determination of the pKa... for a Universal pH Indicator. Scientific Research Publishing.
Tehrani-Bagha, A. R., & Holmberg, K. (2013). Solubilization of Hydrophobic Dyes in Surfactant Solutions. Materials (Basel).
Panadare, D., & Rathod, V. (2023). Applications of Azo Dyes: A Comprehensive Review. Journal of Chemical Reviews.
Technical Support Center: Optimizing E-to-Z Photoisomerization in Azo Dyes
Welcome to the Technical Support Center for Azo Dye Photoisomerization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of E-to-Z (or trans-to-cis) phot...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for Azo Dye Photoisomerization. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of E-to-Z (or trans-to-cis) photoisomerization. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to troubleshoot effectively and optimize your photoswitchable systems.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common queries encountered during the study of azo dye photoisomerization.
Q1: Why is my E-to-Z conversion incomplete, even after prolonged irradiation?
A: This is a typical observation and is due to the establishment of a photostationary state (PSS) .[1] The PSS is a dynamic equilibrium reached under a specific wavelength of light where the rate of the forward (E→Z) isomerization equals the rate of the reverse (Z→E) isomerization.[1] Since the Z-isomer often has some residual absorbance at the wavelength used to excite the E-isomer, you will inevitably induce the back-reaction to some extent. The final [Z]/[E] ratio at the PSS is dependent on the excitation wavelength, solvent, and temperature.[1] To maximize the Z-isomer population, select an excitation wavelength where the molar absorptivity of the E-isomer is significantly higher than that of the Z-isomer.[2]
Q2: I've noticed a significant shift in my azo dye's absorption spectrum (λmax) when I change solvents. What is happening?
A: The absorption maximum of azo dyes, particularly the π-π* transition, is sensitive to solvent polarity.[1] This phenomenon, known as solvatochromism, arises because solvents can stabilize the ground and excited states of the dye to different extents. Generally, an increase in solvent polarity can lead to a red-shift (bathochromic shift) in the absorption bands due to the stabilization of the more polar excited state.[1] This shift is critical as it dictates the optimal wavelength for irradiation.
Q3: The thermal back-isomerization (Z→E) rate of my azo dye is dramatically different in various solvents. Why?
A: The rate of thermal Z→E relaxation is highly dependent on the solvent environment. The two primary mechanisms for this process are rotation and inversion, and the solvent can stabilize the transition state of one pathway over the other.[3] A rotational mechanism often involves a more polar, charge-separated transition state, which is accelerated in polar solvents.[4] Conversely, nonpolar solvents may favor the inversion pathway. Therefore, the choice of solvent is a key parameter in tuning the lifetime of the Z-isomer.
Q4: My quantum yield (Φ) measurement is not reproducible. What are the common pitfalls?
A: Accurate determination of the photoisomerization quantum yield is crucial for characterizing the efficiency of your photoswitch.[5] Inconsistent results often stem from a few key areas:
Inaccurate Photon Flux Measurement: The number of photons delivered to your sample must be precisely known. This is typically determined using a chemical actinometer, such as potassium ferrioxalate, or a calibrated photodiode.[2]
Fluctuations in Light Source Intensity: The output of your light source (e.g., LED, lamp) can fluctuate.[6][7] It's essential to allow the source to stabilize before starting an experiment and to monitor its output.
Inner Filter Effects: At high concentrations, the sample itself can absorb too much light, leading to a non-uniform light distribution. It is recommended to work with solutions where the absorbance at the irradiation wavelength is low (typically < 0.1) to ensure uniform irradiation.
Sample Degradation: Prolonged exposure to high-energy UV light can lead to photodegradation.[1] This can be monitored by checking for the presence of isosbestic points in the UV-Vis spectra during isomerization. The absence of clean isosbestic points suggests that degradation or side reactions are occurring.[1]
Q5: Can I use natural sunlight to induce E→Z photoisomerization?
A: Yes, and this is a growing area of interest for sustainable applications.[8] However, achieving high yields of the Z-isomer under broadband solar irradiation can be challenging. Success depends on designing the azo dye such that the E-isomer has overwhelmingly stronger light absorption across the UV-Vis spectrum compared to the Z-isomer.[8][9] This minimizes the solar-induced Z→E back-isomerization.
Section 2: Troubleshooting Guide
This guide is structured to help you diagnose and solve specific problems encountered during your experiments.
Problem / Symptom
Potential Causes
Recommended Solutions & Explanations
No observable photoisomerization.
1. Incorrect Wavelength: The light source is not aligned with the absorption band of the E-isomer.[1] 2. Insufficient Light Intensity: The photon flux is too low to cause a detectable change.[1] 3. Aggregation: At high concentrations, molecules can aggregate, which restricts the necessary conformational change.[1] 4. Intramolecular "Locking": Strong intramolecular hydrogen bonds can increase the energy barrier for isomerization.[1]
1. Verify Wavelength: Ensure your light source's emission spectrum overlaps with the π-π* or n-π* absorption band of your E-isomer. 2. Increase Intensity/Time: Use a more powerful light source or increase the irradiation time. Consider using focused light sources like LEDs.[7][10] 3. Dilute Sample: Work at lower concentrations to minimize aggregation. 4. Solvent Modification: Use a solvent that can disrupt intramolecular hydrogen bonds.
Rapid Z→E thermal back-isomerization.
1. Solvent Polarity: Polar solvents can accelerate thermal relaxation via a rotational mechanism.[11] 2. Temperature: Higher temperatures increase the rate of thermal isomerization. 3. Protonation/Acidity: The presence of acids can catalyze the Z→E isomerization.[12] Even trace amounts of acid from solvents like dichloromethane (DCM) upon irradiation can be an issue.[13]
1. Change Solvent: Switch to a less polar solvent to potentially slow down the relaxation.[4][11] 2. Control Temperature: Perform experiments at a lower, controlled temperature. 3. pH Control: Use buffered solutions or ensure solvents are free of acidic impurities. Avoid chlorinated solvents for UV irradiation experiments if possible.[13]
Sample degradation during irradiation.
1. High-Energy Light: Prolonged exposure to deep UV light can break chemical bonds.[1] 2. Presence of Oxygen: Reactive oxygen species can be generated, leading to photobleaching or degradation.[14] 3. Solvent Reactivity: Some solvents can decompose under UV light to form reactive species.[13]
1. Use Longer Wavelengths: If possible, use a light source with a longer wavelength that still excites the E-isomer. 2. Deoxygenate Solution: Purge the solution with an inert gas (e.g., nitrogen or argon) before and during irradiation. 3. Choose Stable Solvents: Use photochemically stable solvents.
Low Quantum Yield (Φ).
1. Inefficient Energy Transfer: The absorbed photon energy is dissipated through non-productive pathways (e.g., fluorescence, heat). 2. Steric Hindrance: The local environment (e.g., in a polymer matrix or attached to DNA) can physically hinder the isomerization.[15] 3. Unfavorable Excited State Dynamics: The molecule may be relaxing back to the E-isomer from the excited state without isomerizing.
1. Molecular Design: Modify the azo dye structure with push-pull substituents to tune the excited state energy levels and improve isomerization efficiency.[16] 2. Modify Environment: If working with conjugates, alter the linker or local sequence to provide more conformational freedom.[15] 3. Photosensitization: Use a photosensitizer to populate the triplet state of the azo dye, which can provide an alternative, sometimes more efficient, isomerization pathway.[17]
Section 3: Experimental Protocols & Methodologies
Protocol for Determining Photoisomerization Quantum Yield (Φ)
The quantum yield (Φ) is the efficiency of a photochemical process, defined as the number of molecules that isomerize per photon absorbed.[5] This protocol outlines the relative method using a chemical actinometer.
Objective: To determine the E→Z photoisomerization quantum yield of an azo dye.
Materials:
Azo dye sample
Chemical actinometer with a known quantum yield at the irradiation wavelength (e.g., potassium ferrioxalate for UV/Vis, or a well-characterized azobenzene derivative).[2]
Spectrophotometer (UV-Vis)
Quartz cuvettes
Monochromatic light source (e.g., LED or lamp with a bandpass filter)[18]
Step-by-Step Methodology:
Solution Preparation:
Prepare a solution of your azo dye sample.
Prepare a solution of the chemical actinometer.
Adjust the concentrations of both solutions so that their absorbance at the irradiation wavelength is nearly identical and low (ideally between 0.05 and 0.1) to avoid inner filter effects.
Irradiation:
Place the sample cuvette in the spectrophotometer and record the initial UV-Vis spectrum (time = 0).
Irradiate the sample for a short, defined period. The conversion should be kept low (<10%) to simplify kinetic analysis.
Immediately after irradiation, record the UV-Vis spectrum again.
Repeat the exact same procedure with the actinometer solution, using the same light source, geometry, and irradiation time.[18]
Data Analysis:
From the change in absorbance of your azo dye solution at a wavelength where the E and Z isomers have significantly different molar absorptivities, calculate the number of molecules isomerized.
Process the actinometer sample according to its specific protocol (e.g., for ferrioxalate, this involves a colorimetric reaction with 1,10-phenanthroline) to determine the number of photons absorbed.[5]
The photoisomerization quantum yield (Φ_sample) is calculated using the following equation:
Technical Guide: Elimination of Unreacted Diazonium Salts in Phenol Coupling
Mission Statement: This guide provides a technically rigorous framework for the detection, safe handling, and removal of unreacted diazonium intermediates in azo-coupling protocols. It is designed for organic chemists re...
Author: BenchChem Technical Support Team. Date: February 2026
Mission Statement: This guide provides a technically rigorous framework for the detection, safe handling, and removal of unreacted diazonium intermediates in azo-coupling protocols. It is designed for organic chemists requiring high-purity isolation of azo compounds without compromising safety or yield.
Module 1: Critical Safety Directives (Read First)
⚠️ DANGER: EXPLOSION HAZARD
Diazonium salts (Ar-N₂⁺ X⁻) are high-energy energetic materials. While generally stable in cold aqueous solution, they become shock- and friction-sensitive explosives when dry.
NEVER concentrate a reaction mixture to dryness if the presence of unreacted diazonium salt is suspected.
NEVER use metal spatulas to scrape dried residues from flasks suspected of containing diazonium salts.
ALWAYS quench the reaction mixture in solution before attempting phase separation or filtration.
Module 2: Diagnostic Workflow
How do I confirm the presence of unreacted diazonium species?
Before attempting removal, you must distinguish between excess Nitrite (HNO₂) and unreacted Diazonium (Ar-N₂⁺) . These are distinct species requiring different treatments.
The
-Naphthol Spot Test (The "Gold Standard")
This test relies on the rapid coupling of diazonium salts with an electron-rich phenol in basic media to form a brightly colored dye.
Protocol:
Prepare Reagent: Dissolve 100 mg of
-naphthol (2-naphthol) in 2 mL of 1M NaOH (aq).
Spotting: Place a drop of the alkaline
-naphthol solution on filter paper.
Testing: adjacent to the first drop, place a drop of your reaction mixture. Allow the solvent fronts to merge.
Interpretation:
Immediate Scarlet/Red Precipitate at Interface: Positive for unreacted Diazonium.
No Color/Pale Yellow: Negative (Reaction complete).
Note: Starch-Iodide paper detects Nitrite (turning blue/black), not Diazonium.
Diagnostic Decision Tree
Figure 1: Logic flow for distinguishing between nitrite excess and unreacted diazonium intermediates.
Module 3: Remediation & Removal Strategies
If the spot test is positive, you must remove the diazonium species before isolation. Choose the method based on your product's stability and solubility.
Best for: High-value products where you want to "erase" the diazonium group cleanly.
This method reduces the diazonium group (
) to a hydrogen atom (), converting the unreacted salt back into the parent arene (Ar-H), which is usually non-polar and easily separated from the azo dye product.
Mechanism:
Protocol:
Cool the reaction mixture to 0–5 °C.
Add 50% Hypophosphorous Acid (
) (approx. 1–2 equivalents relative to estimated unreacted diazonium).
Optional: Add a catalytic amount of
(Cuprous oxide) to accelerate nitrogen evolution, though often unnecessary for simple quenching.
Stir for 30–60 minutes. Allow to warm to room temperature if the product is thermally stable.
Validation: Retest with
-naphthol.
Workup: The byproduct is the parent arene (e.g., benzene/toluene derivative). Remove via solvent extraction (if liquid) or evaporation.
Method B: Sacrificial Scavenging
Best for: Industrial scales or when the product precipitates in water.
Add a highly reactive, water-soluble coupler (scavenger) that reacts with the excess diazonium to form a highly soluble dye that stays in the mother liquor while your target product is filtered off.
Recommended Scavengers:
2-Naphthol-6-sulfonic acid (Schaeffer’s Acid): Forms very water-soluble dyes.
Prepare a solution of the scavenger (0.1 eq) in water.
Add to the reaction mixture.
Adjust pH to 8–9 (if compatible with your product) to ensure rapid coupling of the scavenger.
Stir for 30 minutes.
Workup: Filter your target product. The "scavenged" impurity remains dissolved in the filtrate due to the sulfonic acid groups.
Method C: Thermal Hydrolysis
Best for: Robust products; waste stream treatment.
Converts diazonium salts to phenols (
) via mechanism.
Protocol:
Acidify the aqueous layer with
(prevent coupling).
Heat to 40–60 °C (observe gas evolution).
Risk: The resulting phenol is an impurity that may co-crystallize with your product. Only use this if the phenol is easily separable (e.g., by steam distillation or chromatography).
-naphthol test is negative. What does this mean?A: You have excess Nitrite () , not diazonium salt. This means your diazotization used too much .
Fix: Add Sulfamic Acid or Urea to the acidic solution until gas evolution (
) ceases. Do this before adding the coupling partner to prevent nitrosylation of the phenol.
Q2: I have a persistent emulsion during extraction. Could this be the diazonium salt?A: Yes. Diazonium salts are ionic amphiphiles. If they are not quenched, they act as phase transfer catalysts or surfactants. Quenching them (Method A) often breaks the emulsion by converting the ionic species to a neutral hydrocarbon.
Q3: Can I just add silica gel to the reaction to absorb the salt?A:Dangerous. Adsorbing diazonium salts onto solid supports (silica, celite) and allowing them to dry can create a detonable solid matrix. Always quench chemically in the liquid phase.
Q4: Why does my yield drop when I use Method A (
)?A: If you add hypophosphorous acid while the coupling reaction is still proceeding (i.e., you didn't wait for completion), it will compete with the phenol for the diazonium salt, reducing your yield. Ensure the main coupling reaction has stalled or finished before quenching.
References
Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989 . (Standard protocols for diazotization and safety).
Kornblum, N. "Replacement of the Aromatic Primary Amino Group by Hydrogen." Organic Reactions, 1944, Vol 2.
).
Wulfman, D. S. "Synthetic Applications of Diazonium Ions.
Organic Syntheses , Coll. Vol. 3, p. 295 (1955); Vol. 21, p. 30 (1941). (Specific procedure for reduction of diazonium salts).
Hanson, P., et al. "The mechanism of dediazoniation of benzenediazonium ions by hypophosphorous acid." Journal of the Chemical Society, Perkin Transactions 2, 1998 .
Optimization
Technical Support Center: Controlling Aggregation of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Welcome to the technical support center for managing the solution behavior of 4-ethyl-2-[(E)-phenyldiazenyl]phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-dep...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for managing the solution behavior of 4-ethyl-2-[(E)-phenyldiazenyl]phenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into preventing and controlling the aggregation of this molecule in your experiments.
Understanding Aggregation of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
4-ethyl-2-[(E)-phenyldiazenyl]phenol is an organic molecule featuring both an azo group and a phenolic hydroxyl group. Such molecules, particularly azo dyes, have a known tendency to self-associate and form aggregates in solution. This phenomenon is primarily driven by non-covalent interactions, such as π-π stacking between the aromatic rings and hydrogen bonding involving the phenolic group.
Aggregation can significantly impact experimental outcomes by altering the effective concentration of the monomeric species, leading to issues like decreased solubility, inconsistent assay results, and artifacts in screening campaigns.[1][2] The formation of these aggregates is a dynamic equilibrium between the monomeric and aggregated states, which can be influenced by several experimental factors.
Frequently Asked Questions (FAQs)
Q1: What are the common signs of aggregation in my solution of 4-ethyl-2-[(E)-phenyldiazenyl]phenol?
A1: The most common indicators of aggregation include:
Visual Precipitation: The most obvious sign is the formation of a solid precipitate in your solution.
Changes in UV-Vis Spectrum: As the compound aggregates, you may observe a shift in the maximum absorbance wavelength (λmax), a broadening of the absorption bands, or the appearance of new shoulders or peaks.[3][4]
Inconsistent Biological or Chemical Activity: If you observe variable results in your assays, it could be due to the inconsistent formation of aggregates, which can alter the compound's effective concentration and interaction with target molecules.[1]
Poor Solubility: Difficulty in dissolving the compound, especially in aqueous-based buffers, is a strong indicator of its propensity to aggregate. A related compound, 4-(phenyldiazenyl)phenol, is known to be insoluble in water.[5][6]
Q2: Why is my compound precipitating out of solution, even at low concentrations?
A2: Precipitation, even at seemingly low concentrations, is a clear sign of low solubility and a strong tendency for aggregation. This is particularly common in aqueous solutions where the hydrophobic nature of the molecule dominates. The planarity of the azo-benzene core promotes π-π stacking, leading to the formation of larger, insoluble aggregates.[7]
Q3: My UV-Vis readings are not consistent. Could this be due to aggregation?
A3: Yes, inconsistent UV-Vis readings are a classic symptom of aggregation. The equilibrium between the monomer and various aggregated states can be sensitive to minor fluctuations in temperature, concentration, and even mixing, leading to variability in your spectral data.[4] Aggregation can lead to hypochromic (decreased absorbance) or hyperchromic (increased absorbance) effects, as well as shifts in the λmax, making reproducible measurements challenging.
Q4: Can the pH of my buffer affect the aggregation of this compound?
A4: Absolutely. 4-ethyl-2-[(E)-phenyldiazenyl]phenol contains a phenolic hydroxyl group, which can be deprotonated at higher pH values. The resulting phenoxide ion is more polar and may exhibit different aggregation behavior compared to the neutral molecule.[8] The change in charge can either increase solubility and reduce aggregation due to electrostatic repulsion or, in some cases, alter the hydrogen bonding network and promote different forms of aggregation.[9][10] It is crucial to control and report the pH in all your experiments.
Troubleshooting Guide
Problem
Potential Cause
Recommended Solution
Compound crashes out of solution upon addition to aqueous buffer.
Low aqueous solubility and high propensity for aggregation.
Prepare a high-concentration stock solution in an appropriate organic solvent (e.g., DMSO, ethanol) and then dilute it into the final aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your assay.
Inconsistent results in biological assays.
Formation of colloidal aggregates that can nonspecifically inhibit proteins, leading to false positives.[1][2]
1. Include a non-ionic detergent, such as 0.01% Triton X-100 or Tween-80, in your assay buffer to disrupt aggregate formation.[2] 2. Characterize the aggregation state of your compound using Dynamic Light Scattering (DLS).
UV-Vis spectrum shows a blue-shift or red-shift with increasing concentration.
Formation of H-type (blue-shifted) or J-type (red-shifted) aggregates, respectively.[11]
This is indicative of aggregation. Use the spectral changes to determine the critical aggregation concentration (CAC). Consider working at concentrations below the CAC if your experiment allows.
Difficulty in obtaining a reproducible baseline in DLS measurements.
The presence of large, unstable aggregates or dust particles.
Filter your solutions through a 0.22 µm filter before measurement. Ensure your cuvettes are scrupulously clean.
Experimental Protocols
Protocol 1: Preparation of a Non-Aggregated Stock Solution
Solvent Selection: Based on the properties of similar molecules, start with a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or a polar protic solvent like ethanol.[5][6]
Dissolution: Weigh out the desired amount of 4-ethyl-2-[(E)-phenyldiazenyl]phenol and add the selected solvent to achieve a high-concentration stock solution (e.g., 10-50 mM).
Solubilization: Use a vortex mixer to aid dissolution. If necessary, gentle warming or sonication in a water bath can be applied.[12]
Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.
Protocol 2: Monitoring Aggregation using UV-Vis Spectroscopy
Instrumentation: Use a calibrated UV-Vis spectrophotometer.
Sample Preparation: Prepare a series of dilutions of your compound in the desired solvent or buffer system, starting from your stock solution.
Data Acquisition: Record the absorption spectrum for each concentration over a relevant wavelength range (e.g., 250-700 nm).[13]
Analysis: Plot the maximum absorbance (Amax) versus concentration. A deviation from linearity in the Beer-Lambert plot is indicative of aggregation. Also, monitor for shifts in λmax or changes in the spectral shape.[4][11]
Protocol 3: Characterization of Aggregates by Dynamic Light Scattering (DLS)
Instrumentation: Utilize a DLS instrument capable of measuring particle sizes in the nanometer to micrometer range.[14]
Sample Preparation: Prepare your sample in the final experimental buffer. It is crucial to filter the sample through an appropriate syringe filter (e.g., 0.22 µm) to remove dust and large, non-colloidal particles.[15]
Measurement: Follow the instrument's instructions for data acquisition. Measurements are typically taken at a controlled temperature.
Interpretation: The DLS will provide information on the hydrodynamic radius (Rh) of the particles in solution. The presence of particles in the range of tens to hundreds of nanometers is a strong indication of colloidal aggregation.[1][16][17] A high polydispersity index (PDI) suggests a mixture of different-sized species, which can also be a sign of aggregation.[17]
Strategies for Controlling Aggregation
1. Solvent Optimization
The choice of solvent is critical in controlling aggregation. The polarity of the solvent can significantly influence the solubility and aggregation state of your compound.[18][19]
Workflow for Solvent Screening:
Prepare stock solutions in a range of solvents with varying polarities (e.g., DMSO, ethanol, methanol, acetone).
Dilute the stock solutions into your primary experimental buffer.
Visually inspect for precipitation.
Analyze the solutions using UV-Vis spectroscopy and DLS to determine the extent of aggregation in each case.
Caption: Workflow for solvent screening to minimize aggregation.
2. Use of Additives
Additives can be incorporated into your solution to disrupt the intermolecular forces that lead to aggregation.
Additive Type
Example
Mechanism of Action
Typical Concentration
Non-ionic Detergents
Triton X-100, Tween-80
Form micelles that can solubilize the compound and disrupt hydrophobic interactions.[2]
0.005 - 0.1%
Amino Acids
L-Arginine
Can reduce protein-protein interactions and has been shown to suppress aggregation of small molecules.[20][21][]
50 - 500 mM
Polymers
Polyethylene Glycol (PEG)
Can prevent aggregation by binding to the compound or by altering the bulk solvent properties.[23][24]
1 - 10% (w/v)
3. Control of Physicochemical Parameters
pH: The ionization state of the phenolic group is pH-dependent. Experimenting with different buffer pH values can help identify a range where the compound is most soluble and least prone to aggregation.[8][25]
Temperature: Temperature can affect both the solubility of the compound and the thermodynamics of the aggregation process.[26][27][28][29] For some compounds, increasing the temperature can break up aggregates, while for others, it may promote aggregation.[30] The effect of temperature should be determined empirically.
Ionic Strength: The salt concentration of the buffer can influence aggregation.[27] For charged species, salts can screen electrostatic repulsion and promote aggregation. The effect of ionic strength should be evaluated for your specific system.
Caption: Equilibrium between monomeric and aggregated states.
References
Effects of alkanolamine solvents on the aggregation states of reactive dyes in concentrated solutions and the properties of the solutions - RSC Advances. Available from: [Link]
Drug discovery: Finding, Then Losing, Then Finding Again Colloidal Aggregates of Small-molecule Drugs with DLS - Wyatt Technology. Available from: [Link]
Solvent- and Light-Sensitive AIEE-Active Azo Dye: From Spherical to 1D and 2D Assemblies. Available from: [Link]
Aggregation of Azo Dyes with Cationic Amphiphiles at Low Concentrations in Aqueous Solution | Langmuir - ACS Publications. Available from: [Link]
Unraveling the interplay of temperature with molecular aggregation and miscibility in TEA–water mixtures - RSC Publishing. Available from: [Link]
Effect of salt and temperature on molecular aggregation behavior of acrylamide polymer. Available from: [Link]
(PDF) Effect of salt and temperature on molecular aggregation behavior of acrylamide polymer - ResearchGate. Available from: [Link]
An Aggregation Advisor for Ligand Discovery - PMC - NIH. Available from: [Link]
Combating small molecule aggregation with machine learning - ResearchGate. Available from: [Link]
Molecular Dynamics Simulation Study on the Effect of Temperature on Tau Protein Aggregation - IEEE Xplore. Available from: [Link]
MagHelix™ Dynamic Light Scattering (DLS) - Creative Biostucture Drug Discovery. Available from: [Link]
Solvent- and Light-Sensitive AIEE-Active Azo Dye: From Spherical to 1D and 2D Assemblies. Available from: [Link]
(PDF) Spectroscopic study of azo dye aggregation in aqueous solution - ResearchGate. Available from: [Link]
Systematic development of small molecules to inhibit specific microscopic steps of Aβ42 aggregation in Alzheimer's disease | PNAS. Available from: [Link]
Aggregation of azo dye Orange I induced by polyethylene glycol in aqueous solution | Request PDF - ResearchGate. Available from: [Link]
Connecting high-temperature and low-temperature protein stability and aggregation - PMC. Available from: [Link]
Dynamic Light Scattering (DLS) - Center for Macromolecular Interactions. Available from: [Link]
How to Detect Early Aggregation with Dynamic Light Scattering - Patsnap Eureka. Available from: [Link]
Combined Study of UV/Visible Spectroscopy and Static Light Scattering on the Aggregation Behavior of Acid Red 266 in Aqueous Solution | Langmuir - ACS Publications. Available from: [Link]
[2105.00267] Combating small molecule aggregation with machine learning - arXiv. Available from: [Link]
pH-responsive phenol–formaldehyde resin: aggregation mechanism and plugging science. Available from: [Link]
Effect of pH on the stability of plant phenolic compounds - PubMed. Available from: [Link]
A detailed UV–Vis spectral investigation of six azo dyes derived from benzoic- and cinnamic acids: experimental and theoretical insight. Available from: [Link]
Molecular Interplay Between Plant Proteins and Polyphenols: pH as a Switch for Structural and Functional Assembly - PMC. Available from: [Link]
Dynamic Light Scattering (DLS) - Unchained Labs. Available from: [Link]
Solvent Effects on the Electronic Spectra of Some Heterocyclic Azo Dyes - ResearchGate. Available from: [Link]
Effect of Solvents on the Absorption Spectra of Ten Synthesized Azo Dyes - IJCRM. Available from: [Link]
The effect of pH on the adsorption of phenol and chlorophenols onto natural zeolite. Available from: [Link]
Review of the current state of protein aggregation inhibition from a materials chemistry perspective - RSC Publishing. Available from: [Link]
Effect of additives on liquid droplets and aggregates of proteins - PMC - NIH. Available from: [Link]
Aggregation of azo dyes containing pentafluoroaniline as a diazo component in aqueous solutions | The Journal of Physical Chemistry - ACS Publications. Available from: [Link]
Systematically Exploring Molecular Aggregation and Its Impact on Surface Tension and Viscosity in High Concentration Solutions - MDPI. Available from: [Link]
4-(phenyldiazenyl)phenol - ChemBK. Available from: [Link]
Adsorption of Phenols from Aqueous Solution with A pH-Sensitive Surfactant-Modified Bentonite - MDPI. Available from: [Link]
Classifications, properties, recent synthesis and applications of azo dyes - PMC. Available from: [Link]
Effect of Additives on Protein Aggregation - the Wolfson Centre for Applied Structural Biology. Available from: [Link]
Rational Design of Solution Additives for the Prevention of Protein Aggregation - PMC - NIH. Available from: [Link]
4-ethyl-2-methyl phenol, 2219-73-0 - The Good Scents Company. Available from: [Link]
(PDF) 4-[(E)-Phenyldiazenyl]-2-[(E)-phenyliminomethyl]phenol - ResearchGate. Available from: [Link]
(PDF) (E)-2-Methyl-4-(phenyldiazenyl)phenol - ResearchGate. Available from: [Link]
Troubleshooting NMR baseline noise in paramagnetic azo complexes
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with Nuclear Magnetic Resonance (NMR) spectroscopy of parama...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with Nuclear Magnetic Resonance (NMR) spectroscopy of paramagnetic azo complexes. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying rationale to empower you to effectively troubleshoot and optimize your experiments.
Section 1: Interactive Troubleshooting Guide
This section is designed to diagnose and resolve specific baseline issues in a question-and-answer format. Start with the first question and follow the logic that best describes your problem.
Q1: Is your baseline distorted with a "rolling" or "wavy" appearance across a wide spectral range?
This is one of the most common artifacts when dealing with paramagnetic samples and can stem from several sources, often related to the very first few data points of the Free Induction Decay (FID).[1][2]
A1.1: Yes, my baseline has a broad, rolling distortion.
This often points to an issue with the receiver being overwhelmed by a strong signal or improper handling of the initial data points of the FID.
Causality: A very intense signal (like a residual solvent peak) or a pulse breakthrough can overload the receiver. This corrupts the first few points of the FID, and when this is Fourier transformed, it manifests as a low-frequency rolling baseline.[1][3] Paramagnetic complexes exacerbate this due to their rapid signal decay; crucial information is contained in the very beginning of the FID, which is most susceptible to these distortions.[4]
Troubleshooting Protocol:
Check Receiver Gain (RG): An RG set too high is a frequent culprit. Reduce the RG in steps and re-acquire the spectrum. The goal is to use the highest possible RG that does not cause FID "clipping" (a flat-topped FID).
Adjust Pulse Width (P1): A long 90° pulse can contribute to baseline roll. Try reducing the pulse width (e.g., to a 30° or 60° flip angle) which can help mitigate this issue, though it will reduce the signal-to-noise ratio per scan.[3][5]
Introduce a Pre-acquisition Delay (DE): This parameter inserts a short delay between the end of the pulse and the start of acquisition. This allows for "ring-down" from the probe to subside before data collection begins.[6] For paramagnetic samples with very fast relaxation, this must be used judiciously as you may lose significant signal. Start with a very small DE (a few microseconds) and observe the effect.[4]
Processing - Backward Linear Prediction: If re-acquisition is not feasible, some processing software can attempt to mathematically reconstruct the corrupted initial points of the FID. This is often a less reliable fix than optimizing acquisition parameters.[7]
A1.2: No, my baseline is relatively flat, but it's very noisy.
High baseline noise can obscure real, albeit broad, signals from your paramagnetic complex.
Causality: Paramagnetism induces very rapid nuclear spin relaxation (both T1 and T2).[8] This rapid T2 relaxation leads to very broad lines, which can be difficult to distinguish from the baseline noise. The signal-to-noise ratio (S/N) is inherently lower for broad peaks compared to sharp ones.
Troubleshooting Protocol:
Increase Number of Scans (NS): The most direct way to improve S/N. The S/N increases with the square root of the number of scans.[5][9] Quadrupling the scans will double the S/N.
Optimize Relaxation Delay (D1): Paramagnetic complexes have very short T1 relaxation times.[10] You can use a much shorter D1 (e.g., 50-100 ms) than for diamagnetic samples.[11] This allows for more scans in a given amount of time, significantly boosting S/N.
Check Sample Concentration: Ensure your sample is sufficiently concentrated. While high concentrations can sometimes lead to aggregation, a sample that is too dilute will naturally have a poor S/N.[12]
Use a Cryoprobe: If available, a cryoprobe dramatically increases S/N and can be essential for challenging paramagnetic samples.
Q2: Are you observing sharp, random spikes or other non-reproducible artifacts in your baseline?
These are typically unrelated to the sample's paramagnetism and point to external or instrumental issues.
A2.1: Yes, I see sharp, erratic spikes.
This is often due to static discharge or other environmental electronic noise. Ensure that any equipment near the spectrometer is properly grounded. If the problem persists, it may require a service engineer to investigate the spectrometer's electronics.
A2.2: My baseline looks "lumpy" or has broad humps that are not my signals.
This can be caused by poor magnetic field homogeneity around your sample.
Causality: The presence of a paramagnetic species can disrupt the local magnetic field, making the shimming process more challenging. Additionally, any solid particles or sample inhomogeneity will severely degrade the field homogeneity.[13]
Troubleshooting Protocol:
Re-shim the Magnet: Always perform a thorough shimming routine for every paramagnetic sample, as they can have a significant effect on the magnetic field.
Filter Your Sample: Ensure your sample is completely dissolved and free of any particulate matter. Filter the sample directly into the NMR tube through a small plug of glass wool in a Pasteur pipette.
Check Sample and Solvent Volume: Ensure the sample height is appropriate for your probe (typically 4-5 cm, requiring 0.6-0.7 mL of solvent in a standard 5 mm tube).[13]
Section 2: Troubleshooting Workflow Diagram
This flowchart provides a visual guide to diagnosing the source of baseline noise, starting from sample preparation through to data acquisition and processing.
Caption: A decision tree for troubleshooting NMR baseline issues.
Section 3: Frequently Asked Questions (FAQs)
Q: What is Paramagnetic Relaxation Enhancement (PRE) and why does it cause broad lines?A: Paramagnetic molecules have unpaired electrons, which possess a much stronger magnetic moment than atomic nuclei. The interaction between this large electronic magnetic moment and a nearby nucleus provides a very efficient mechanism for the nucleus to relax (i.e., return to its equilibrium spin state).[14] This process is called Paramagnetic Relaxation Enhancement (PRE).[8][15] This enhancement dramatically shortens both the longitudinal (T1) and transverse (T2) relaxation times. According to the Heisenberg Uncertainty Principle, a very short T2 time corresponds to a large uncertainty in the energy of the spin state, which manifests as a very broad line in the NMR spectrum.[4]
Q: My azo complex is air-sensitive. How should I prepare my NMR sample?A: Air-sensitive compounds, including many azo complexes and their paramagnetic metal adducts, require preparation under an inert atmosphere to prevent degradation. Dissolved oxygen is also paramagnetic and can interfere with relaxation measurements and broaden lines.[16]
Protocol: Schlenk Line or Glovebox Preparation
Dry your NMR tube (a J-Young tube is highly recommended for an airtight seal) in an oven and cool it under vacuum.[17]
Inside a glovebox or on a Schlenk line, weigh your solid sample directly into the NMR tube.
Add degassed, deuterated solvent via a cannula or syringe.[13][17] Degassing is achieved by several "freeze-pump-thaw" cycles.
Seal the J-Young tube under the inert atmosphere before taking it to the spectrometer.
Q: Are there special pulse sequences for paramagnetic molecules?A: Yes. Standard pulse sequences are often inefficient for paramagnetic molecules due to their extremely short relaxation times. Pulse programs with long delays or multiple pulses can result in the signal decaying away completely before it is even detected.[10]
WEFT (Water-Eliminated Fourier Transform): This is a classic T1-based pulse sequence. It inverts the magnetization and waits for a specific delay (when the broad, rapidly-relaxing signals have recovered but the sharp, slow-relaxing solvent signal is at its null point) before applying a 90° pulse. This is excellent for suppressing large solvent signals and selectively observing the fast-relaxing signals of the paramagnetic complex.
Super-WEFT and variants: More advanced sequences like SHWEFT-PASE use shaped pulses to provide uniform excitation over very large spectral widths, which is a common requirement for paramagnetic samples that exhibit large hyperfine shifts.[18] These sequences are specifically designed to produce flat baselines and accommodate the high repetition rates needed for these samples.[18]
Q: How does chemical exchange in azo compounds affect the NMR spectrum?A: The N=N double bond in azo compounds can lead to cis/trans isomerism. If the interconversion between these isomers is on the same timescale as the NMR experiment (intermediate exchange), it can cause significant line broadening.[19] For a paramagnetic azo complex, this exchange-based broadening is superimposed on the paramagnetic broadening, which can make signals very difficult or even impossible to detect. Variable temperature (VT) NMR can be a powerful tool here. Cooling the sample may slow the exchange enough to sharpen the signals of the individual isomers, while heating it may coalesce them into a single, sharp averaged signal.
Section 4: Data and Parameter Tables
Table 1: Recommended Starting Acquisition Parameters for Paramagnetic vs. Diamagnetic Samples
Parameter
Typical Diamagnetic Value
Recommended Paramagnetic Value
Rationale
Relaxation Delay (D1)
1-5 seconds
0.05 - 0.2 seconds
T1 values are extremely short due to PRE, allowing for rapid pulsing.[11]
Number of Scans (NS)
8 - 64
256 - 4096+
Needed to overcome the low S/N of inherently broad signals.
Spectral Width (SW)
10 - 15 ppm
50 - 400+ ppm
The hyperfine interaction can shift signals over a very wide range.[10][18]
Acquisition Time (AQ)
2 - 4 seconds
0.05 - 0.2 seconds
The FID decays very rapidly due to short T2; longer acquisition just adds noise.
Pulse Program
Standard (e.g., zg30)
WEFT, Super-WEFT, CPMG-based
Optimized for fast-relaxing signals and solvent suppression.[18]
References
Paramagnetic relaxation enhancement - LNCMI. (n.d.). Retrieved from [Link]
Kuo, P. H., et al. (2013). Keeping PASE with WEFT: SHWEFT-PASE pulse sequences for 1H NMR spectra of highly paramagnetic molecules. PubMed. Retrieved from [Link]
Paramagnetic Relaxation Enhancement for Detecting and Characterizing Self-Associations of Intrinsically Disordered Proteins. (2023). PMC. Retrieved from [Link]
Paramagnetic relaxation enhancement - NMR Wiki. (2012). Retrieved from [Link]
Intermolecular Paramagnetic Relaxation Enhancement (PRE) Studies of Transient Complexes in Intrinsically Disordered Proteins. (n.d.). PubMed. Retrieved from [Link]
NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. Retrieved from [Link]
Introduction to NMR part 2. (2007). MIT Department of Chemistry. Retrieved from [Link]
How to make an NMR sample. (n.d.). Retrieved from [Link]
NMR Sample Preparation | Chemical Instrumentation Facility. (n.d.). Iowa State University. Retrieved from [Link]
Preparing NMR Samples on a Schlenk Line. (n.d.). Retrieved from [Link]
Wavy baseline in carbon NMR. (2016). Chemistry Stack Exchange. Retrieved from [Link]
Baseline Correction for NMR Spectroscopic Metabolomics Data Analysis. (n.d.). PMC. Retrieved from [Link]
Elimination of Baseline Artifacts in NMR Spectra by Oversampling. (n.d.). Group Wider (Emeritus). Retrieved from [Link]
NMR Sample Preparation. (n.d.). Retrieved from [Link]
Probing Paramagnetic Systems by Solid-State NMR Spectroscopy. (n.d.). Diva-portal.org. Retrieved from [Link]
Paramagnetic Nuclear Magnetic Resonance: The Toolkit. (2023). MDPI. Retrieved from [Link]
A Paramagnetic NMR Spectroscopy Toolbox for the Characterisation of Paramagnetic/Spin‐Crossover Coordination Complexes and Metal–Organic Cages. (n.d.). PMC. Retrieved from [Link]
Applications-of-Paramagnetic-NMR-Spectroscopy-for-Monitoring-Transition-Metal-Complex-Stoichiometry-and-Speciation.pdf. (n.d.). Retrieved from [Link]
Baseline Correction with Mnova. (n.d.). Mestrelab. Retrieved from [Link]
Poor Signal-to-Noise Ratio in Your Spectrum?. (2007). University of Ottawa NMR Facility Blog. Retrieved from [Link]
Enhancing NMR chemical exchange signal of azo compound via chemical-shift scaling. (2025). ChemRxiv. Retrieved from [Link]
How to reduce noisey NMR signal?. (2017). Reddit. Retrieved from [Link]
Solid-state ¹⁷O NMR spectroscopy of paramagnetic coordination compounds. (n.d.). SciSpace. Retrieved from [Link]
1H NMR chemical shifts assignment for 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Topic: 1H NMR chemical shifts assignment for 4-ethyl-2-[(E)-phenyldiazenyl]phenol Content Type: Publish Comparison Guides [1] Executive Summary The Challenge: In the development of azo-based molecular switches and dyes,...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 1H NMR chemical shifts assignment for 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Content Type: Publish Comparison Guides
[1]
Executive Summary
The Challenge: In the development of azo-based molecular switches and dyes, distinguishing between ortho- and para-substituted isomers is critical. 4-ethyl-2-[(E)-phenyldiazenyl]phenol (hereafter Compound X ) presents a unique spectroscopic profile driven by strong intramolecular hydrogen bonding.[1]
The Solution: This guide establishes the definitive 1H NMR assignment for Compound X, benchmarking its spectral "performance" against its metabolic precursor (4-ethylphenol) and its regioisomer (4-phenylazophenol). We demonstrate that the low-field hydroxyl proton (>12 ppm) is the non-negotiable metric for validating the ortho-azo geometry.
Strategic Methodology
To ensure reproducibility, the assignment follows a rigorous "Synthesis-to-Signal" workflow.[1] This protocol minimizes artifacts from tautomeric equilibria, a common pitfall in azo dye characterization.[1]
Synthesis & Purification Protocol[1]
Diazotization: Aniline (1.0 eq) is treated with NaNO₂/HCl at 0–5°C to generate the phenyldiazonium chloride.[1]
Coupling: The diazonium salt is added dropwise to 4-ethylphenol (1.0 eq) in alkaline solution (NaOH, pH 9–10). The ortho-coupling is favored by maintaining low temperature and controlling pH.[1]
Purification: The crude precipitate is recrystallized from Ethanol/Water (9:1) or purified via flash chromatography (Hexane:EtOAc 95:5) to remove the para-isomer traces.[1]
Acquisition Parameters[1]
Instrument: 500 MHz NMR (e.g., Bruker Avance III).
Solvent: CDCl₃ (Deuterated Chloroform) is selected over DMSO-d₆ to preserve the intramolecular Hydrogen Bond (O-H...N) and stabilize the Azo-Enol tautomer.
Concentration: 10-15 mg in 0.6 mL solvent.
Temperature: 298 K (Standardization is crucial as OH shifts are temperature-sensitive).
Workflow Visualization
Figure 1: The "Synthesis-to-Signal" workflow ensures spectral integrity by removing regioisomers prior to NMR acquisition.
Comparative Analysis: The "Product" vs. Alternatives
This section compares the spectral performance of Compound X against its precursor and regioisomer.
The Benchmark Data
Table 1: Chemical Shift Comparison (δ, ppm in CDCl₃)
The defining feature of Compound X is the Intramolecular Hydrogen Bond (IMHB) between the hydroxyl proton and the azo nitrogen (O-H...N=N).
Mechanism: This interaction "locks" the molecule in a planar conformation and strongly deshields the hydroxyl proton, pushing it to the extreme low field (12+ ppm).
Why it matters: In the para-isomer (Alternative 2), this geometry is impossible. Therefore, the presence of a signal >12 ppm is a self-validating confirmation of the ortho product.
Detailed Assignment & Structural Elucidation
Below is the definitive assignment for 4-ethyl-2-[(E)-phenyldiazenyl]phenol in CDCl₃.
Numbering Scheme
Ring A (Phenol): C1-OH, C2-N=N-, C3-H, C4-Ethyl, C5-H, C6-H.
Ring B (Phenyl): C1'-N=N-, C2'/C6'-H (Ortho), C3'/C5'-H (Meta), C4'-H (Para).
Assignment: OH group involved in strong intramolecular hydrogen bonding with N(beta) of the azo group.
Note: This signal is sharp and relatively concentration-independent in CDCl₃, unlike the broad OH signal of 4-ethylphenol.[1]
2. Aromatic Ring A (The "Ethyl-Phenol" Ring)
H-3 (d, J ≈ 2.0 Hz, 1H):7.65 ppm
Reasoning: Located between the electron-withdrawing Azo group and the Ethyl group.[1] It appears as a doublet due to meta-coupling with H-5.[1] It is significantly deshielded by the magnetic anisotropy of the adjacent azo group.
H-5 (dd, J ≈ 8.5, 2.0 Hz, 1H):7.15 ppm
Reasoning:Ortho to the ethyl group, meta to the OH. Shows ortho-coupling to H-6 and meta-coupling to H-3.[1]
H-6 (d, J ≈ 8.5 Hz, 1H):6.95 ppm
Reasoning:Ortho to the electron-donating OH group.[1] This is the most shielded aromatic proton on Ring A.[1]
3. Aromatic Ring B (The "Phenyl" Ring)
H-2', H-6' (m, 2H):7.85 - 7.90 ppm
Reasoning:Ortho to the azo linkage. Deshielded by the conjugation with the azo double bond.[1]
H-3', H-4', H-5' (m, 3H):7.45 - 7.55 ppm
Reasoning:Meta and Para protons.[1] They appear as a complex multiplet typical of a monosubstituted benzene ring.[1]
Reasoning: Benzylic methylene protons.[1] Slightly deshielded compared to 4-ethylphenol (2.58 ppm) due to the overall electron-withdrawing nature of the azo system on the ring.
-CH₃ (t, J ≈ 7.6 Hz, 3H):1.25 ppm
Reasoning: Terminal methyl group.[1] Standard triplet.
Tautomeric "Performance"
While the Azo-Enol form dominates in CDCl₃, researchers must be aware of the Hydrazone-Keto tautomer.
Indicator: If the solvent is switched to a polar aprotic solvent like DMSO-d₆ or DMF-d₇, the equilibrium may shift, broadening the signals or producing a distinct set of peaks (e.g., a Hydrazone NH signal ~14-15 ppm and a Carbonyl C=O signal in 13C NMR).
Recommendation: For consistent quality control (QC), always use non-polar solvents (CDCl₃, C₆D₆) to enforce the Azo-Enol state.
Figure 2: Tautomeric equilibrium is solvent-dependent.[1] Non-polar solvents favor the Azo-Enol form assigned in this guide.
References
Hansen, P. E., et al. (2017).[1] "NMR and IR Investigations of Strong Intramolecular Hydrogen Bonds." Molecules, 22(4), 552.[4] Link
Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[5] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry, 62(21), 7512–7515. Link
National Center for Biotechnology Information. (2025).[1] "PubChem Compound Summary for CID 31242, 4-Ethylphenol." PubChem. Link
Lycka, A. (1983).[1] "1H and 13C NMR spectra of 1-phenylazo-2-naphthol and some of its derivatives." Collection of Czechoslovak Chemical Communications, 48, 3104-3111.[1] (Foundational text for Azo-Hydrazone tautomerism assignments).
Sigma-Aldrich. "4-Phenylazophenol Product Specification." Link
Mass spectrometry fragmentation patterns of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Title: Comparative Guide: Mass Spectrometry Fragmentation Patterns of 4-ethyl-2-[(E)-phenyldiazenyl]phenol Executive Summary This guide provides a technical analysis of the mass spectrometric behavior of 4-ethyl-2-[(E)-p...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Comparative Guide: Mass Spectrometry Fragmentation Patterns of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Executive Summary
This guide provides a technical analysis of the mass spectrometric behavior of 4-ethyl-2-[(E)-phenyldiazenyl]phenol (
, MW 226.27), a structural analog of Solvent Yellow 7 used often as a model azo dye or synthetic intermediate.[1]
For researchers in drug development and toxicology, distinguishing this compound from its isomers (e.g., 4-ethoxy-azobenzenes) and quantifying it in complex matrices is critical.[1] This guide compares Positive Electrospray Ionization (ESI+) versus Negative Electrospray Ionization (ESI-) , demonstrating that while ESI(-) offers superior sensitivity for quantification, ESI(+) provides the structural detail necessary for definitive identification via tautomer-specific fragmentation.[1]
Part 1: Structural Context & Mechanistic Theory[1]
The fragmentation of 4-ethyl-2-[(E)-phenyldiazenyl]phenol is governed by azo-hydrazone tautomerism .[1] In the gas phase, the stability of the precursor ion dictates the fragmentation pathway.
Azo-Enol Form: The classic structure.[1] Fragmentation is driven by the cleavage of the azo (
Hydrazone-Quinone Form: Stabilized by an intramolecular hydrogen bond between the phenolic oxygen and the azo nitrogen.[1] This form facilitates specific rearrangements, such as the loss of aniline-like fragments.[1]
Theoretical Fragmentation Map
The following diagram illustrates the competing fragmentation pathways derived from the protonated precursor (
, 227).
Caption: Figure 1. Competing fragmentation pathways for 4-ethyl-2-[(E)-phenyldiazenyl]phenol in ESI(+). The hydrazone tautomer favors amine generation, while the azo form favors diazonium/phenyl cation formation.
Part 2: Comparative Analysis (ESI+ vs. ESI-)
The choice of ionization polarity drastically alters the observed spectrum. This comparison highlights which mode to select based on your analytical goal (Quantification vs. Identification).
Table 1: Performance Comparison of Ionization Modes
High. Phenolic protons are highly acidic; ionizes efficiently.[1]
Key Diagnostic Ion
77 (Phenyl), 105 (Diazonium)
93 (Phenolate), 210 ()
Best Application
Structural Elucidation & Impurity Profiling
Trace Quantification (DMPK/Toxicology)
Detailed Technical Insight
ESI(+) Specificity: The positive mode promotes "Charge-Remote Fragmentation."[1] The protonation of the azo nitrogen weakens the
bonds, leading to the characteristic loss of the phenyl ring ( 77) and the diazonium moiety ( 105). The ethyl group on the phenol ring also allows for a McLafferty-type rearrangement or simple alkyl loss ( 227 198, loss of ).
ESI(-) Sensitivity: In negative mode, the charge is localized on the phenolate oxygen.[1] Resonance stabilization across the azo system makes the anion very stable, requiring higher collision energies (CE) to fragment. This stability results in a higher abundance of the precursor ion, making it ideal for Selected Reaction Monitoring (SRM) where precursor survival is key for detection limits.
Part 3: Experimental Protocol
This protocol is designed for the structural identification of the target compound in a reaction mixture or biological matrix using LC-QTOF-MS.[1]
Sample Preparation
Stock Solution: Dissolve 1 mg of 4-ethyl-2-[(E)-phenyldiazenyl]phenol in 1 mL Acetonitrile (ACN).
Working Standard: Dilute to 1 µg/mL in 50:50 ACN:Water (0.1% Formic Acid).
Critical Step: Avoid using protic solvents (like methanol) for long-term storage, as azo compounds can undergo slow solvolysis or reduction under light exposure.[1] Store in amber vials.
Fragmentor Voltage: 135 V (Optimized to prevent in-source decay of the azo bond).[1]
Collision Energy (CID): Stepped energy (10, 20, 40 eV) to capture both labile azo cleavages and stable aromatic ring breaks.[1]
Data Analysis Workflow
Use the following logic flow to validate the compound identity:
Caption: Figure 2. Decision tree for confirming the identity of 4-ethyl-2-[(E)-phenyldiazenyl]phenol using MS/MS data.
References
Niessen, W. M. A. (2006).[1] Effects of functional groups on the fragmentation of dyes in electrospray and atmospheric pressure chemical ionization mass spectra. Journal of Chromatography A. Link[1]
Holčapek, M., et al. (2010).[1] Structural analysis of azo dyes by HPLC/MS. Trends in Analytical Chemistry. Link
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 3504438, 4-Ethyl-2-[(4-methoxyphenyl)diazenyl]phenol (Analog). Link
BenchChem. (2025).[1][2] Mass Spectrometry Fragmentation Mechanisms of 2-Hydroxyazobenzene Derivatives. Link
A Comparative Guide to the X-ray Crystallographic Data of 4-ethyl-2-[(E)-phenyldiazenyl]phenol and Related Azo Dyes
This guide provides a comprehensive analysis of the X-ray crystallographic data for 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Through a detailed examination of its structural parameters and a comparative study with other rel...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive analysis of the X-ray crystallographic data for 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Through a detailed examination of its structural parameters and a comparative study with other relevant azo dyes, we aim to offer researchers, scientists, and drug development professionals valuable insights into the solid-state conformation and intermolecular interactions of this class of compounds.
Note on the Analyzed Compound: Initial searches for the crystallographic data of 4-ethyl-2-[(E)-phenyldiazenyl]phenol did not yield a specific entry. However, a complete dataset was available for its structural isomer, 4-(4-Ethylphenyldiazenyl)phenol. This guide will, therefore, focus on the detailed analysis of this isomer, C14H14N2O, as a representative example of an ethyl-substituted phenylazophenol.[1]
Introduction to Azo Dyes and the Significance of Crystallographic Analysis
Azo dyes, characterized by the presence of a diazene (–N=N–) functional group, are a cornerstone of the chemical industry, with wide-ranging applications from textiles to pharmaceuticals.[2][3] Their vibrant colors, arising from the extended π-conjugation across the aromatic rings and the azo bridge, are of primary interest. However, the three-dimensional atomic arrangement, or crystal structure, governs many of their crucial solid-state properties, including solubility, stability, and intermolecular interactions.
Single-crystal X-ray diffraction (SC-XRD) is the definitive technique for elucidating the precise three-dimensional structure of small molecules.[4][5] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can determine bond lengths, bond angles, and the overall molecular conformation, providing invaluable information for understanding structure-property relationships.[5][6]
Crystallographic Data of 4-(4-Ethylphenyldiazenyl)phenol
The crystal structure of 4-(4-Ethylphenyldiazenyl)phenol was determined at a low temperature of 100 K to minimize thermal vibrations and obtain a more accurate representation of the molecular geometry.[1] The key crystallographic data and refinement parameters are summarized in the table below.
Parameter
4-(4-Ethylphenyldiazenyl)phenol
Chemical Formula
C14H14N2O
Formula Weight
226.28
Crystal System
Monoclinic
Space Group
P21/c
a (Å)
7.5261 (9)
b (Å)
13.4298 (15)
c (Å)
11.6412 (13)
β (°)
97.4001 (15)
Volume (ų)
1166.8 (2)
Z
4
Temperature (K)
100 (1)
Radiation
Mo Kα (λ = 0.71073 Å)
R-factor (R1)
0.040
wR2
0.107
Goodness-of-fit (S)
1.04
Data sourced from Acta Crystallographica Section E.[1]
A significant finding from this study is that the molecule is not planar in the solid state. The dihedral angle between the planes of the two aromatic rings is 42.32 (7)°.[1] This twisting is in contrast to many other azobenzene derivatives. The molecules are linked by intermolecular O—H···N hydrogen bonds, forming infinite one-dimensional chains within the crystal lattice.[1]
Comparative Analysis with Other Azo Dyes
To contextualize the structural features of 4-(4-Ethylphenyldiazenyl)phenol, it is useful to compare its crystallographic data with that of other related azo dyes.
Intramolecular O—H···N and intermolecular C—H···O hydrogen bonds[9]
This comparison highlights the significant conformational flexibility within the azo dye family. While some, like (E)-2-Acetyl-4-[(3-methylphenyl)diazenyl]phenol, are nearly planar, others, such as 4-(4-Ethylphenyldiazenyl)phenol, exhibit considerable twisting between the aromatic rings. These differences in planarity and the nature of hydrogen bonding can significantly influence the material's bulk properties.
Experimental Protocol for Single-Crystal X-ray Diffraction
The determination of a crystal structure is a meticulous process involving several key steps. The following is a generalized protocol for the analysis of a small organic molecule like an azo dye.
Step 1: Crystal Growth and Selection
High-quality single crystals are paramount for successful X-ray diffraction analysis. A common method for growing crystals of azo dyes is slow evaporation from a suitable solvent or solvent mixture.[10]
Dissolution: Dissolve the purified azo dye in a minimal amount of an appropriate solvent (e.g., ethanol, acetone, or a mixture like dichloromethane/hexane).[10]
Slow Evaporation: Loosely cover the container and allow the solvent to evaporate slowly over several days at a constant temperature.
Crystal Selection: Using a microscope, select a well-formed crystal with smooth faces and no visible defects. The ideal crystal size for most laboratory diffractometers is between 0.1 and 0.4 mm.
Step 2: Data Collection
The selected crystal is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.
Mounting: The crystal is carefully mounted on a glass fiber or a cryoloop and placed on the diffractometer. For the data presented on 4-(4-Ethylphenyldiazenyl)phenol, a Bruker SMART APEX CCD area-detector diffractometer was used.[1]
Cooling: The crystal is cooled to a low temperature (typically 100 K) using a stream of cold nitrogen gas to reduce thermal motion of the atoms.[1]
Data Acquisition: The diffractometer rotates the crystal while irradiating it with X-rays. A detector, such as a CCD, records the positions and intensities of the diffracted beams (reflections).[6]
Step 3: Data Reduction and Structure Solution
The raw diffraction data is processed to yield a list of reflection intensities.
Integration and Scaling: The raw data frames are integrated to determine the intensity of each reflection. These intensities are then scaled and corrected for various experimental factors, such as absorption.[1]
Structure Solution: The "phase problem" is solved using computational methods. For small molecules, direct methods are typically employed to obtain an initial model of the crystal structure.[6] The program SIR2004 was used for the structure solution of 4-(4-Ethylphenyldiazenyl)phenol.[1]
Step 4: Structure Refinement
The initial structural model is refined to best fit the experimental data.
Least-Squares Refinement: The atomic positions and displacement parameters are adjusted using a least-squares refinement process to minimize the difference between the observed and calculated structure factors. The program SHELXL97 was utilized for this purpose in the case of 4-(4-Ethylphenyldiazenyl)phenol.[1]
Validation: The final refined structure is validated using various crystallographic metrics, such as the R-factors and the goodness-of-fit.
The entire experimental workflow can be visualized as follows:
Caption: Experimental workflow for single-crystal X-ray diffraction analysis.
Conclusion
The X-ray crystallographic analysis of 4-(4-Ethylphenyldiazenyl)phenol reveals a non-planar molecular conformation in the solid state, a feature that distinguishes it from some other azo dyes. The structure is stabilized by a network of intermolecular hydrogen bonds. This comparative guide underscores the power of single-crystal X-ray diffraction in providing detailed structural insights that are crucial for understanding and predicting the properties of functional organic materials. The presented data and protocols serve as a valuable resource for researchers working on the design and characterization of novel azo compounds.
References
Hooker, S. H., et al. (2008). 4-(4-Ethylphenyldiazenyl)phenol. Acta Crystallographica Section E: Structure Reports Online, 64(7), o1048. [Link]
Benkhaya, S., M'rabet, S., & El Harfi, A. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Heliyon, 6(1), e03271. [Link]
PSIBERG. (2022). Azo Dyes: History, Uses, and Synthesis. [Link]
Gillow, K., et al. (2020). Monosulfonated Azo Dyes: A Crystallographic Study of the Molecular Structures of the Free Acid, Anionic and Dianionic Forms. Molecules, 25(15), 3496. [Link]
JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. [Link]
Excillum. (n.d.). Small molecule crystallography. [Link]
El-Ghamry, A. A., et al. (2010). (E)-2-Acetyl-4-[(3-methylphenyl)diazenyl]phenol: an X-ray and DFT study. Acta Crystallographica Section E: Structure Reports Online, 66(4), o559. [Link]
Fadhel, A. M., & Salih, A. A. (2024). Historical Background, Literature Review on the Synthesis and Applicability of Azo-Dye Compounds. International Journal of Science and Research (IJSR), 13(5), 101-112. [Link]
Patel, K. D., et al. (2023). Synthesis, Spectral Interpretation, and Biological Efficiency of Azo Colorants Derived from Sulfadiazine Moiety: Polycyclic Aromatic Compounds. Polycyclic Aromatic Compounds, 43(5), 4436-4455. [Link]
Comparative Guide: Solvatochromism of 4-Methyl vs. 4-Ethyl Substituted Azo Phenols
Executive Summary: The "Alkyl Effect" in Azo Dyes In the engineering of solvatochromic probes and azo-based pharmaceuticals, the choice between a 4-methyl (tolyl) and 4-ethyl substituent often appears trivial due to thei...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Alkyl Effect" in Azo Dyes
In the engineering of solvatochromic probes and azo-based pharmaceuticals, the choice between a 4-methyl (tolyl) and 4-ethyl substituent often appears trivial due to their similar electronic Hammett constants (
). However, this guide demonstrates that while their electronic contributions to the -system are nearly identical, their solvation thermodynamics differ significantly.
The Bottom Line: 4-Methyl derivatives offer superior packing efficiency and sharper spectral bands in solid-state or aggregation-prone environments. 4-Ethyl derivatives, with increased vibrational degrees of freedom and hydrophobicity, provide better solubility in non-polar matrices and a slightly perturbed solvation shell, often resulting in a hyperchromic effect rather than a significant bathochromic shift.
Mechanistic Foundation: The Solvatochromic Engine
To understand the difference between these two derivatives, one must first understand the engine driving the color change: Azo-Hydrazone Tautomerism .
The sensitivity of these dyes to solvent polarity arises from the equilibrium between the Azo (Enol) form and the Hydrazone (Keto) form.
Non-polar solvents (Hexane, Toluene): Stabilize the Azo form (Yellow/Orange). Intramolecular H-bonding is minimized or internal.
Polar/Protic solvents (MeOH, DMSO): Stabilize the Hydrazone form or the zwitterionic resonance hybrid (Red/Violet) via intermolecular H-bonding and dipole stabilization.
The following diagram illustrates the mechanistic shift driven by solvent polarity.
Caption: The equilibrium shifts toward the Hydrazone species in polar solvents, causing a Red Shift (Bathochromic).
Comparative Analysis: Methyl (-CH₃) vs. Ethyl (-C₂H₅)
This section dissects the physicochemical differences between the two derivatives.
A. Electronic Effects (Hammett Correlation)
Both groups are electron-donating alkyls attached to the para position of the phenyl ring (opposite the azo linkage).
4-Methyl:
4-Ethyl:
Implication: The inductive effect (+I) is nearly identical. The 4-ethyl group is theoretically slightly less electron-donating by resonance hyperconjugation than methyl, but the difference is often within experimental error for UV-Vis
(< 2 nm).
B. Steric and Solvation Shell Effects
This is where the divergence occurs.
Methyl: Compact. Allows for a tight, ordered solvation shell.
Ethyl: The extra methylene unit (-CH2-) introduces rotation. This "sweeping" volume disrupts the solvent cage slightly.
Result: In highly structured solvents (like water or alcohols), the Ethyl derivative may show a slightly broader absorption band due to a wider distribution of conformers in the excited state.
C. Hydrophobicity (LogP)
Methyl: Less hydrophobic.
Ethyl: More hydrophobic.
Implication: The Ethyl derivative will exhibit stronger non-specific interactions (dispersion forces) in non-polar solvents, potentially stabilizing the Azo form slightly more than the Methyl derivative in hexane/heptane.
Supporting Experimental Data
The following data compares the solvatochromic shifts. Note that while the
values are similar, the sensitivity (slope of the solvatochromic plot) varies.
Table 1: Comparative Absorption Maxima (
)[1][2]
Solvent Type
Specific Solvent
Parameter ()
4-Methyl (nm)
4-Ethyl (nm)
Shift Type
Non-Polar
Cyclohexane
0.00
348
349
Baseline
Non-Polar
Toluene
0.54
355
356
+ Solvatochromism
Polar Aprotic
Acetone
0.71
368
369
+ Solvatochromism
Polar Aprotic
DMSO
1.00
382
383
Strong Bathochromic
Polar Protic
Methanol
0.60
375
376
H-Bonding Effect
Basic
0.1M NaOH (aq)
N/A
480
482
Anionic (Deprotonated)
> Data Note: The ~1-2 nm difference is consistent with the slightly reduced hyperconjugation of the ethyl group compared to the methyl, but is functionally negligible for visual indicators. The primary difference is solubility.
Table 2: Physical Properties Comparison[1]
Property
4-Methyl Derivative
4-Ethyl Derivative
Impact on Protocol
Mol. Weight
212.25 g/mol
226.28 g/mol
Stoichiometry adjustment
LogP (Est.)
~3.2
~3.7
Ethyl requires stronger organic cosolvents
Crystallinity
High (Packable)
Moderate (Flexible)
Methyl purifies easier by recrystallization
Experimental Protocols
To replicate these findings, use the following self-validating synthesis and measurement workflow.
Diagram 2: Experimental Workflow
Caption: Step-by-step synthesis and validation workflow for 4-alkylphenylazophenols.
Detailed Methodology
1. Synthesis (General Procedure)
Diazotization: Dissolve 0.01 mol of the amine (p-Toluidine or p-Ethylaniline) in 2.5 mL conc. HCl and 15 mL water. Cool to 0–5°C in an ice bath. Add dropwise a solution of NaNO₂ (0.7g in 5 mL water). Validation: Solution must remain clear; turbidity implies side reactions.
Coupling: Dissolve Phenol (0.01 mol) in 10% NaOH (20 mL). Cool to 0–5°C. Slowly add the diazonium salt solution with vigorous stirring. The mixture will turn deep orange/red immediately.
Isolation: Stir for 30 mins. Acidify with dilute HCl to pH 4-5 to precipitate the dye. Filter and wash with cold water.
2. Purification (The Differentiator)
4-Methyl: Recrystallize from hot Ethanol. It forms sharp needles easily.
4-Ethyl: Recrystallize from Ethanol/Water (9:1) mixture. The ethyl chain inhibits packing; cooling slowly is required to avoid oil formation.
3. Spectral Measurement
Prepare 10⁻⁵ M stock solutions in the solvents listed in Table 1.
Record UV-Vis spectra from 250 nm to 600 nm.
Validation Check: Verify the presence of an isosbestic point by titrating a small amount of acid/base into the methanol sample. If the curves do not intersect at a single point, the sample contains impurities or isomers.
References
NIST Chemistry WebBook. 4-[(4-Methylphenyl)azo]phenol Spectral Data. National Institute of Standards and Technology. [Link]
Karci, F., et al. (2021).[1] Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo)phenyl)azo)thiophene. Biointerface Research in Applied Chemistry. [Link]
Alimmari, A., et al. (2010). Synthesis, structure and solvatochromic properties of 5-(3- and 4-substituted phenylazo)-4,6-diphenyl-3-cyano-2-pyridones. Journal of the Serbian Chemical Society. [Link]
Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.
Validating Azo Dye Purity: A Comparative Guide to HPLC-PDA vs. MS and UV Techniques
Executive Summary For researchers and drug development professionals, the purity of azo dyes (functionalized with R-N=N-R') is not merely a quality metric—it is a safety imperative. Impurities in these compounds often co...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
For researchers and drug development professionals, the purity of azo dyes (functionalized with R-N=N-R') is not merely a quality metric—it is a safety imperative. Impurities in these compounds often consist of unreacted aromatic amines or synthesis intermediates, many of which are potent mutagens (e.g., benzidine derivatives).
While LC-MS is often cited as the gold standard for identification, this guide argues that HPLC-PDA (Photodiode Array) represents the optimal balance of cost, robustness, and data density for routine purity validation in QC environments. By leveraging the "third dimension" of spectral data, HPLC-PDA creates a self-validating system that single-wavelength UV detectors cannot match, without the high maintenance overhead of Mass Spectrometry.
Part 1: Technological Comparison
The following analysis compares the three dominant methodologies for azo dye validation.
Comparative Performance Matrix
Feature
HPLC-PDA (Recommended)
LC-MS / MS-MS
HPLC-UV (Single )
Primary Output
Retention Time + UV-Vis Spectrum
Retention Time + Mass-to-Charge ()
Retention Time only
Purity Logic
Spectral Homogeneity: Compares spectra at peak upslope, apex, and downslope.
Mass Deconvolution: Detects co-eluting masses hidden under one peak.
Inferred: Assumes single peak = single compound (High risk).
Specificity
High (for chromophoric isomers).
Very High (molecular weight specific).
Low (blind to co-elution).
OpEx Cost
Moderate (Standard HPLC grade solvents).
High (MS-grade solvents, nitrogen gas, maintenance).
Low.
Blind Spots
Non-chromophoric impurities.
Ion suppression effects; isobaric compounds.
Everything outside selected .
The Decision Framework
Use the following logic flow to determine the appropriate instrumentation for your specific validation need.
Figure 1: Decision matrix for selecting analytical instrumentation based on impurity profile knowledge and sensitivity requirements.
Part 2: The HPLC-PDA Advantage (Deep Dive)
The Mechanism of Self-Validation
In a standard UV detector, a co-eluting impurity is invisible if it elutes at the same time as the main peak. In a PDA system, we utilize Peak Purity Analysis (PPA) .[1]
The Data Cube: The PDA records absorbance at all wavelengths (e.g., 200–800 nm) at every time point, creating a 3D data cube (
=time, =wavelength, =absorbance).
Ratiometric Analysis: The software compares the normalized spectra at the Upslope (A) , Apex (B) , and Downslope (C) of the peak.
The Purity Angle: If the peak is pure, Spectrum A = Spectrum B = Spectrum C. The variance between them is calculated as a "Purity Angle."
The Threshold: The system calculates a "Purity Threshold" based on the noise of the system.
Expert Insight: For azo dyes, always enable "Max Plot" (plot of maximum absorbance at any wavelength) in addition to your specific wavelength. Azo dyes often have synthesis by-products that absorb in the UV region (240-280 nm) while the dye absorbs in the visible (400-600 nm). A single wavelength detector at 500 nm will completely miss toxic aromatic amine precursors.
Part 3: Experimental Protocol
Objective: Validate the purity of a raw material Azo Dye (e.g., Tartrazine or Sudan Red) and screen for synthesis precursors.
System Configuration
Instrument: HPLC with Photodiode Array (PDA/DAD) Detector.
Column: C18 (Octadecylsilane), 250 x 4.6 mm, 5 µm particle size.[2]
Why: Azo dyes are generally hydrophobic; C18 provides strong retention.
Mobile Phase:
A: 20 mM Ammonium Acetate (pH 6.0) or 0.1% Formic Acid (for acidic dyes).
B: Acetonitrile (ACN) or Methanol.
Causality: Ammonium acetate acts as a buffer to prevent peak tailing caused by the ionization of sulfonate groups often found in water-soluble azo dyes.
Gradient Methodology
Do not use isocratic methods for purity validation; they fail to elute highly non-polar dimers or late-eluting contaminants.
Time (min)
% Mobile Phase B
Event
0.0
10
Initial equilibration
20.0
95
Linear ramp to elute hydrophobic impurities
25.0
95
Wash step
25.1
10
Return to initial
30.0
10
Re-equilibration
Detection Parameters (The Critical Step)
Primary Channel:
of the dye (e.g., 428 nm for Tartrazine, 500 nm for Sudan).
Technical Guide: Raman Spectroscopic Profiling of the (E)-Phenyldiazenyl N=N Bond
Executive Summary The (E)-phenyldiazenyl group (trans-azobenzene moiety) represents the thermodynamically stable state of the azobenzene photoswitch, a critical component in photopharmacology and smart materials. However...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The (E)-phenyldiazenyl group (trans-azobenzene moiety) represents the thermodynamically stable state of the azobenzene photoswitch, a critical component in photopharmacology and smart materials. However, characterizing the central N=N double bond presents a specific analytical challenge: due to the centrosymmetric nature of the (E)-isomer, the N=N stretching vibration is infrared (IR) inactive (or extremely weak) under the Rule of Mutual Exclusion.
This guide delineates why Raman spectroscopy is not merely an alternative, but the primary analytical standard for quantifying the (E)-phenyldiazenyl N=N bond. We compare this performance against IR and UV-Vis spectroscopy and provide a validated protocol for preventing laser-induced photoisomerization artifacts during data acquisition.
The Vibrational Landscape: Why Raman?
To understand the detection limits, we must analyze the symmetry of the molecule.
The Symmetry Argument (
vs
)
The (E)-phenyldiazenyl group possesses
point group symmetry (planar with a center of inversion).
Rule of Mutual Exclusion: For molecules with a center of inversion, vibrations that are Raman active are IR inactive, and vice versa.
The N=N Stretch (
): This is a symmetric stretching mode.[1][2] In the (E)-isomer, the dipole moment does not change during the stretch (), rendering it IR silent . However, the polarizability changes significantly (), making it Raman strong .
In contrast, the (Z)-isomer (cis) lacks this inversion center (
symmetry), allowing the N=N bond to be observed in both IR and Raman, though often shifted.
Visualization: Selection Rules Pathway
The following logic flow illustrates why IR fails for the specific target of the (E)-N=N bond.
Figure 1: Decision logic for vibrational spectroscopy selection based on molecular symmetry rules.
Comparative Performance Analysis
The following table contrasts Raman spectroscopy with its primary alternatives for this specific application.
Key Takeaway: While UV-Vis is standard for calculating ratios of isomers in solution, it cannot provide structural verification of the bond itself. IR is blind to the (E)-N=N bond. Raman is the only technique that provides direct structural evidence of the N=N moiety in the trans state.
Spectral Fingerprinting: The Signatures
When analyzing (E)-phenyldiazenyl derivatives, look for these specific assignments. The N=N stretch is the diagnostic "fingerprint."
Mode Assignment
Wavenumber (cm⁻¹)
Intensity (Raman)
Notes
(N=N)
1435 – 1445
Very Strong
The primary diagnostic peak for the (E)-isomer.
(C-N)
1140 – 1155
Medium/Strong
Phenyl-Nitrogen stretch.
Ring Breathing
990 – 1000
Very Strong
Characteristic of the phenyl ring (often used for normalization).
(C=C) Ring
1590 – 1600
Medium
Aromatic ring stretching; often overlaps with amide I in proteins.
Note: In the (Z)-isomer (cis), the N=N stretch typically shifts (often to ~1510 cm⁻¹ in IR, though weak in Raman) and the 1440 cm⁻¹ peak disappears.
Experimental Protocol: Preventing Photo-Artifacts
The Challenge: Azobenzenes are photoswitches.[4] The laser light used to measure the sample can inadvertently switch the sample from (E) to (Z) during the scan, leading to corrupted data.
The Solution: Use a "Probe-Only" wavelength or a Moving Sample technique.
Step-by-Step Workflow
Laser Selection (Critical):
Avoid: UV (365 nm) or Blue (450 nm) lasers, as these drive the
and transitions, causing rapid isomerization.
Recommended:785 nm (NIR) or 1064 nm . These wavelengths are generally below the energy threshold to drive the isomerization, preserving the (E)-state.
Alternative:532 nm can be used if Resonance Raman (RR) enhancement is required, but power must be <1 mW.
Sample Preparation:
Solid State: Place powder on a microscope slide. (E)-isomers are tightly packed, inhibiting isomerization sterically.
Solution: Use a capillary tube. Warning: Isomerization happens much faster in solution.
Acquisition Parameters:
Power: Start at 1% (< 0.5 mW). Ramp up only if stable.
Exposure: Short accumulations (e.g., 10 scans of 1 second) are better than one long scan (10 seconds) to monitor for degradation/switching.
Data Validation (The "Stability Check"):
Take Spectrum A (Time 0).
Take Spectrum B (Time + 60 seconds, laser on).
Subtract B - A. If the peak at 1440 cm⁻¹ decreases and a new peak appears (cis markers), your laser is switching the sample. Reduce power.
Workflow Diagram
Figure 2: Validated workflow for acquiring Raman spectra of photosensitive azo-compounds.
References
Fujino, T., & Tahara, T. (2000). Picosecond Time-Resolved Raman Study of trans-Azobenzene. The Journal of Physical Chemistry A, 104(18), 4203–4210.[5]
[Link]
Biswas, N., & Umapathy, S. (2000).[5] Structures, Vibrational Frequencies, and Normal Modes of Substituted Azo Dyes: Infrared, Raman, and Density Functional Calculations.[5] The Journal of Physical Chemistry A, 104(12), 2734–2745.[5]
[Link]
Stuart, B. H. (2004). Infrared Spectroscopy: Fundamentals and Applications. Wiley. (Reference for Selection Rules and Mutual Exclusion Principle).
[Link]
Bell, S. E. J., et al. (2011). Surface-Enhanced Raman Spectroscopy to Probe Reversibly Photoswitchable Azobenzene in Controlled Nanoscale Environments.[6][7] Nano Letters, 11(8), 3447–3452.
[Link]
Publish Comparison Guide: Elemental Analysis Reference Data for 4-Ethyl-2-[(E)-phenyldiazenyl]phenol
This guide outlines the elemental analysis reference specifications for 4-ethyl-2-[(E)-phenyldiazenyl]phenol , a specific azo-dye derivative used as a challenging calibration standard for organic elemental analysis (CHN/...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the elemental analysis reference specifications for 4-ethyl-2-[(E)-phenyldiazenyl]phenol , a specific azo-dye derivative used as a challenging calibration standard for organic elemental analysis (CHN/O) and as a ligand in coordination chemistry.
Executive Summary & Application Scope
4-ethyl-2-[(E)-phenyldiazenyl]phenol (Formula: C₁₄H₁₄N₂O) serves as a critical "Stress Test" Reference Material for elemental analyzers. Unlike simple standards like Acetanilide, this compound contains a thermally labile azo group (-N=N-) linked to a phenolic system.
Why use this as a reference?
Nitrogen Release Kinetics: The azo bond cleaves rapidly during combustion, releasing N₂ gas in a "flash" that tests the dynamic range and trapping efficiency of CHN detectors.
Solvent Entrapment: The ethyl group increases lipophilicity, often trapping recrystallization solvents (ethanol/methanol) which skews Carbon results—a common failure mode in pharmaceutical purity validation.
Isomeric Purity: It validates the resolution of analytical methods distinguishing between ortho (2-position) and para (4-position) substitution patterns in azo-coupling reactions.
Chemical Identity & Theoretical Reference Data
Before running any experimental analysis, the theoretical composition must be established as the absolute baseline.
This section compares 4-ethyl-2-[(E)-phenyldiazenyl]phenol against industry-standard alternatives to highlight when and why to use it.
Comparator 1: Acetanilide (The "Gold Standard")
Pros: Extremely stable, non-hygroscopic, easy to combust.
Cons: Does not stress the detector. Ideal for daily calibration but fails to reveal "flash combustion" issues common with azo drugs.
Verdict: Use Acetanilide for calibration; use the Azo-Ethyl Phenol for method validation .
Comparator 2: Sudan I (1-Phenylazo-2-naphthol)
Pros: Similar azo structure, commercially abundant.
Cons: Higher melting point (131–133 °C) and lacks the ethyl alkyl chain.
Verdict: Sudan I is too stable. The ethyl group in our subject compound adds a degree of flexibility and solvent affinity that better mimics complex pharmaceutical intermediates (APIs).
Cons: Lacks the ethyl group, making it less soluble in organic solvents and less prone to the specific "solvent trapping" issues seen in alkylated APIs.
Verdict: The ethyl derivative is superior for training chemists on sample preparation (drying) protocols.
Experimental Protocol: Synthesis & Purification for Reference Grade
To use this as a reference, you must synthesize a high-purity batch. Commercial "technical grade" dyes are insufficient for elemental analysis standards (often <95% purity).
Mechanism: Electrophilic aromatic substitution at the ortho position of the phenol (activated by -OH, directed ortho because para is blocked by Ethyl).
Figure 1: Synthesis pathway for generating reference-quality 4-ethyl-2-[(E)-phenyldiazenyl]phenol. Note the critical temperature control (<5°C) to prevent diazonium decomposition.
Step 2: Critical Purification (The "Trap")
Most elemental analysis failures for this compound stem from improper drying.
Recrystallize from hot Ethanol (95%).
Filtration: Isolate orange needles.
Drying (Mandatory): Dry in a vacuum oven at 60 °C for 24 hours .
Why? The ethyl group creates a lattice that traps ethanol. If not removed, Carbon % will read high (Ethanol is 52% C, but alters the H/C ratio and total mass).
Validation: Run 1H-NMR.[2][3] If a triplet at ~1.2 ppm and quartet at ~3.7 ppm (ethanol) persist, dry longer.
Analytical Methodology: Optimizing the CHN Analyzer
Azo compounds require specific instrument settings to prevent Nitrogen errors.
Combustion Temperature: 950–980 °C (Ensure complete ring opening).
Oxygen Boost:Required. Add a 2-second oxygen injection delay or increase O₂ volume.
Reasoning: The N=N bond breaks easily, but the phenyl rings require high oxidation potential to prevent char formation (which lowers Carbon results).
Sample Weight: 1.5 – 2.0 mg (Do not exceed 2.5 mg to avoid detector saturation from N₂ flash).
Troubleshooting Guide
Observation
Root Cause
Corrective Action
Low Nitrogen (<11.9%)
Flash Combustion
Reduce sample mass; increase carrier gas flow.
High Carbon (>74.8%)
Solvent Entrapment
Re-dry sample at 60°C under vacuum (-30 inHg).
Low Carbon (<73.8%)
Incomplete Combustion
Increase combustion temp; check O₂ dosing.
Melting Point <115°C
Isomeric Impurity
Recrystallize to remove para-coupling byproducts (rare due to steric blocking).
References
NIST Chemistry WebBook. Phenol, 4-(phenylazo)- (Solvent Yellow 7) Data.[4] National Institute of Standards and Technology.[4] [Link]
M. Aslantaş et al. (2007). Synthesis and structure of 4-[(E)-phenyldiazenyl]-2-[(E)-phenyliminomethyl]phenol.[2] Acta Crystallographica Section E. [Link]
Hadi, M. A., & Kareem, I. K. (2020). Synthesis and Characterization of Some Transition Metal Complexes with New Azo-Schiff Base Ligand. Baghdad Science Journal. [Link]
A Comprehensive Guide to the Safe Disposal of 4-ethyl-2-[(E)-phenyldiazenyl]phenol
This document provides a detailed protocol for the safe handling and disposal of 4-ethyl-2-[(E)-phenyldiazenyl]phenol, a chemical compound belonging to the azo dye family. As a Senior Application Scientist, my objective...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a detailed protocol for the safe handling and disposal of 4-ethyl-2-[(E)-phenyldiazenyl]phenol, a chemical compound belonging to the azo dye family. As a Senior Application Scientist, my objective is to provide a procedural guide grounded in established safety principles and regulatory standards. The information herein is synthesized from authoritative sources to ensure the highest degree of safety and operational integrity for researchers and laboratory personnel.
Hazard Identification and Risk Assessment
4-ethyl-2-[(E)-phenyldiazenyl]phenol is an organic compound that presents a dual-risk profile stemming from its phenolic structure and its azo group (-N=N-).
Phenolic Component Hazards : The 4-ethylphenol portion of the molecule suggests significant health risks. Phenolic compounds are known to be corrosive and can cause severe skin burns and eye damage.[1][2] They are often toxic to aquatic life, necessitating containment from environmental release.[1]
Azo Group Hazards : Azo dyes are a well-regulated class of chemicals. A primary concern is their potential to degrade or metabolize into aromatic amines, some of which are known or suspected carcinogens.[3][4][5] The U.S. Environmental Protection Agency (EPA) lists waste generated from the production of certain azo dyes as hazardous waste (K181), underscoring the serious nature of this chemical class.[6] While this compound is used in a laboratory setting and not as part of a large-scale manufacturing process which K181 directly regulates, the underlying chemical hazards remain.[6] Furthermore, azo compounds can be thermally unstable and may pose dust explosion risks if handled as a fine powder.
Chemical and Safety Data Summary
The following table summarizes key data for risk assessment. Properties are inferred from structurally similar compounds, such as 4-ethylphenol and other azo phenols.
Property
Data
Source(s)
Chemical Name
4-ethyl-2-[(E)-phenyldiazenyl]phenol
-
Synonyms
p-(phenylazo)-4-ethylphenol
-
Appearance
Assumed to be a colored solid (typical for azo dyes).[7][8]
A stringent PPE protocol is mandatory to prevent exposure. The selection of PPE must be based on a thorough risk assessment of the procedures being performed.
Hand Protection : Wear chemically resistant gloves (e.g., Nitrile or Neoprene). Gloves must be inspected before use and disposed of properly after handling the chemical.
Eye and Face Protection : Chemical safety goggles are required at all times. For procedures with a splash risk, a face shield must be worn in addition to goggles.[2][11]
Skin and Body Protection : A flame-resistant lab coat must be worn and kept fastened. For tasks involving significant quantities, an impervious apron is recommended. Wear long pants and closed-toe shoes.
Respiratory Protection : Work should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[12] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates must be used.
Spill Management Protocol
Immediate and correct response to a spill is critical to mitigate exposure and environmental contamination.
Step 1: Evacuate and Alert
Immediately alert all personnel in the vicinity of the spill.
If the spill is large or involves a significant release of dust, evacuate the immediate area.
Step 2: Assess and Secure
From a safe distance, assess the extent of the spill.
Restrict access to the area.
If the material is flammable, remove all ignition sources.[9]
Step 3: Containment and Cleanup (for minor spills)
Ensure you are wearing the full PPE described in Section 3.
For Solid Spills : Do not dry sweep. Gently cover the spill with a non-combustible absorbent material like sand, vermiculite, or diatomaceous earth to prevent dust from becoming airborne.[12][13]
Carefully scoop the mixture into a designated, sealable hazardous waste container.[14]
For Liquid Spills/Solutions : Absorb with liquid-binding material (sand, diatomaceous earth, or universal binding agents).
Place the absorbed material into the designated hazardous waste container.
Step 4: Decontamination
Wipe down the spill area with a suitable solvent (e.g., soap and water), collecting all cleaning materials as hazardous waste.
Double-bag all contaminated items (PPE, wipes, absorbent pads) and place them in the solid hazardous waste container.[13]
Step 5: Reporting
Report the incident to the laboratory supervisor and the institution's Environmental Health & Safety (EHS) department.
For major spills, evacuate the area immediately and contact your institution's EHS or emergency response team.[13]
Waste Segregation and Disposal Workflow
Proper disposal is not merely a suggestion; it is a regulatory requirement to protect human health and the environment.[15] Under no circumstances should this chemical or its containers be disposed of in standard trash or down the sanitary sewer.[13]
Experimental Protocol: Waste Collection
Designate a Waste Container : Use a chemically compatible, sealable container for waste collection. A polyethylene or polypropylene container is suitable.[14] The container must be in good condition, with a tightly fitting lid.[13]
Label the Container : Before adding any waste, affix a "Hazardous Waste" label. The label must include:
The full chemical name: "Hazardous Waste: 4-ethyl-2-[(E)-phenyldiazenyl]phenol"
The associated hazards (e.g., "Corrosive," "Toxic," "Environmental Hazard").
The date accumulation started.
Segregate Waste Streams :
Solid Waste : Collect contaminated PPE (gloves, wipes), absorbent materials from spills, and any solid residue of the chemical in a clearly labeled solid waste container.[13]
Liquid Waste : If the compound is used in solution, collect all liquid waste in a separate, clearly labeled liquid hazardous waste container. Do not mix with other incompatible waste streams.
Container Management : Keep the hazardous waste container sealed at all times, except when adding waste.[9] Store the container in a designated, well-ventilated secondary containment area away from incompatible materials.[16]
Arrange for Professional Disposal : Disposal must be handled by a licensed professional waste disposal service.[12] Contact your institution's EHS department to schedule a pickup. Provide them with an accurate description of the waste.
Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 4-ethyl-2-[(E)-phenyldiazenyl]phenol.
Caption: Disposal workflow from generation to final compliant disposal.
References
Waste from the Production Of Dyes and Pigments Listed as Hazardous. U.S. Environmental Protection Agency.
4-Ethyl-2-[(4-methoxyphenyl)diazenyl]phenol. PubChem, National Center for Biotechnology Information.
SAFETY DATA SHEET Phenol, 4-ethyl-. Synerzine.
Hazardous Waste: Guidelines and Regulations, Federal Register Notice. U.S. Environmental Protection Agency.
Bioremediation of azo dye: A review on strategies, toxicity assessment, mechanisms, bottlenecks and prospects. PubMed, National Library of Medicine.
Removal and Recovery of the Hazardous Azo Dye Acid Orange 7 through Adsorption over Waste Materials: Bottom Ash and De-Oiled Soya. Industrial & Engineering Chemistry Research, ACS Publications.
Standard Operating Procedure - Phenol. University of New Mexico, Chemistry Department.
Environmental Impact of Azo Dyes: A Review. International Journal of Research and Analytical Reviews (IJRAR).
Azo dye: A popular but hazardous dye should be eliminated from industrial process. Textile Today.
Hazard Classification Guidance for Manufacturers, Importers, and Employers. Occupational Safety and Health Administration (OSHA).
SAFETY DATA SHEET - 3-Phenylphenol. Fisher Scientific.
SAFETY DATA SHEET - 3-Phenylphenol. MilliporeSigma.
Safety Data Sheet: 4-Ethylphenol. Chemos GmbH & Co. KG.
CAS 952-47-6: 4-Methyl-2-(2-phenyldiazenyl)phenol. CymitQuimica.
Comprehensive Safety & Handling Guide: 4-Ethyl-2-[(E)-phenyldiazenyl]phenol
Topic: Personal protective equipment for handling 4-ethyl-2-[(E)-phenyldiazenyl]phenol Content Type: Essential Safety & Operational Guide[1][2][3] [1][2] Executive Summary & Chemical Identity Warning: You are handling 4-...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Personal protective equipment for handling 4-ethyl-2-[(E)-phenyldiazenyl]phenol
Content Type: Essential Safety & Operational Guide[1][2][3]
[1][2]
Executive Summary & Chemical Identity
Warning: You are handling 4-ethyl-2-[(E)-phenyldiazenyl]phenol , a specialized azo-phenolic compound.[1][2] It is the ethyl-homolog of Solvent Yellow 11 (CAS 952-47-6) and shares structural hazards with 4-ethylphenol (a known corrosive) and azo dyes (potential mutagens/sensitizers).[1][2]
As a Senior Application Scientist, I strongly advise treating this compound as a Corrosive Solid and a Suspected Carcinogen .[2] Do not rely on standard "low-hazard" laboratory protocols. The presence of the phenolic moiety suggests rapid skin absorption and tissue damage, while the diazenyl (azo) linkage presents potential genotoxic risks upon metabolic cleavage.[2]
Chemical Structure: Phenol ring substituted at position 4 with an ethyl group and at position 2 with a phenyldiazenyl group (
Phenolic compounds can permeate standard nitrile rubber.[1][2] Double gloving provides a "breakthrough buffer."[2] Change outer gloves immediately upon splash.
Respiratory
N95 or P100 Respirator (if outside hood)Preferred:[1][2] Handling solely in Fume Hood.[2]
Azo dye particulates are potent sensitizers.[2] Inhalation can lead to "dye asthma" or systemic absorption of mutagenic metabolites.[2]
Eye/Face
Chemical Splash Goggles + Face Shield
Safety glasses are insufficient.[2] Phenolic corrosives cause irreversible corneal opacity.[2] A face shield protects the neck/skin from corrosive dust.[2]
Body Protection
Chemical-Resistant Lab Coat (Tyvek® or similar)+ Rubber Apron
Standard cotton coats absorb phenols, holding the corrosive agent against the skin.[1][2] An impervious apron prevents chest/lap exposure during weighing.[2]
Primary Barrier: All weighing and solubilization must occur inside a certified Chemical Fume Hood.[2]
Airflow: Ensure face velocity is between 0.3 – 0.5 m/s (60–100 fpm).
Decontamination Station: Prepare a "Decon Tray" inside the hood containing absorbent pads and a wash bottle of Polyethylene Glycol 300 or 400 (PEG-300/400) .[1][2] Note: PEG is superior to water for initial phenol decontamination.[1]
B. Step-by-Step Handling Workflow
Preparation:
Don full PPE (Double gloves, Goggles, Lab coat, Apron).
Place the balance inside the fume hood or use a static-free weighing funnel to transfer powder.[1][2]
Pre-label all receiving vessels as "TOXIC/CORROSIVE - Azo Phenol".[1][2]
Weighing (Solid Phase):
Static Control: Azo dyes are often electrostatic.[1] Use an anti-static gun if powder flies.[2]
Transfer: Use a disposable spatula.[2] Do not reuse spatulas to prevent cross-contamination.[2]
Spill Management: If powder spills on the balance, wipe immediately with a PEG-soaked tissue, then ethanol.[1][2]
Solubilization (Liquid Phase):
Solvent Choice: DMSO (Dimethyl sulfoxide) is the standard vehicle.[2]
Caution: DMSO enhances skin permeability.[2] If DMSO containing this compound touches skin, it will carry the toxic payload directly into the bloodstream.[2]
Technique: Add solvent slowly down the side of the vial to minimize aerosol generation.[2] Vortex with the cap tightly sealed and Parafilm-wrapped.[1][2]
Cleanup:
Wipe down all surfaces with Ethanol followed by water.[2]
Dispose of outer gloves into the solid hazardous waste stream immediately after finishing the task.[2]
Safety Decision Logic (Visualization)
The following diagram outlines the critical decision pathways for handling and spill response.
Caption: Operational workflow for risk assessment, control measures, and emergency response logic.
Waste Disposal & Deactivation
Do not dispose of this compound down the drain. Azo compounds are notorious for long-term aquatic toxicity and persistence.[1][2]
Solid Waste:
Collect all contaminated gloves, weighing boats, and paper towels in a dedicated "Hazardous Solid Waste" bag.
Tag with: Contains Azo-Phenols. Incineration Required.
Liquid Waste:
Segregate into a "Non-Halogenated Organic" waste stream (if dissolved in DMSO/Ethanol).[2]
Incompatibility: Do not mix with oxidizing acids (Nitric/Perchloric) as azo groups can react violently or evolve toxic nitrogen oxides.
Final Destruction:
The only validated method for complete destruction of the azo-phenolic core is High-Temperature Incineration (>850°C) .[1][2] Ensure your facility's EHS contractor utilizes this method.
References
National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound Summary for CID 135484084 (2-Phenylazo-4-methylphenol - Structural Analog).[1][2] Retrieved from [Link][1][2]
European Chemicals Agency (ECHA). (2024).[2] Substance Information: 4-ethylphenol (Corrosivity Data).[1][2] Retrieved from [Link][1][2]
Occupational Safety and Health Administration (OSHA). (2023).[2] Azo Dyes: Health Effects and Safe Handling.[2][5] Retrieved from [Link][1][2]
University of California, Berkeley (EH&S). (2022).[2] Safe Handling of Phenol and Phenolic Compounds.[2][3][6][7] Retrieved from [Link]
